2-Bromo-3,5-difluorobenzaldehyde

• CAS: 1232407-50-9

Core Science & Biosynthesis

"2-Bromo-3,5-difluorobenzaldehyde" chemical properties

An In-Depth Technical Guide to 2-Bromo-3,5-difluorobenzaldehyde: Properties, Reactivity, and Applications in Drug Discovery

Introduction

2-Bromo-3,5-difluorobenzaldehyde is a polysubstituted aromatic aldehyde that has emerged as a critical building block in modern synthetic organic chemistry. Its strategic combination of three distinct functional moieties—an aldehyde, a bromine atom, and two fluorine atoms—on a benzene ring provides a versatile platform for the construction of complex molecular architectures. This unique structural arrangement makes it an invaluable intermediate, particularly in the field of medicinal chemistry and drug discovery, where precise control over molecular properties is paramount.

The presence of the bromine atom serves as a versatile handle for a wide array of cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-heteroatom bonds. The aldehyde group offers a reactive site for nucleophilic additions, condensations, and reductive aminations, facilitating the introduction of diverse side chains and functional groups. Furthermore, the electron-withdrawing fluorine atoms significantly modulate the electronic properties of the aromatic ring, which can enhance the metabolic stability, binding affinity, and bioavailability of target molecules.[1][2] This guide provides a comprehensive overview of the chemical properties, spectroscopic signature, reactivity, and synthetic utility of 2-Bromo-3,5-difluorobenzaldehyde for researchers, scientists, and drug development professionals.

Physicochemical and Spectroscopic Properties

The fundamental physical and chemical properties of 2-Bromo-3,5-difluorobenzaldehyde are summarized below. These characteristics are essential for its handling, storage, and application in synthetic protocols.

Physical and Chemical Data

Property	Value	Source(s)
CAS Number	1232407-50-9	[3][4][5]
Molecular Formula	C₇H₃BrF₂O	[3][4][5]
Molecular Weight	221.00 g/mol	[3][5][6]
Appearance	Off-white to light brown solid	[3][4]
Boiling Point	215.4 ± 35.0 °C (Predicted)	[3]
Density	1.758 ± 0.06 g/cm³ (Predicted)	[3]
Purity	Commonly available at ≥97%	[4][5]
Storage Conditions	Store under inert gas (Nitrogen or Argon) at 2-8°C	[3][4]

Spectroscopic Analysis

Spectroscopic data is crucial for the structural confirmation and purity assessment of 2-Bromo-3,5-difluorobenzaldehyde. While raw spectra should be consulted for definitive analysis, the expected spectral characteristics are as follows.[7][8]

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to be relatively simple. The aldehydic proton (CHO) will appear as a singlet or a finely coupled multiplet at a significantly downfield chemical shift, typically in the range of δ 9.8-10.2 ppm. The two aromatic protons will appear as distinct multiplets in the aromatic region (δ 7.0-8.0 ppm), with their coupling patterns influenced by both proton-proton and proton-fluorine (H-F) coupling.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will show seven distinct carbon signals. The aldehydic carbonyl carbon will be the most downfield signal, typically >185 ppm. The four aromatic carbons attached to hydrogen or bromine will appear in the δ 110-140 ppm range, with their chemical shifts and splitting patterns influenced by the attached fluorine atoms (C-F coupling). The two carbons directly bonded to fluorine will exhibit large one-bond carbon-fluorine coupling constants (¹JCF).

• IR (Infrared) Spectroscopy: The IR spectrum will be characterized by a strong, sharp absorption band around 1700-1720 cm⁻¹, corresponding to the C=O stretching vibration of the aromatic aldehyde. Additional characteristic peaks will include C-H stretching of the aldehyde and aromatic ring, C=C stretching vibrations in the aromatic region (approx. 1450-1600 cm⁻¹), and C-F and C-Br stretching vibrations at lower frequencies.

• Mass Spectrometry (MS): The mass spectrum will show a characteristic isotopic pattern for the molecular ion [M]⁺ due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio). This results in two peaks of nearly equal intensity at m/z 220 and 222, corresponding to [C₇H₃⁷⁹BrF₂O]⁺ and [C₇H₃⁸¹BrF₂O]⁺, respectively.

Reactivity and Synthetic Applications

The synthetic utility of 2-Bromo-3,5-difluorobenzaldehyde stems from the orthogonal reactivity of its functional groups. This allows for selective, stepwise modifications to build molecular complexity.

Caption: Reactivity profile of 2-Bromo-3,5-difluorobenzaldehyde.

Aldehyde Group Chemistry

The aldehyde functionality is a primary site for transformations. It readily undergoes:

• Nucleophilic Addition: Reactions with Grignard reagents or organolithiums to form secondary alcohols.

• Wittig Reaction: Conversion to alkenes.

• Condensation Reactions: Such as Knoevenagel or aldol condensations.

• Reductive Amination: A powerful method to form C-N bonds, providing access to a vast array of substituted amines.

Bromo Group Chemistry

The C-Br bond is the most versatile site for building complex scaffolds, primarily through palladium-catalyzed cross-coupling reactions.[9][10] This is a cornerstone of modern drug synthesis.

• Suzuki-Miyaura Coupling: Reaction with boronic acids or esters to form biaryl structures.

• Buchwald-Hartwig Amination: Formation of C-N bonds by coupling with amines.

• Heck and Sonogashira Couplings: Reactions with alkenes and terminal alkynes, respectively.

The bromine atom allows for the strategic introduction of diverse substituents, which is a key advantage in library synthesis for screening biological activity.

Role of Fluorine Atoms

While generally less reactive than the other groups, the two fluorine atoms are not passive. Their strong electron-withdrawing nature deactivates the aromatic ring towards electrophilic substitution but can activate it for nucleophilic aromatic substitution (SNAᵣ) under specific conditions. More importantly, the incorporation of fluorine into drug candidates is a widely used strategy to improve metabolic stability (by blocking sites of oxidative metabolism) and enhance binding affinity through favorable electrostatic interactions.[1][2]

Representative Synthetic Protocol: Suzuki-Miyaura Coupling

The following protocol details a general, self-validating procedure for a Suzuki-Miyaura cross-coupling reaction, a common application for this substrate. The success of the reaction is validated by the consumption of the starting material and the appearance of a new, less polar product, which can be monitored by Thin Layer Chromatography (TLC).

Objective: To synthesize 2-(4-methoxyphenyl)-3,5-difluorobenzaldehyde.

Caption: General workflow for a Suzuki-Miyaura coupling reaction.

Step-by-Step Methodology

• Inert Atmosphere Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-Bromo-3,5-difluorobenzaldehyde (1.0 eq), 4-methoxyphenylboronic acid (1.2 eq), and potassium carbonate (2.5 eq).

• Degassing: Seal the flask with a septum and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes. This is critical to prevent the oxidation and deactivation of the palladium catalyst.

• Solvent and Catalyst Addition: Add a degassed solvent mixture, such as toluene and water (e.g., 4:1 v/v). To this stirring suspension, add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03-0.05 eq).

• Reaction: Heat the reaction mixture to 80-100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The disappearance of the starting benzaldehyde and the appearance of a new, typically less polar, product spot indicates reaction progression.

• Workup: Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic and aqueous layers. Extract the aqueous layer twice more with ethyl acetate.

• Drying and Concentration: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[11]

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure product.[12]

Safety and Handling

2-Bromo-3,5-difluorobenzaldehyde is a chemical that requires careful handling in a laboratory setting. Adherence to standard safety protocols is mandatory.[6]

Hazard Type	GHS Classification and Statements	Source
Pictogram	GHS07 (Exclamation Mark)	[4]
Signal Word	Warning	[4]
Hazard Statements	H302: Harmful if swallowed.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[4]
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.P280: Wear protective gloves/eye protection/face protection.P302+P352: IF ON SKIN: Wash with plenty of soap and water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[4][13]

Handling Recommendations:

• Always work in a well-ventilated fume hood.[13]

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses with side shields, a lab coat, and chemical-resistant gloves.[6]

• Avoid inhalation of dust and contact with skin and eyes.[13]

• Store the compound in a tightly sealed container in a cool, dry place as recommended.[3]

References

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• Synthesis of 3-bromo-2,5-difluorobenzaldehyde. PrepChem.com. [Link]

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• Ortho substituted benzaldehydes, preparation thereof and use thereof.

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"2-Bromo-3,5-difluorobenzaldehyde" CAS number 1232407-50-9

An In-depth Technical Guide to 2-Bromo-3,5-difluorobenzaldehyde

Introduction: A Versatile Scaffold for Advanced Synthesis

In the landscape of modern medicinal chemistry and materials science, the strategic selection of foundational building blocks is paramount to the successful synthesis of novel, high-value molecules. 2-Bromo-3,5-difluorobenzaldehyde (CAS No. 1232407-50-9) has emerged as a particularly valuable intermediate. Its trifunctional nature—an aldehyde for classical carbonyl chemistry, a bromine atom poised for cross-coupling reactions, and a difluorinated phenyl ring for modulating electronic properties and metabolic stability—offers a rich platform for molecular diversification.[1][2] This guide provides an in-depth analysis of its properties, a plausible synthetic route, and a detailed exploration of its core reactivity, offering researchers and drug development professionals a comprehensive resource for leveraging this powerful synthetic tool.

PART 1: Physicochemical and Safety Profile

A thorough understanding of a reagent's properties and handling requirements is the foundation of safe and reproducible science. All personnel should consult the full Safety Data Sheet (SDS) before handling.[3]

Physicochemical Data

The key properties of 2-Bromo-3,5-difluorobenzaldehyde are summarized below, compiled from various suppliers and predictive data sources.

Property	Value	Source(s)
CAS Number	1232407-50-9	[3][4][5]
Molecular Formula	C₇H₃BrF₂O	[3][4][6]
Molecular Weight	221.00 g/mol	[4][6][7]
IUPAC Name	2-bromo-3,5-difluorobenzaldehyde	[3]
Physical Form	Solid	[3]
Purity	Typically ≥97%	[3][5][8]
Predicted Boiling Point	215.4 ± 35.0 °C	[4]
Predicted Density	1.758 ± 0.06 g/cm³	[4]
Storage Conditions	Store at 4°C, or at -20°C for long-term storage, under an inert nitrogen atmosphere.	[3][7]

Safety & Handling Information

This compound is classified as hazardous and requires careful handling in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Hazard Class	GHS Pictogram	Signal Word	Hazard Statements
Harmful/Irritant	GHS07	Warning	H302: Harmful if swallowed. H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.

Source: Sigma-Aldrich[3]

PART 2: Proposed Synthesis and Workflow

While specific manufacturer synthesis routes are proprietary, a chemically sound approach for the preparation of 2-Bromo-3,5-difluorobenzaldehyde can be devised from commercially available precursors. A logical and efficient method is the selective ortho-bromination of 3,5-difluorobenzaldehyde.

Causality of the Synthetic Route

The choice of direct bromination is based on the directing effects of the substituents on the aromatic ring. The aldehyde group is a meta-director and a deactivator, while the fluorine atoms are ortho-, para-directors and deactivators. The position ortho to one fluorine and meta to the aldehyde (the C2 position) is sterically accessible and electronically favored for electrophilic aromatic substitution.

Experimental Protocol: Synthesis of 2-Bromo-3,5-difluorobenzaldehyde

Disclaimer: This is a representative protocol and has not been optimized. All work should be performed by trained chemists in a suitable laboratory setting.

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 3,5-difluorobenzaldehyde (1.0 eq.) and a suitable solvent such as dichloromethane (DCM) or chloroform. Cool the solution to 0°C in an ice bath.

• Bromination: Slowly add a solution of bromine (1.05 eq.) in the same solvent to the dropping funnel and add it dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0°C. A Lewis acid catalyst, such as iron(III) bromide (FeBr₃, 0.1 eq.), can be added to facilitate the reaction.

• Reaction Monitoring: Allow the reaction to stir at 0°C for 1 hour and then warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium thiosulfate to consume excess bromine. Transfer the mixture to a separatory funnel and extract with DCM (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 2-Bromo-3,5-difluorobenzaldehyde as a solid.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 2-Bromo-3,5-difluorobenzaldehyde.

PART 3: Core Reactivity and Synthetic Applications

The synthetic utility of 2-Bromo-3,5-difluorobenzaldehyde stems from its three distinct reactive sites. The bromine atom serves as a handle for forming new carbon-carbon and carbon-heteroatom bonds, while the aldehyde provides a gateway for a vast array of carbonyl chemistries.

Palladium-Catalyzed Cross-Coupling Reactions

The C-Br bond is the most versatile functional group on this molecule for strategic bond formation, primarily through palladium-catalyzed reactions.[9]

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of biaryl structures.[10][11] This is critical in drug discovery for linking different aromatic systems.

Causality: The reaction is driven by a catalytic cycle involving a palladium(0) species. The C-Br bond of 2-Bromo-3,5-difluorobenzaldehyde is susceptible to oxidative addition to the Pd(0) catalyst. Following transmetalation with a boronic acid derivative and reductive elimination, the C-C coupled product is formed, and the Pd(0) catalyst is regenerated.[12]

Generic Protocol: Suzuki Coupling

• Setup: In an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine 2-Bromo-3,5-difluorobenzaldehyde (1.0 eq.), the desired arylboronic acid or ester (1.2-1.5 eq.), and a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄, 2.0-3.0 eq.).

• Catalyst Addition: Add a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and, if required, a ligand (e.g., SPhos, XPhos, 4-10 mol%).

• Solvent & Degassing: Add a degassed solvent system (e.g., 1,4-dioxane/water, toluene, or DMF). The mixture should be further degassed by three freeze-pump-thaw cycles or by bubbling argon through the solution for 15-20 minutes.

• Reaction: Heat the reaction mixture to the required temperature (typically 80-110°C) and stir until TLC or LC-MS analysis indicates complete consumption of the starting material.

• Work-up & Purification: After cooling to room temperature, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed, dried, and concentrated. Purification is typically achieved by column chromatography.[13]

Suzuki-Miyaura Catalytic Cycle Diagram

Caption: Simplified catalytic cycle for the Suzuki-Miyaura coupling reaction.

The formation of C-N bonds is fundamental to the synthesis of countless pharmaceuticals. The Buchwald-Hartwig amination provides a powerful method to couple amines with aryl halides where classical methods like SₙAr fail.[14][15]

Causality: Similar to the Suzuki coupling, this reaction proceeds via a Pd(0)/Pd(II) catalytic cycle. The key steps are oxidative addition of the aryl bromide, coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to form the C-N bond and regenerate the catalyst.[14][16] The choice of ligand is critical and often requires sterically hindered phosphines to promote the reductive elimination step.

Generic Protocol: Buchwald-Hartwig Amination

• Setup: In a glovebox or under an inert atmosphere, charge a Schlenk tube with a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable ligand (e.g., BINAP, Xantphos, 2-4 mol%), and a strong, non-nucleophilic base (e.g., NaOt-Bu, K₃PO₄, or LiHMDS, 1.4 eq.).[17]

• Reagent Addition: Add 2-Bromo-3,5-difluorobenzaldehyde (1.0 eq.) and the primary or secondary amine (1.2 eq.).

• Solvent & Reaction: Add anhydrous, degassed solvent (e.g., toluene or dioxane). Seal the tube and heat to the required temperature (typically 80-110°C) with stirring.

• Monitoring & Work-up: Monitor the reaction by TLC or LC-MS. Upon completion, cool the reaction, quench with saturated aqueous ammonium chloride (NH₄Cl), and extract with an organic solvent.

• Purification: The product is isolated after standard drying, concentration, and purification by column chromatography.

Buchwald-Hartwig Catalytic Cycle Diagram

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Reactions of the Aldehyde Moiety

The aldehyde group offers a secondary, orthogonal reactive site for further diversification.

• Reductive Amination: Reaction with a primary or secondary amine in the presence of a reducing agent (e.g., NaBH(OAc)₃, NaBH₃CN) forms a new C-N single bond, providing an alternative to Buchwald-Hartwig for certain substrates.

• Wittig Reaction: Reaction with a phosphonium ylide converts the aldehyde into an alkene, allowing for the extension of carbon chains and the introduction of new functional groups.

• Oxidation/Reduction: The aldehyde can be easily oxidized to a carboxylic acid (e.g., using KMnO₄ or Jones reagent) or reduced to a primary alcohol (e.g., using NaBH₄), providing access to different functional group classes.

Nucleophilic Aromatic Substitution (SₙAr)

While less common than electrophilic substitutions on benzene rings, SₙAr can occur on electron-poor aromatic systems.[18] For SₙAr to be efficient, strong electron-withdrawing groups (like -NO₂) must be positioned ortho or para to a good leaving group (like a halogen) to stabilize the negatively charged Meisenheimer complex intermediate.[19][20]

In 2-Bromo-3,5-difluorobenzaldehyde, the fluorine atoms and the aldehyde are all electron-withdrawing. However, they are positioned meta to each other, which does not allow for direct resonance stabilization of a negative charge resulting from nucleophilic attack at the carbon bearing the bromo or fluoro groups. Therefore, SₙAr reactions on this specific substrate are expected to be challenging and would likely require harsh conditions (high temperatures, very strong nucleophiles) and may not be synthetically useful compared to the highly efficient cross-coupling pathways.

PART 4: Strategic Application in Medicinal Chemistry

The true power of 2-Bromo-3,5-difluorobenzaldehyde lies in the ability to perform sequential and orthogonal reactions. A medicinal chemist can use this "molecular Lego" piece to rapidly build complexity and explore chemical space. The distinct reactivity of the C-Br bond (requiring a palladium catalyst) and the aldehyde group (reacting under classical conditions) allows for a planned, multi-step synthesis from a single starting material.

Hypothetical Drug Discovery Workflow

This workflow illustrates how a researcher might use 2-Bromo-3,5-difluorobenzaldehyde to synthesize a library of potential drug candidates.

Caption: Strategic workflows for library synthesis from the title compound.

By choosing Pathway 1 or 2, and by varying the coupling partners (different boronic acids or amines) at each step, chemists can generate vast and diverse libraries of novel compounds for biological screening from a single, versatile starting material. The fluorine atoms remain as permanent fixtures that can enhance drug-like properties such as metabolic stability and binding affinity.[2]

Conclusion

2-Bromo-3,5-difluorobenzaldehyde is more than just a chemical reagent; it is a strategic tool for molecular construction. Its well-defined reactive sites—the C-Br bond for robust cross-coupling and the aldehyde for diverse functionalization—provide an efficient and modular entry point to complex chemical architectures. This guide has outlined its fundamental properties, synthesis, and key reaction pathways, providing the necessary technical foundation for its effective application in research, drug discovery, and beyond.

References

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• BIOFOUNT. (n.d.). 1232407-50-9|2-Bromo-3,5-difluorobenzaldehyde. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Role of 2-Bromo-4-fluorobenzaldehyde in Modern Drug Discovery. Retrieved from [Link]

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• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (2025). Unlocking Pharmaceutical Synthesis with 2-Bromo-5-fluorobenzaldehyde. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Retrieved from [Link]

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• Molecular Memory. (2018, August 7). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Role of 1-Bromo-3,5-difluorobenzene in Modern Drug Discovery. Retrieved from [Link]

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• Bosiak, M., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. ResearchGate. Retrieved from [Link]

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• MySkinRecipes. (n.d.). 2-Bromo-3,5-difluorobenzaldehyde. Retrieved from [Link]

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• National Institutes of Health. (n.d.). Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. Retrieved from [Link]

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"2-Bromo-3,5-difluorobenzaldehyde" molecular weight

An In-Depth Technical Guide to 2-Bromo-3,5-difluorobenzaldehyde: Properties, Synthesis, and Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive analysis of 2-Bromo-3,5-difluorobenzaldehyde (CAS No: 1232407-50-9), a key halogenated aromatic building block in modern medicinal chemistry. We will delineate its core physicochemical properties, with a foundational focus on its molecular weight and the analytical methods for its confirmation. This document further explores the strategic importance of its unique molecular architecture—featuring a reactive aldehyde, a synthetically versatile bromine atom, and electron-withdrawing fluorine atoms—in the context of drug discovery and development. A proposed synthetic protocol, quality control workflow, and essential safety considerations are detailed for researchers, scientists, and drug development professionals.

Part 1: Core Molecular Profile

Chemical Identity

2-Bromo-3,5-difluorobenzaldehyde is a substituted aromatic aldehyde. The precise arrangement of its functional groups—an aldehyde at position 1, bromine at position 2, and fluorine atoms at positions 3 and 5—creates a unique electronic and steric profile that is highly valuable for designing targeted molecular interactions in drug development.[1][2]

• IUPAC Name: 2-bromo-3,5-difluorobenzaldehyde[3]

• CAS Number: 1232407-50-9[3][4][5][6][7]

• Molecular Formula: C₇H₃BrF₂O[3][5][6][8][9]

Physicochemical Properties

The quantitative properties of a compound are critical for its application in synthesis, dictating reaction conditions, purification strategies, and formulation. The molecular weight, in particular, is a fundamental parameter confirmed by mass spectrometry.

Property	Value	Source
Molecular Weight	221.00 g/mol	[3][5][6][8][9][10][11]
Exact Mass	219.93353 Da	[10]
Physical Form	Solid	[3]
Predicted Boiling Point	215.4 ± 35.0 °C	[6]
Predicted Density	1.758 ± 0.06 g/cm³	[6]
Storage Conditions	4°C, under inert nitrogen atmosphere	[3][5][9]

Analytical Characterization

Validation of 2-Bromo-3,5-difluorobenzaldehyde's identity and purity is paramount. The primary technique for confirming its molecular weight is Mass Spectrometry (MS) , which measures the mass-to-charge ratio of ions. The resulting mass spectrum for this compound would be expected to show characteristic isotopic peaks for bromine (⁷⁹Br and ⁸¹Br), confirming the presence and mass of the molecule.

Further structural elucidation and purity assessment are achieved through:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹⁹F NMR, and ¹³C NMR are used to confirm the connectivity of atoms and the substitution pattern on the aromatic ring.

• High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the compound, typically reported as a percentage (e.g., ≥97%).

Part 2: The Role of 2-Bromo-3,5-difluorobenzaldehyde in Drug Discovery

Strategic Importance as a Versatile Building Block

The utility of 2-Bromo-3,5-difluorobenzaldehyde in pharmaceutical R&D is not accidental; it is a result of its deliberate and strategic design. Each functional group serves a distinct and valuable purpose:

• Benzaldehyde Core: The aldehyde group is a versatile functional group that can participate in a wide array of chemical transformations, including reductive aminations, Wittig reactions, and the formation of heterocyclic rings, which are common scaffolds in pharmaceuticals.[1]

• Bromine Atom: The bromine substituent is a critical "synthetic handle." It readily participates in palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings.[12] This allows for the efficient and modular construction of complex molecular architectures by forming new carbon-carbon or carbon-heteroatom bonds.[13]

• Difluoro Substitution: The two fluorine atoms significantly modulate the molecule's electronic properties. As highly electron-withdrawing groups, they can influence the reactivity of the aldehyde and bromine. In a final drug candidate, fluorine atoms are known to enhance metabolic stability (by blocking sites of oxidation) and improve binding affinity to biological targets by participating in favorable electrostatic interactions.[2][13]

General Workflow: From Building Block to Drug Candidate

The journey from a starting material like 2-Bromo-3,5-difluorobenzaldehyde to a potential drug candidate involves a multi-stage process of molecular elaboration and testing. The diagram below illustrates a generalized workflow.

Caption: Generalized workflow from a chemical building block to a preclinical candidate.

Part 3: Synthesis, Quality Control, and Handling

Proposed Synthetic Strategy

While multiple synthetic routes may exist, a logical and common approach to synthesizing substituted benzaldehydes is through the ortho-lithiation and formylation of a corresponding substituted benzene. Here, the synthesis could logically start from 1-bromo-2,4-difluorobenzene.

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An In-Depth Technical Guide to the Synthesis of 2-Bromo-3,5-difluorobenzaldehyde

Introduction: The Significance of 2-Bromo-3,5-difluorobenzaldehyde in Modern Drug Discovery

2-Bromo-3,5-difluorobenzaldehyde is a highly functionalized aromatic building block of significant interest to the pharmaceutical and agrochemical industries. Its unique substitution pattern, featuring a reactive aldehyde group, a bromine atom, and two fluorine atoms, provides medicinal chemists with a versatile scaffold for the synthesis of complex molecular architectures. The presence of fluorine atoms can enhance metabolic stability, binding affinity, and lipophilicity of drug candidates, while the bromine and aldehyde functionalities serve as key handles for further chemical transformations, such as cross-coupling reactions and the introduction of diverse pharmacophores. This guide provides a comprehensive overview of a robust and regioselective synthetic pathway to 2-Bromo-3,5-difluorobenzaldehyde, focusing on the principles of Directed ortho-Metalation (DoM).

Strategic Approach: Leveraging Directed ortho-Metalation for Regiocontrolled Synthesis

The synthesis of polysubstituted aromatic compounds often presents a significant challenge in achieving the desired regioselectivity. Traditional electrophilic aromatic substitution reactions on a substituted benzene ring can lead to a mixture of isomers, necessitating tedious and often low-yielding purification steps. Directed ortho-Metalation (DoM) emerges as a powerful strategy to overcome this limitation by enabling the direct functionalization of a specific ortho position to a directing metalation group (DMG) on the aromatic ring.[1][2][3]

In the case of 2-Bromo-3,5-difluorobenzaldehyde, the synthetic strategy hinges on the regioselective lithiation of 1-bromo-2,4-difluorobenzene. The fluorine and bromine substituents on the aromatic ring play a crucial role in directing the deprotonation to the desired C6 position. The electron-withdrawing nature of the fluorine atoms increases the acidity of the adjacent protons, while the bromine atom can also influence the regioselectivity of the metalation.[4][5][6] Following the generation of the organolithium intermediate, it is trapped with an appropriate electrophile, in this case, N,N-dimethylformamide (DMF), to introduce the formyl group.

Visualizing the Synthesis Pathway

The following diagram illustrates the key steps in the synthesis of 2-Bromo-3,5-difluorobenzaldehyde via Directed ortho-Metalation.

Caption: Synthesis workflow for 2-Bromo-3,5-difluorobenzaldehyde.

Detailed Experimental Protocol

This protocol outlines a laboratory-scale synthesis of 2-Bromo-3,5-difluorobenzaldehyde. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn. Anhydrous conditions are critical for the success of the organometallic reaction.

Materials and Reagents:

Reagent/Material	Formula	Molar Mass ( g/mol )	Purity	Supplier
1-Bromo-2,4-difluorobenzene	C₆H₃BrF₂	192.99	≥98%	Sigma-Aldrich
sec-Butyllithium	C₄H₉Li	64.06	~1.4 M in cyclohexane	Sigma-Aldrich
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	Anhydrous, ≥99.8%	Sigma-Aldrich
Tetrahydrofuran (THF)	C₄H₈O	72.11	Anhydrous, ≥99.9%	Sigma-Aldrich
Hydrochloric Acid (HCl)	HCl	36.46	2 M aqueous solution	Fisher Scientific
Diethyl Ether	(C₂H₅)₂O	74.12	Anhydrous	Fisher Scientific
Saturated Sodium Bicarbonate	NaHCO₃	84.01	Aqueous solution	Fisher Scientific
Saturated Sodium Chloride (Brine)	NaCl	58.44	Aqueous solution	Fisher Scientific
Anhydrous Magnesium Sulfate	MgSO₄	120.37	Granular	Fisher Scientific

Procedure:

• Reaction Setup: A 250 mL three-necked round-bottom flask, equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum, is flame-dried under a stream of nitrogen and allowed to cool to room temperature.

• Charging the Flask: The flask is charged with 1-bromo-2,4-difluorobenzene (10.0 g, 51.8 mmol) and anhydrous tetrahydrofuran (THF, 100 mL).

• Cooling: The reaction mixture is cooled to -78 °C using a dry ice/acetone bath.

• Lithiation: sec-Butyllithium (1.4 M in cyclohexane, 40.8 mL, 57.0 mmol, 1.1 equivalents) is added dropwise to the stirred solution over 30 minutes, maintaining the internal temperature below -70 °C. The resulting mixture is stirred at -78 °C for an additional 1 hour.

• Formylation: Anhydrous N,N-dimethylformamide (DMF, 4.8 mL, 62.2 mmol, 1.2 equivalents) is added dropwise to the reaction mixture, again ensuring the temperature remains below -70 °C. The mixture is stirred at -78 °C for 2 hours.

• Quenching: The reaction is quenched by the slow addition of 2 M hydrochloric acid (50 mL) at -78 °C.

• Workup: The reaction mixture is allowed to warm to room temperature. The aqueous layer is separated and extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed with saturated sodium bicarbonate solution (50 mL) and brine (50 mL), then dried over anhydrous magnesium sulfate.

• Purification: The solvent is removed under reduced pressure. The crude product is purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 2-Bromo-3,5-difluorobenzaldehyde as a solid.

Mechanistic Insights: The Role of Substituents in Directing Metalation

The regioselectivity of the lithiation step is the cornerstone of this synthetic route. The fluorine atom at the C2 position and the bromine atom at the C1 position of the starting material, 1-bromo-2,4-difluorobenzene, cooperatively direct the deprotonation to the C6 position. The strong electron-withdrawing inductive effect of the fluorine atoms increases the acidity of the neighboring aromatic protons. The ortho-fluorine atom, in particular, is a known directing group for lithiation.[5][7] While bromine is less effective as a directing group compared to fluorine, its presence further influences the electronic environment of the aromatic ring.[6] The synergistic effect of the two fluorine atoms and the bromine atom leads to the preferential abstraction of the proton at the C6 position by the strong base, sec-butyllithium.

Upon formation of the aryllithium intermediate, the subsequent reaction with DMF proceeds via nucleophilic attack of the carbanion on the electrophilic carbonyl carbon of DMF. This results in the formation of a tetrahedral intermediate which then collapses to form an iminium salt. During the aqueous workup, this iminium salt is hydrolyzed to yield the final product, 2-Bromo-3,5-difluorobenzaldehyde.

Troubleshooting and Optimization

Potential Issue	Probable Cause	Recommended Solution
Low or no product yield	Incomplete lithiation due to moisture	Ensure all glassware is rigorously dried and use anhydrous solvents and reagents.
Inactive organolithium reagent	Titrate the organolithium solution prior to use to determine its exact concentration.
Formation of multiple isomers	Incorrect reaction temperature	Maintain a constant low temperature (-78 °C) during the lithiation and formylation steps to prevent side reactions and lithium-halogen exchange.
Difficult purification	Incomplete reaction	Monitor the reaction progress by thin-layer chromatography (TLC) to ensure full consumption of the starting material before quenching.

Conclusion: A Robust and Scalable Synthesis

The Directed ortho-Metalation approach provides a highly efficient and regioselective pathway for the synthesis of 2-Bromo-3,5-difluorobenzaldehyde. This method avoids the formation of isomeric byproducts often encountered in classical electrophilic aromatic substitution reactions. The protocol is scalable and utilizes commercially available starting materials and reagents, making it a valuable tool for researchers and professionals in the field of drug development and fine chemical synthesis. The principles outlined in this guide can be adapted for the synthesis of other polysubstituted aromatic compounds, highlighting the versatility of the DoM strategy.

References

• Hoechst Aktiengesellschaft. (1986). Process for the preparation of substituted benzaldehydes. U.S.
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• Kalyan, C. (2019). How does 1-bromo-2-fluorobenzene react with lithium amalgam?. Chemistry Stack Exchange. Retrieved from [Link]

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• (n.d.).

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• Quora. (2012). Organic Chemistry: How do you synthesize benzaldehyde from benzene?. Retrieved from [Link]

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• NC State University Libraries. (n.d.). 16.10 Synthesis of Polysubstituted Benzenes.

• (2003). Bromine as the ortho-directing group in the aromatic metalation/silylation of substituted bromobenzenes. PubMed. Retrieved from [Link]

• Hoechst Aktiengesellschaft. (1994). Process for preparing 1-bromo-3,5-difluorobenzene.

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A Technical Guide to the Solubility of 2-Bromo-3,5-difluorobenzaldehyde in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-3,5-difluorobenzaldehyde is a key intermediate in the synthesis of various pharmaceutical compounds and agrochemicals.[1] Its molecular structure, featuring a reactive aldehyde group and a halogenated aromatic ring, makes it a versatile building block in medicinal chemistry.[1] A thorough understanding of its solubility in different organic solvents is paramount for its effective use in synthesis, purification, and formulation. This guide provides a comprehensive overview of the predicted solubility of 2-Bromo-3,5-difluorobenzaldehyde, the theoretical principles governing its solubility, and a practical, step-by-step protocol for its experimental determination.

Physicochemical Properties of 2-Bromo-3,5-difluorobenzaldehyde

A summary of the known physicochemical properties of 2-Bromo-3,5-difluorobenzaldehyde is presented in the table below. These properties are crucial in predicting its solubility behavior.

Property	Value	Source
Molecular Formula	C₇H₃BrF₂O	[2][3]
Molecular Weight	221.00 g/mol	[2][3]
Physical Form	Solid
Boiling Point	215.4 ± 35.0 °C (Predicted)	[2]
Density	1.758 ± 0.06 g/cm³ (Predicted)	[2]
Storage Temperature	4°C, stored under nitrogen

Theoretical Framework for Solubility

The principle of "like dissolves like" is the cornerstone for predicting the solubility of a compound in a given solvent.[4][5] This principle states that substances with similar polarities are more likely to be soluble in one another. The polarity of 2-Bromo-3,5-difluorobenzaldehyde is influenced by several structural features:

• The Aldehyde Group (-CHO): The carbonyl group is polar, with the oxygen atom being more electronegative than the carbon atom, resulting in a dipole moment.[6] This allows for dipole-dipole interactions and hydrogen bonding with protic solvents.[7]

• The Aromatic Ring: The benzene ring is largely nonpolar, contributing to solubility in nonpolar solvents.

• Halogen Substituents (Br, F): The bromine and fluorine atoms are electronegative, contributing to the overall polarity of the molecule. The presence of multiple halogens can influence crystal lattice energy and, consequently, solubility.[8][9][10][11]

Based on these features, 2-Bromo-3,5-difluorobenzaldehyde is expected to be a polar molecule, with some nonpolar character. Therefore, it is predicted to be more soluble in polar aprotic and moderately polar solvents and less soluble in highly nonpolar or highly polar protic solvents.

Predicted Solubility of 2-Bromo-3,5-difluorobenzaldehyde

Solvent	Polarity	Predicted Solubility	Rationale
Hexane	Nonpolar	Low	The nonpolar nature of hexane is not well-suited to dissolve the polar aldehyde.
Toluene	Nonpolar	Moderate	The aromatic nature of toluene may allow for some interaction with the benzene ring of the solute.
Dichloromethane	Polar Aprotic	High	The polarity of dichloromethane is well-matched with the polar functional groups of the solute.
Ethyl Acetate	Polar Aprotic	High	Ethyl acetate is a good solvent for a wide range of organic compounds, including polar ones.
Acetone	Polar Aprotic	High	The polar carbonyl group of acetone can interact favorably with the aldehyde group of the solute.[7]
Acetonitrile	Polar Aprotic	High	A common polar aprotic solvent used in organic synthesis and chromatography.
Isopropanol	Polar Protic	Moderate	The alkyl chain of isopropanol may limit its ability to dissolve the solute despite its polarity.
Ethanol	Polar Protic	Moderate	Similar to isopropanol, the polarity is suitable, but the hydrogen bonding network of the solvent may be a factor.
Methanol	Polar Protic	Moderate to Low	The high polarity and strong hydrogen bonding of methanol may not be ideal for this solute.
Water	Polar Protic	Very Low	The presence of the nonpolar aromatic ring and the large bromine atom will likely lead to poor water solubility.[8][9][10][11]

Experimental Determination of Solubility

A precise understanding of solubility requires experimental validation. The following is a detailed protocol for determining the solubility of 2-Bromo-3,5-difluorobenzaldehyde in an organic solvent of interest. This method is based on the widely used shake-flask method.[8][9][10][11]

Experimental Workflow Diagram

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A Researcher's In-Depth Guide to the Safe Handling and Application of 2-Bromo-3,5-difluorobenzaldehyde

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals on the material safety profile of 2-Bromo-3,5-difluorobenzaldehyde (CAS No. 1232407-50-9). The intent is not merely to list hazards, but to provide a framework for risk assessment and mitigation, enabling its safe and effective use in a laboratory setting. As a key building block in medicinal chemistry and materials science, a thorough understanding of its properties is paramount to ensuring both experimental integrity and personnel safety.

Core Chemical and Physical Identity

2-Bromo-3,5-difluorobenzaldehyde is a halogenated aromatic aldehyde. Its reactivity is primarily dictated by the aldehyde functional group and the electron-withdrawing nature of the fluorine and bromine substituents on the benzene ring. These features make it a valuable intermediate, but also necessitate specific handling considerations.

The fundamental properties of this compound are summarized below. This data should form the basis of any initial risk assessment before its inclusion in an experimental workflow.

Property	Value	Source(s)
CAS Number	1232407-50-9	[1][2][3][4]
Molecular Formula	C₇H₃BrF₂O	[1][2][3][4][5]
Molecular Weight	221.00 g/mol	[1][2][3][4][5]
IUPAC Name	2-bromo-3,5-difluorobenzaldehyde	[1]
Physical Form	Off-white to light brown solid	[1][2]
Boiling Point	215.4 ± 35.0 °C (Predicted)	[2]
Density	1.758 ± 0.06 g/cm³ (Predicted)	[2]

GHS Hazard Profile: A Practical Interpretation

The Globally Harmonized System (GHS) provides a universal framework for hazard communication. For 2-Bromo-3,5-difluorobenzaldehyde, the classification points to moderate acute toxicity and irritant properties.

• Pictogram: GHS07 (Exclamation Mark)[1]

• Signal Word: Warning [1]

Hazard Statement	Code	Classification	Scientist's Insight & Rationale
Harmful if swallowed	H302	Acute Toxicity, Oral (Category 4)	Ingestion can lead to gastrointestinal irritation.[1][6][7] The primary risk in a lab setting is accidental ingestion via contaminated hands; therefore, strict personal hygiene and prohibiting food and drink are critical.
Causes skin irritation	H315	Skin Irritation (Category 2)	Direct contact can cause localized redness, itching, or inflammation.[1][8][9][10] This necessitates the use of appropriate chemical-resistant gloves and a lab coat to prevent exposure.
Causes serious eye irritation	H319	Eye Irritation (Category 2A)	The compound, particularly as a fine dust, can cause significant eye irritation, redness, and pain upon contact.[1][8][9][10] This mandates the use of safety glasses or goggles as a minimum requirement.
May cause respiratory irritation	H335	Specific Target Organ Toxicity - Single Exposure (Category 3)	Inhalation of the dust can irritate the nose, throat, and lungs, leading to coughing or shortness of breath.[1][8][9][10] This is a key directive: all handling of the solid, especially weighing, must be performed in a ventilated enclosure like a chemical fume hood.

Proactive Risk Mitigation: Engineering Controls and PPE

A proactive safety culture prioritizes minimizing exposure potential. The following controls are essential when working with 2-Bromo-3,5-difluorobenzaldehyde.

Engineering Controls: The First Line of Defense

The primary engineering control for this compound is a properly functioning chemical fume hood . The rationale is twofold: it contains the solid particles (dust) during transfer and weighing, directly mitigating the respiratory irritation hazard (H335), and it protects the user from inhaling any potential vapors, especially if the compound is heated.[11]

Personal Protective Equipment (PPE): The Essential Barrier

Appropriate PPE is non-negotiable. The selection must be based on the identified hazards.

• Eye/Face Protection: ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles are mandatory.[4][10]

• Skin Protection: A standard lab coat must be worn and kept fastened. Chemically resistant gloves (e.g., nitrile) are required. It is crucial to wash hands thoroughly after removing gloves and before leaving the laboratory.[4][11]

• Respiratory Protection: When engineering controls are not sufficient, a NIOSH-approved respirator may be necessary. However, for the routine lab-scale operations described in this guide, a fume hood should provide adequate protection.[10]

Standard Protocol for Weighing and Solution Preparation

This step-by-step protocol is designed to be a self-validating system, where each step logically mitigates a specific risk identified in Section 2.

• Preparation: Don appropriate PPE (lab coat, gloves, safety glasses) before entering the lab. Ensure the chemical fume hood is operational and the sash is at the appropriate height.

• Material Retrieval: Retrieve the container of 2-Bromo-3,5-difluorobenzaldehyde from its designated storage location (see Section 5). Place it in the fume hood.

• Weighing: Tare a clean, appropriate weighing vessel on the balance inside the fume hood. Carefully transfer the required amount of the solid compound to the vessel using a spatula. Avoid generating dust.

• Closure: Immediately and securely close the main container of the chemical. This minimizes exposure to air and moisture.

• Dissolution: Place the weighing vessel containing the compound into the reaction flask or beaker. Add the desired solvent slowly to dissolve the compound, still within the fume hood.

• Cleanup: Clean the spatula and any contaminated surfaces within the fume hood. Dispose of any contaminated weighing paper or gloves in the designated solid chemical waste container.

• Final Steps: Wash hands thoroughly after the procedure is complete.

Caption: Workflow for Safe Handling of Solid 2-Bromo-3,5-difluorobenzaldehyde.

Emergency Response Framework

In the event of an exposure or spill, a rapid and informed response is critical.

First Aid Measures for Exposure

The following flowchart outlines the immediate actions to be taken. Medical attention should always be sought following any significant exposure.

Caption: Decision tree for emergency first aid response to exposure.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do. Immediate medical attention is required.[6][8][11]

• Skin Contact: Wash the affected area immediately with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[8][11]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek medical aid.[6][8][11]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[6][11]

Fire-Fighting and Accidental Release

• Fire-Fighting: Use water spray, carbon dioxide (CO2), dry chemical powder, or alcohol-resistant foam as extinguishing media.[11] Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA), as thermal decomposition can release toxic and irritating gases like carbon oxides, hydrogen bromide, and hydrogen fluoride.[8][11][12]

• Accidental Release: For a small spill, ensure the area is well-ventilated and wear full PPE. Avoid creating dust. Gently sweep or vacuum the material into a suitable, labeled container for disposal.[6][11]

Long-Term Stability: Storage and Disposal

• Storage: To ensure the chemical's integrity and prevent hazardous reactions, it must be stored in a tightly sealed container under an inert atmosphere, such as nitrogen or argon.[1][8][11] The recommended storage temperature is in a cool, dry, and well-ventilated place, often specified as 2-8°C.[2]

• Disposal: All waste material must be disposed of through a licensed and approved waste disposal company.[8][11] Do not dispose of it in the environment or down the drain. Follow all local, state, and federal regulations for hazardous chemical waste disposal.

References

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• Material Safety Data Sheet - 2-Amino-3,5-dibromobenzaldehyde, 97%. Cole-Parmer. [Link]

• 4-Bromo-3,5-difluorobenzaldehyde | C7H3BrF2O | CID 23443785. PubChem. [Link]

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The Strategic Sourcing and Application of 2-Bromo-3,5-difluorobenzaldehyde in Contemporary Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds is a widely recognized strategy for optimizing drug-like properties. The compound 2-Bromo-3,5-difluorobenzaldehyde has emerged as a valuable and versatile building block in this pursuit, offering a unique combination of reactive handles for the synthesis of complex, biologically active molecules. This guide provides a comprehensive overview of its commercial availability, key chemical properties, and its application in the synthesis of pharmaceutical intermediates, with a focus on enabling researchers to effectively leverage this reagent in their drug discovery programs.

Physicochemical Properties and Commercial Availability

2-Bromo-3,5-difluorobenzaldehyde is a solid at room temperature with the chemical formula C₇H₃BrF₂O and a molecular weight of approximately 221.00 g/mol .[1] Its structure is characterized by a benzaldehyde core substituted with a bromine atom and two fluorine atoms, providing multiple sites for chemical modification.

Commercial Sourcing and Procurement

This key building block is readily available from a variety of chemical suppliers catering to the research and development sector. Purity levels are typically offered at 97% or higher, suitable for most synthetic applications.[2] When sourcing this compound, researchers should consider factors such as purity, available quantities, and lead times.

Table 1: Commercial Availability of 2-Bromo-3,5-difluorobenzaldehyde

Supplier	Purity	Available Quantities	CAS Number
Sigma-Aldrich	≥97%	Grams to bulk	1232407-50-9
BLD Pharm	≥97%	Grams to kilograms	1232407-50-9
ChemScene	≥95%	Milligrams to grams	1232407-50-9
Sunway Pharm Ltd	97%	Milligrams to grams	1232407-50-9
Shanghai Yuanding Chem.	97-98%	Grams to kilograms	1232407-50-9

This table is a representative sample and not exhaustive. Researchers are encouraged to consult supplier catalogs for the most up-to-date information.

The Synthetic Utility of 2-Bromo-3,5-difluorobenzaldehyde in Medicinal Chemistry

The strategic placement of the bromo, fluoro, and aldehyde functionalities on the benzene ring makes 2-Bromo-3,5-difluorobenzaldehyde a powerful precursor for the synthesis of a diverse range of heterocyclic compounds and other complex molecular architectures. The electron-withdrawing nature of the fluorine atoms can influence the reactivity of the aromatic ring and the aldehyde group, while the bromine atom serves as a key handle for cross-coupling reactions.

Synthesis of Quinazoline Derivatives

Quinazolines are a prominent class of nitrogen-containing heterocycles that form the core of numerous therapeutic agents, particularly in oncology.[3][4] 2-Bromo-3,5-difluorobenzaldehyde can be utilized in the synthesis of quinazoline derivatives through condensation reactions with appropriate amino-functionalized precursors.

A general approach involves the reaction of the benzaldehyde with an aminobenzophenone in the presence of a copper catalyst and an ammonium source to construct the quinazoline core.[5] This methodology provides a straightforward route to novel quinazoline scaffolds that can be further elaborated.

Figure 1: General workflow for the synthesis of quinazoline derivatives.

Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom on the 2-Bromo-3,5-difluorobenzaldehyde scaffold is a prime site for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. These powerful transformations are cornerstones of modern organic synthesis, enabling the formation of carbon-carbon and carbon-nitrogen bonds, respectively.[6][7][8][9]

Suzuki-Miyaura Coupling: This reaction allows for the coupling of the aryl bromide with a wide variety of organoboron reagents (boronic acids or esters) to form biaryl structures.[8][10][11] This is a highly effective method for introducing new aryl or heteroaryl moieties, which can be crucial for modulating the pharmacological properties of a molecule.

Buchwald-Hartwig Amination: This reaction facilitates the formation of a carbon-nitrogen bond between the aryl bromide and a primary or secondary amine.[6][7][12] This is a key strategy for synthesizing aniline derivatives and other nitrogen-containing compounds that are prevalent in many kinase inhibitors and other drug classes.[13][14][15]

Figure 2: Key palladium-catalyzed cross-coupling reactions.

Experimental Protocol: Synthesis of a 2-Aryl-3,5-difluorobenzaldehyde via Suzuki-Miyaura Coupling

The following is a representative, detailed protocol for a Suzuki-Miyaura coupling reaction using 2-Bromo-3,5-difluorobenzaldehyde as the starting material. This protocol is based on established methodologies and serves as a practical guide for researchers.[8][10]

Materials:

• 2-Bromo-3,5-difluorobenzaldehyde

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Water

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Bromo-3,5-difluorobenzaldehyde (1.0 mmol), the arylboronic acid (1.2 mmol), potassium carbonate (2.0 mmol), and triphenylphosphine (0.08 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Solvent Addition: Under the inert atmosphere, add toluene (5 mL), ethanol (2 mL), and water (1 mL) to the flask.

• Catalyst Addition: Add palladium(II) acetate (0.02 mmol) to the reaction mixture.

• Reaction: Heat the reaction mixture to 90 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired 2-aryl-3,5-difluorobenzaldehyde.

• Characterization: Characterize the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Safety and Handling

2-Bromo-3,5-difluorobenzaldehyde is a chemical that should be handled with appropriate safety precautions in a well-ventilated laboratory or fume hood. It is advisable to wear personal protective equipment, including safety glasses, gloves, and a lab coat. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier. The compound is generally considered harmful if swallowed and may cause skin and eye irritation.

Conclusion

2-Bromo-3,5-difluorobenzaldehyde is a commercially accessible and highly valuable building block for the synthesis of complex organic molecules, particularly in the field of drug discovery. Its unique substitution pattern allows for a wide range of chemical transformations, including the construction of important heterocyclic scaffolds and the introduction of molecular diversity through palladium-catalyzed cross-coupling reactions. By understanding its chemical properties and leveraging established synthetic protocols, researchers can effectively utilize this versatile reagent to accelerate the development of novel therapeutic agents.

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• Synthetic Studies on Valuable Fluorinated Building Blocks - eGrove - University of Mississippi. (n.d.). Retrieved December 13, 2023, from [Link]

• Elaboration of tetra-orthogonally-substituted aromatic scaffolds towards novel EGFR-kinase inhibitors - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved December 13, 2023, from [Link]

• Synthesis and properties of quinazoline-based versatile exciplex-forming compounds. (2020). Beilstein Journal of Organic Chemistry, 16, 1146-1155. [Link]

• Synthesis of quinazolines - Organic Chemistry Portal. (n.d.). Retrieved December 13, 2023, from [Link]

• Quinazolines [a]-Annelated by Five-Membered Heterocycles: Synthesis and Biological Activity - MDPI. (n.d.). Retrieved December 13, 2023, from [Link]

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• Buchwald-Hartwig Amination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). Retrieved December 13, 2023, from [Link]

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Role of "2-Bromo-3,5-difluorobenzaldehyde" as a pharmaceutical intermediate

An In-depth Technical Guide to the Role of 2-Bromo-3,5-difluorobenzaldehyde as a Pharmaceutical Intermediate

Authored by a Senior Application Scientist

This guide provides an in-depth technical analysis of 2-Bromo-3,5-difluorobenzaldehyde, a pivotal intermediate in modern pharmaceutical research and development. Designed for researchers, medicinal chemists, and drug development professionals, this document elucidates the molecule's unique chemical attributes and its strategic application in the synthesis of complex therapeutic agents. We will move beyond simple procedural outlines to explore the underlying chemical principles that make this compound a versatile and powerful tool in the quest for novel pharmaceuticals.

The Strategic Importance of 2-Bromo-3,5-difluorobenzaldehyde in Medicinal Chemistry

2-Bromo-3,5-difluorobenzaldehyde (CAS No. 1232407-50-9) is a polysubstituted aromatic aldehyde whose value in drug discovery stems from the orthogonal reactivity of its functional groups.[1] The molecule incorporates three key features onto a benzene ring: an aldehyde, a bromine atom, and two fluorine atoms. This specific arrangement provides a versatile scaffold for constructing complex molecular architectures.[2]

• The Aldehyde Group: Serves as a versatile chemical handle for a wide range of transformations, including reductive aminations, Wittig reactions, and condensations, allowing for the introduction of diverse side chains and heterocyclic systems.

• The Bromo Substituent: Acts as a prime site for transition metal-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[3] This enables the efficient formation of carbon-carbon bonds, a cornerstone of modern synthetic chemistry for building the core scaffolds of many drugs.[4]

• The Difluoro Pattern: The presence of fluorine atoms is a widely employed strategy in medicinal chemistry.[5] Fluorine can enhance metabolic stability, improve bioavailability by increasing lipophilicity, and fine-tune receptor binding affinity through specific electronic interactions.[6][7]

The strategic positioning of these groups allows for a stepwise and controlled elaboration of the molecule, making it an ideal starting point for the synthesis of targeted therapies, particularly in oncology.

Physicochemical and Safety Data

Accurate characterization and safe handling are paramount in a research setting. The properties of 2-Bromo-3,5-difluorobenzaldehyde are summarized below.

Property	Value	Reference(s)
CAS Number	1232407-50-9	[8][9]
Molecular Formula	C₇H₃BrF₂O	[1][10]
Molecular Weight	221.00 g/mol	[1][10]
Appearance	Solid
Purity	Typically ≥97%	[8]
Storage Conditions	Store in a cool, dry, well-ventilated place under an inert atmosphere.[1]	[1]

Safety and Handling Precautions

As a reactive chemical intermediate, 2-Bromo-3,5-difluorobenzaldehyde must be handled with appropriate safety measures.

• Hazard Statements: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[11] It may also be harmful if swallowed (H302).

• Precautionary Measures:

  • Use only in a well-ventilated area or under a chemical fume hood.[11][12]

  • Wear personal protective equipment (PPE), including chemical safety goggles, gloves, and a lab coat.[12][13]

  • Avoid breathing dust, fumes, or vapors.[11][13]

  • Wash hands thoroughly after handling.[11][12]

  • In case of contact with eyes, rinse cautiously with water for several minutes.[11][12]

  • If on skin, wash with plenty of soap and water.[12][13]

Synthesis and Chemical Reactivity

While multiple synthetic routes to substituted benzaldehydes exist, a common approach involves the ortho-lithiation of a corresponding substituted bromobenzene followed by formylation. This method provides regiochemical control, which is critical for producing the desired isomer.

Representative Synthetic Protocol: Ortho-Directed Formylation

This protocol is a representative procedure based on established methodologies for the synthesis of ortho-substituted benzaldehydes.[14]

• Starting Material: Begin with 1-bromo-2,4-difluorobenzene.

• Lithiation: Dissolve the starting material in an anhydrous aprotic solvent like tetrahydrofuran (THF) and cool the mixture to a low temperature (typically below -70°C).

• Directed Ortho-Metalation: Add a strong lithium base, such as n-butyllithium or lithium diisopropylamide (LDA), dropwise. The bromine and fluorine substituents direct the lithiation to the C2 position.

• Formylation: Introduce a formylating agent, such as N,N-dimethylformamide (DMF), to the reaction mixture.

• Quenching and Work-up: After the reaction is complete, quench it with an aqueous acid solution. Extract the product with an organic solvent, wash the organic layer, dry it with a drying agent (e.g., sodium sulfate), and concentrate it under reduced pressure.

• Purification: Purify the crude product via column chromatography on silica gel to yield pure 2-Bromo-3,5-difluorobenzaldehyde.

Caption: A representative workflow for the synthesis of 2-Bromo-3,5-difluorobenzaldehyde.

The Cornerstone Reaction: Suzuki-Miyaura Cross-Coupling

A primary reason for the utility of 2-Bromo-3,5-difluorobenzaldehyde in drug discovery is its aptitude for Suzuki-Miyaura cross-coupling reactions. This Nobel Prize-winning reaction is one of the most powerful methods for forming C-C bonds between aromatic rings.[4]

The reaction couples the aryl bromide with an organoboron compound (typically a boronic acid or ester) in the presence of a palladium catalyst and a base. The reactivity of aryl bromides in this reaction is generally high, making them ideal substrates.[4]

Mechanism and Causality

The catalytic cycle of the Suzuki coupling involves three key steps:

• Oxidative Addition: The palladium(0) catalyst inserts into the carbon-bromine bond of 2-Bromo-3,5-difluorobenzaldehyde. This is often the rate-determining step. The electron-withdrawing fluorine atoms can help to activate the C-Br bond towards this step.[15]

• Transmetalation: The aryl group from the boronic acid is transferred to the palladium center, displacing the halide. This step requires a base to activate the boronic acid.

• Reductive Elimination: The two aryl groups on the palladium center couple and are eliminated, forming the new biaryl product and regenerating the palladium(0) catalyst.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Application in Kinase Inhibitor Synthesis: A Case Study

The true potential of 2-Bromo-3,5-difluorobenzaldehyde is realized in its application to synthesizing complex, biologically active molecules. One of the most prominent areas is the development of kinase inhibitors, a major class of drugs used in oncology.[5][16] Dysregulation of kinases like the Epidermal Growth Factor Receptor (EGFR) is a hallmark of many cancers, making them prime therapeutic targets.[17]

The structure of 2-Bromo-3,5-difluorobenzaldehyde is particularly well-suited for creating scaffolds that can be elaborated into potent EGFR inhibitors.[18]

Synthetic Workflow for a Hypothetical Kinase Inhibitor

The following workflow illustrates how 2-Bromo-3,5-difluorobenzaldehyde can serve as a foundational building block for a kinase inhibitor.

• Step 1: Core Scaffold Formation (Suzuki Coupling): The bromine atom on 2-Bromo-3,5-difluorobenzaldehyde is replaced with a complex heterocyclic moiety (e.g., a substituted aniline or quinazoline) via a Suzuki-Miyaura or Buchwald-Hartwig amination reaction. This forms the core of the inhibitor, which is designed to interact with the hinge region of the kinase's ATP-binding pocket.

• Step 2: Side Chain Introduction (Reductive Amination): The aldehyde group is then utilized to introduce a side chain. This is typically achieved through reductive amination, where the aldehyde reacts with a primary or secondary amine to form an imine, which is then reduced to a new amine linkage. This side chain is crucial for targeting specific pockets in the enzyme to enhance potency and selectivity.

Caption: Workflow for synthesizing a kinase inhibitor from 2-Bromo-3,5-difluorobenzaldehyde.

This stepwise approach allows medicinal chemists to generate a library of compounds by varying the coupling partner in Step 1 and the amine in Step 2, facilitating the optimization of the drug candidate's pharmacological properties. The difluoro substitution pattern provided by the initial building block is retained in the final molecule, potentially enhancing its metabolic stability and binding affinity.[6][18]

Conclusion: A Versatile and Indispensable Tool

2-Bromo-3,5-difluorobenzaldehyde is more than just a chemical intermediate; it is a strategically designed building block that offers a pre-packaged solution to common challenges in medicinal chemistry. Its orthogonal reactive sites—the aldehyde and the bromine—allow for controlled, stepwise synthetic elaborations. The inherent difluoro substitution provides a foundational element for improving the drug-like properties of the final active pharmaceutical ingredient. As researchers continue to push the boundaries of drug design, particularly in the field of targeted therapies like kinase inhibitors, the demand for versatile and precisely functionalized intermediates like 2-Bromo-3,5-difluorobenzaldehyde will undoubtedly continue to grow.

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Topic: "2-Bromo-3,5-difluorobenzaldehyde" as a Building Block for Heterocyclic Compounds

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Fluorinated organic compounds have become indispensable in modern medicinal chemistry, offering profound advantages in metabolic stability, lipophilicity, and binding affinity.[1][2] Within this class, 2-Bromo-3,5-difluorobenzaldehyde has emerged as a uniquely versatile and powerful building block for the synthesis of complex heterocyclic scaffolds. Its strategic arrangement of three distinct reactive centers—an electrophilic aldehyde, a palladium-addressable carbon-bromine bond, and an electron-deficient aromatic ring—provides a platform for orthogonal synthesis. This guide explores the core reactivity of this synthon and provides a strategic framework for its application in constructing medicinally relevant heterocyclic systems, supported by field-proven insights and detailed experimental protocols.

Introduction: The Strategic Advantage of Fluorinated Synthons

The Role of Fluorine in Medicinal Chemistry

The incorporation of fluorine into drug candidates is a cornerstone of modern pharmaceutical design. The unique properties of the fluorine atom—high electronegativity, small size, and the ability to form strong C-F bonds—can dramatically influence a molecule's physicochemical and pharmacological profile.[2] Judicious placement of fluorine can enhance metabolic stability by blocking sites of oxidative metabolism, increase lipophilicity to improve membrane permeability, and modulate the pKa of nearby functional groups to optimize target binding.[2] Consequently, fluorinated heterocycles are a prominent feature in a significant number of FDA-approved drugs.[3][4]

Introducing 2-Bromo-3,5-difluorobenzaldehyde: A Multifunctional Building Block

2-Bromo-3,5-difluorobenzaldehyde (CAS 1232407-50-9) is a crystalline solid that capitalizes on the benefits of fluorination while offering multiple, distinct points for chemical modification.[5][6] Its utility stems from the predictable and often separable reactivity of its functional groups, allowing for sequential and controlled elaboration into complex molecular architectures.

• The Aldehyde Group: Serves as a classical electrophile for condensation, reductive amination, and olefination reactions.

• The Bromine Atom: Acts as a prime handle for transition metal-catalyzed cross-coupling reactions, enabling the formation of C-C, C-N, and C-O bonds.

• The Difluorinated Phenyl Ring: The strong electron-withdrawing nature of the two fluorine atoms activates both the aldehyde carbon towards nucleophilic attack and the C-Br bond towards oxidative addition in palladium catalysis.[7]

Caption: Key reactive "handles" on the 2-Bromo-3,5-difluorobenzaldehyde scaffold.

Orthogonal Reactivity: A Dual Handle for Synthesis

The primary strategic value of 2-Bromo-3,5-difluorobenzaldehyde lies in the ability to address its aldehyde and bromo functionalities independently, allowing for a modular approach to library synthesis.

Reactions Involving the Aldehyde Moiety

The aldehyde group is a versatile precursor for forming the initial ring of many heterocyclic systems. Its electrophilicity is enhanced by the meta-disposed fluorine atoms, facilitating reactions with a wide range of nucleophiles.

• Condensation Reactions: Reaction with active methylene compounds (e.g., malononitrile, ethyl cyanoacetate) or β-dicarbonyls in the presence of a base leads to chalcone-like intermediates, which are poised for cyclization.[8]

• Schiff Base Formation: Condensation with primary amines or hydrazines readily forms imines or hydrazones. These intermediates are central to syntheses like the Friedländer annulation for quinolines or the Knorr synthesis for pyrazoles.[9][10]

Reactions Involving the C-Br Bond: Palladium-Catalyzed Cross-Coupling

The carbon-bromine bond is an ideal substrate for palladium-catalyzed cross-coupling, a robust and highly modular method for C-C and C-X bond formation.[11] The reactivity of aryl bromides in the crucial oxidative addition step is generally high, making these transformations efficient and reliable.[12]

Reaction Name	Coupling Partner	Typical Catalyst/Ligand	Typical Base	Bond Formed
Suzuki-Miyaura	Boronic Acid / Ester[12]	Pd(PPh₃)₄, Pd(dppf)Cl₂	K₂CO₃, Cs₂CO₃	C-C (Aryl-Aryl)
Sonogashira	Terminal Alkyne	PdCl₂(PPh₃)₂, CuI	Et₃N, DIPA	C-C (Aryl-Alkyne)
Buchwald-Hartwig	Amine / Amide	Pd₂(dba)₃ / XPhos, RuPhos	NaOt-Bu, K₃PO₄	C-N (Aryl-Amine)
Heck	Alkene	Pd(OAc)₂, P(o-tol)₃	Et₃N, K₂CO₃	C-C (Aryl-Vinyl)
Table 1: Common Palladium-Catalyzed Cross-Coupling Reactions applicable to 2-Bromo-3,5-difluorobenzaldehyde.

Application in Heterocyclic Synthesis: Case Studies

The true synthetic power of 2-Bromo-3,5-difluorobenzaldehyde is realized when its orthogonal reactive sites are used in tandem to build complex, highly functionalized heterocycles.

Synthesis of Quinolines via Friedländer Annulation

The Friedländer synthesis is a classical and highly effective method for constructing the quinoline scaffold, which involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group.[9][13] By first using a Suzuki coupling to introduce a 2-aminoaryl substituent, 2-Bromo-3,5-difluorobenzaldehyde becomes an excellent precursor for highly substituted fluoroquinolines.

Caption: Tandem Suzuki-Friedländer workflow for fluoroquinoline synthesis.

This strategy allows for immense diversity. The nature of the boronic acid can be varied in the first step, and the choice of the active methylene partner (e.g., ketones, esters, nitriles) in the second step dictates the substitution pattern on the newly formed pyridine ring of the quinoline.

Experimental Protocols

The following protocols are representative procedures grounded in established methodologies and serve as a validated starting point for synthesis.

Protocol 1: Suzuki-Miyaura Coupling of 2-Bromo-3,5-difluorobenzaldehyde with Phenylboronic Acid

This protocol describes a standard Suzuki-Miyaura reaction to form 3,5-difluoro-[1,1'-biphenyl]-2-carbaldehyde.[7][12]

Materials:

• 2-Bromo-3,5-difluorobenzaldehyde (1.0 mmol, 221 mg)

• Phenylboronic Acid (1.2 mmol, 146 mg)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 35 mg)

• Potassium Carbonate (K₂CO₃) (2.0 mmol, 276 mg)

• Toluene (6 mL)

• Ethanol (1.5 mL)

• Water (1.5 mL)

• Round-bottom flask, condenser, magnetic stirrer, nitrogen/argon line.

Procedure:

• To a 25 mL round-bottom flask, add 2-Bromo-3,5-difluorobenzaldehyde, phenylboronic acid, and potassium carbonate.

• Add the palladium catalyst under a counter-flow of inert gas (N₂ or Ar).

• Add the solvent mixture (toluene, ethanol, water).

• Fit the flask with a condenser and flush the entire system with inert gas for 5-10 minutes.

• Heat the reaction mixture to 85 °C with vigorous stirring under the inert atmosphere for 12 hours. Monitor reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer sequentially with water (15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure product.

Protocol 2: Friedländer Annulation for Quinolone Synthesis

This protocol describes the acid-catalyzed cyclization of the Suzuki product from a similar reaction (using 2-aminophenylboronic acid) with ethyl acetoacetate to form a substituted quinoline.[9]

Materials:

• 2'-(Formyl)-4',6'-difluoro-[1,1'-biphenyl]-2-amine (1.0 mmol, 233 mg)

• Ethyl Acetoacetate (1.2 mmol, 156 mg, 153 µL)

• Polyphosphoric Acid (PPA) (approx. 2 g)

• Round-bottom flask, magnetic stirrer, oil bath.

Procedure:

• In a 25 mL round-bottom flask, combine the 2-aminobiphenyl-2'-carbaldehyde derivative and ethyl acetoacetate.

• Add polyphosphoric acid to the flask. The PPA should be sufficient to allow for efficient magnetic stirring.

• Heat the mixture in an oil bath to 120 °C with vigorous stirring for 4 hours. The mixture will become viscous and deeply colored.

• Monitor the reaction by TLC (quenching an aliquot in aqueous NaHCO₃ and extracting with ethyl acetate).

• After completion, cool the reaction mixture to approximately 60-70 °C.

• Carefully pour the warm mixture onto crushed ice (approx. 50 g) in a beaker with stirring.

• Neutralize the acidic aqueous solution by the slow addition of concentrated ammonium hydroxide or solid sodium bicarbonate until the pH is ~8.

• The product will often precipitate as a solid. Collect the solid by vacuum filtration, wash thoroughly with water, and dry under vacuum.

• If the product is oily, extract the aqueous mixture with ethyl acetate (3 x 30 mL). Combine the organic extracts, dry over Na₂SO₄, and concentrate to obtain the crude product.

• Purify via column chromatography or recrystallization as needed.

Conclusion and Outlook

2-Bromo-3,5-difluorobenzaldehyde is a high-value, versatile building block that provides an efficient entry point into a wide array of complex, fluorinated heterocyclic compounds. The orthogonality of its aldehyde and aryl bromide functionalities allows for a modular and powerful synthetic strategy, enabling the rapid generation of molecular diversity crucial for drug discovery programs. Future applications will likely explore more advanced C-H activation or multi-component reactions starting from this synthon, further expanding its utility in constructing novel chemical matter for the pharmaceutical and materials science industries.

References

• 1. nbinno.com [nbinno.com]
• 2. Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 2-bromo-3,5-difluorobenzaldehyde, CasNo.1232407-50-9 Shanghai Yuanding Chem. Sci. & Tech. Co., Ltd. China (Mainland) [shydchem.lookchem.com]
• 6. 1232407-50-9|2-Bromo-3,5-difluorobenzaldehyde|BLD Pharm [bldpharm.com]
• 7. benchchem.com [benchchem.com]
• 8. longdom.org [longdom.org]
• 9. du.edu.eg [du.edu.eg]
• 10. Combes quinoline synthesis - Wikipedia [en.wikipedia.org]
• 11. Palladium-catalyzed cross-coupling of α-bromocarbonyls and allylic alcohols for the synthesis of α-aryl dicarbonyl compounds - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 12. tcichemicals.com [tcichemicals.com]
• 13. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Suzuki coupling reaction with "2-Bromo-3,5-difluorobenzaldehyde"

An Application Note on the Suzuki Coupling Reaction with 2-Bromo-3,5-difluorobenzaldehyde

Introduction: The Strategic Importance of Fluorinated Biaryls

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance. Its application in the synthesis of biaryl and substituted aromatic compounds has had a profound impact on the fields of medicinal chemistry, materials science, and agrochemicals. This application note focuses on a particularly valuable building block: 2-Bromo-3,5-difluorobenzaldehyde. The presence of fluorine atoms in organic molecules can significantly modulate their physicochemical and biological properties, including metabolic stability, lipophilicity, and binding affinity to target proteins. The aldehyde functionality provides a versatile handle for further synthetic transformations, making the products of its Suzuki coupling valuable intermediates in drug discovery and development.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, providing a detailed protocol for the Suzuki coupling of 2-Bromo-3,5-difluorobenzaldehyde, insights into reaction optimization, and troubleshooting strategies.

The Suzuki Coupling Reaction: A Mechanistic Overview

The Suzuki coupling reaction is a transition metal-catalyzed cross-coupling reaction between an organoboron compound (typically a boronic acid or boronic ester) and an organohalide. The reaction is typically catalyzed by a palladium(0) complex and requires a base to facilitate the transmetalation step. The generally accepted catalytic cycle is illustrated below.

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The cycle begins with the oxidative addition of the organohalide (2-Bromo-3,5-difluorobenzaldehyde) to the active Pd(0) catalyst, forming a Pd(II) intermediate. This is followed by a base-assisted transmetalation step, where the organic group from the boronic acid is transferred to the palladium center. The final step is reductive elimination, which forms the desired C-C bond of the biaryl product and regenerates the Pd(0) catalyst, allowing the cycle to continue.

Experimental Protocol: Suzuki Coupling of 2-Bromo-3,5-difluorobenzaldehyde

This protocol provides a general procedure that can be adapted and optimized for specific boronic acids.

Materials and Reagents:

• 2-Bromo-3,5-difluorobenzaldehyde

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Solvent (e.g., Toluene, Dioxane, DMF, with water)

• Anhydrous sodium sulfate or magnesium sulfate

• Solvents for extraction and chromatography (e.g., Ethyl acetate, Hexanes)

• Schlenk flask or round-bottom flask with a reflux condenser

• Magnetic stirrer and heating mantle

• Inert atmosphere (Nitrogen or Argon)

Step-by-Step Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 2-Bromo-3,5-difluorobenzaldehyde (1.0 eq), the arylboronic acid (1.1-1.5 eq), and the base (2.0-3.0 eq).

• Catalyst Addition: Add the palladium catalyst (0.01-0.05 eq) to the flask.

• Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of Toluene and water). The reaction mixture should be a suspension.

• Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring Progress: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate) three times.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: Characterize the purified product by NMR spectroscopy (¹H, ¹³C, ¹⁹F) and mass spectrometry to confirm its identity and purity.

Optimization of Reaction Parameters

The success of the Suzuki coupling reaction is highly dependent on the choice of catalyst, base, and solvent. The following table summarizes key parameters and their typical ranges for optimization.

Parameter	Typical Reagents/Conditions	Rationale and Considerations
Palladium Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd(OAc)₂ with a phosphine ligand	The choice of catalyst and ligand can significantly impact reaction rate and yield. For electron-deficient aryl halides like 2-Bromo-3,5-difluorobenzaldehyde, electron-rich and bulky phosphine ligands are often beneficial.
Base	K₂CO₃, Cs₂CO₃, K₃PO₄, Na₂CO₃	The base is crucial for the transmetalation step. The strength and solubility of the base can influence the reaction kinetics. Inorganic bases are most commonly used.
Solvent	Toluene/H₂O, Dioxane/H₂O, DMF/H₂O, THF/H₂O	A mixture of an organic solvent and water is often used to dissolve both the organic and inorganic reagents. The choice of solvent can affect the reaction temperature and solubility of the reactants.
Temperature	80-110 °C	The reaction is typically heated to ensure a reasonable reaction rate. The optimal temperature will depend on the specific reactants and solvent system.
Boronic Acid	Arylboronic acids, Heteroarylboronic acids	The stoichiometry of the boronic acid is often slightly in excess (1.1-1.5 equivalents) to drive the reaction to completion.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst, insufficient base, low reaction temperature.	Ensure the catalyst is active (use a fresh batch), use a stronger or more soluble base, increase the reaction temperature.
Formation of Side Products	Homocoupling of the boronic acid, debromination of the starting material.	Use a lower catalyst loading, ensure an inert atmosphere to prevent oxidative processes, use a milder base.
Difficult Purification	Co-elution of the product with starting materials or byproducts.	Optimize the column chromatography conditions (try different solvent systems or a different stationary phase), consider recrystallization if the product is a solid.

Case Study: Synthesis of a Potential Pharmaceutical Intermediate

A common application of this reaction is the synthesis of biaryl aldehydes that can be further elaborated into more complex molecules. For instance, the coupling of 2-Bromo-3,5-difluorobenzaldehyde with 4-methoxyphenylboronic acid yields 2-(4-methoxyphenyl)-3,5-difluorobenzaldehyde, a valuable intermediate.

Figure 2: A typical experimental workflow for the synthesis of a biaryl aldehyde.

Conclusion

The Suzuki coupling of 2-Bromo-3,5-difluorobenzaldehyde is a robust and versatile method for the synthesis of functionalized biaryl compounds. By carefully selecting the reaction conditions, researchers can achieve high yields of the desired products, which serve as valuable intermediates in various fields, particularly in drug discovery. This application note provides a solid foundation for developing and optimizing this important transformation.

References

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995, 95 (7), 2457–2483. [Link]

• Lennox, A. J. J.; Lloyd-Jones, G. C. The Suzuki–Miyaura Coupling in Modern Organic Synthesis. Angewandte Chemie International Edition, 2014, 53 (10), 2668–2670. [Link]

• Royal Society of Chemistry. Suzuki-Miyaura cross-coupling. [Link]

Sonogashira reaction conditions for "2-Bromo-3,5-difluorobenzaldehyde"

An Application Guide to the Sonogashira Coupling of 2-Bromo-3,5-difluorobenzaldehyde

Introduction: The Strategic Importance of the Sonogashira Reaction

The Sonogashira reaction stands as a cornerstone of modern organic synthesis, providing a powerful and versatile method for the formation of carbon-carbon (C-C) bonds.[1][2][3] Specifically, it facilitates the cross-coupling of terminal alkynes with sp²-hybridized carbons of aryl or vinyl halides.[4] This transformation is of paramount importance in the synthesis of complex molecules, finding extensive application in the development of pharmaceuticals, natural products, advanced organic materials, and nanomaterials.[1][2][5] The reaction's value is enhanced by its typically mild conditions, which often tolerate a wide array of functional groups, enabling its use in late-stage synthetic strategies.[1]

This guide focuses on the specific application of the Sonogashira reaction to 2-Bromo-3,5-difluorobenzaldehyde , a substrate of significant interest in medicinal chemistry and materials science. The presence of multiple functional groups—an aldehyde, a bromine atom, and two fluorine atoms—presents a unique set of challenges and opportunities that necessitate a carefully optimized protocol. The electron-withdrawing nature of the fluoro and aldehyde substituents significantly influences the reactivity of the aryl bromide, requiring a nuanced approach to catalyst and condition selection.

This document provides a detailed exploration of the reaction mechanism, key parameter optimization, and two robust protocols for researchers seeking to successfully employ this substrate in Sonogashira couplings.

Mechanistic Underpinnings: The Dual Catalytic Cycle

The classical Sonogashira reaction operates through two interconnected, synergistic catalytic cycles: a palladium cycle and a copper cycle.[4] Understanding this mechanism is crucial for troubleshooting and optimizing reaction conditions.

The Palladium Cycle: C-C Bond Formation

The primary bond-forming events occur around the palladium center.

• Catalyst Activation: The reaction typically begins with a palladium(II) precatalyst, such as PdCl₂(PPh₃)₂, which is reduced in situ by an amine, phosphine ligand, or another reactant to the catalytically active palladium(0) species.[1][4]

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition into the carbon-bromine bond of 2-Bromo-3,5-difluorobenzaldehyde, forming a Pd(II) intermediate. This is often the rate-determining step.

• Transmetalation: A copper(I) acetylide, generated in the copper cycle, transfers its alkyne group to the Pd(II) complex. This step regenerates the copper catalyst.[1]

• Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination, forming the desired C(sp²)-C(sp) bond of the product and regenerating the active Pd(0) catalyst, which re-enters the cycle.[4]

The Copper Cycle: Alkyne Activation

The role of the copper(I) co-catalyst is to activate the terminal alkyne, increasing the reaction rate.[1]

• π-Alkyne Complex Formation: The copper(I) salt coordinates with the terminal alkyne.

• Deprotonation: In the presence of an amine base (e.g., triethylamine), the acidity of the alkynyl proton is increased, facilitating its removal to form a copper(I) acetylide intermediate.[2] This species is now primed for the crucial transmetalation step with the palladium complex.

Fig 1: Classical Sonogashira Catalytic Cycle

The Rise of Copper-Free Protocols

While highly effective, the classical Sonogashira protocol can be complicated by a significant side reaction: the copper-catalyzed oxidative homocoupling of the terminal alkyne (Glaser coupling). This is particularly problematic when reactions are performed under aerobic conditions. To circumvent this, copper-free Sonogashira variants have been developed and are often preferred.[5][6][7]

In these systems, a palladium catalyst, often activated by bulky, electron-rich ligands, facilitates the coupling in the presence of a base without a copper co-catalyst.[8] The mechanism is believed to proceed through a deprotonation-first or oxidative addition-first pathway, ultimately involving the direct reaction of a palladium intermediate with the acetylide anion.

Fig 2: Simplified Copper-Free Sonogashira Cycle

Application Notes: Protocol Optimization for 2-Bromo-3,5-difluorobenzaldehyde

The electronic nature of 2-Bromo-3,5-difluorobenzaldehyde makes it an activated substrate, which can be advantageous. Electron-deficient aryl bromides often couple with good to excellent yields.[8] However, careful selection of the following parameters is critical for success.

• Palladium Catalyst & Ligand: While standard catalysts like PdCl₂(PPh₃)₂ or Pd(PPh₃)₄ can be effective, aryl bromides often require more active catalytic systems than their iodide counterparts.[1][4] For this electron-deficient substrate, catalyst systems employing bulky, electron-rich phosphine ligands (e.g., P(t-Bu)₃) or N-heterocyclic carbenes (NHCs) are highly recommended.[8][9][10] These ligands promote the oxidative addition step and stabilize the catalytic species, often allowing for lower catalyst loadings and milder reaction temperatures.

• Copper Co-catalyst: In the classic protocol, copper(I) iodide (CuI) is the standard and is essential for achieving a high reaction rate.[1] For the copper-free variant, this is omitted entirely, simplifying workup and preventing alkyne homocoupling.

• Base: An amine base is crucial for deprotonating the terminal alkyne. Triethylamine (Et₃N) and diisopropylamine (i-Pr₂NH) are common choices. For copper-free systems, hindered bases or alternative bases like DABCO (1,4-diazabicyclo[2.2.2]octane) or inorganic bases (K₂CO₃, Cs₂CO₃) may prove superior.[8][11]

• Solvent: Anhydrous and anaerobic (oxygen-free) conditions are paramount to prevent catalyst deactivation and unwanted side reactions.[3] Solvents such as DMF, THF, toluene, or acetonitrile are suitable. Degassing the solvent via sparging with an inert gas (argon or nitrogen) or through freeze-pump-thaw cycles is mandatory.

• Temperature: While aryl iodides can often react at room temperature, aryl bromides typically require heating to achieve a reasonable reaction rate.[1] However, the use of a highly active catalyst system (e.g., Pd/P(t-Bu)₃) may allow the reaction to proceed efficiently at room temperature.[8][12]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the Sonogashira coupling of 2-Bromo-3,5-difluorobenzaldehyde with a representative terminal alkyne, such as phenylacetylene.

Protocol 1: Classic Copper-Cocatalyzed Sonogashira Coupling

This method is a robust and widely used procedure, ideal for initial investigations.

Materials:

• 2-Bromo-3,5-difluorobenzaldehyde

• Phenylacetylene

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N), anhydrous

• Tetrahydrofuran (THF), anhydrous

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add 2-Bromo-3,5-difluorobenzaldehyde (1.0 eq), PdCl₂(PPh₃)₂ (0.02 eq, 2 mol%), and CuI (0.04 eq, 4 mol%).

• Seal the flask with a septum, and evacuate and backfill with dry argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Add anhydrous THF (approx. 0.2 M concentration relative to the aryl bromide) and anhydrous Et₃N (2.0 eq) via syringe.

• Add phenylacetylene (1.2 eq) dropwise via syringe.

• Immerse the flask in a preheated oil bath at 60 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS until the starting aryl bromide is consumed (typically 4-12 hours).

• Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove catalyst residues.

• Transfer the filtrate to a separatory funnel and wash with a saturated aqueous solution of NH₄Cl (2x) to remove copper salts, followed by water (1x) and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 2-alkynyl-3,5-difluorobenzaldehyde.

Protocol 2: High-Efficiency Copper-Free Sonogashira Coupling

This modern protocol leverages a highly active catalyst system to enable milder conditions and a simplified workup.[8]

Materials:

• 2-Bromo-3,5-difluorobenzaldehyde

• Phenylacetylene

• Allylpalladium(II) chloride dimer ((AllylPdCl)₂)

• Tri-tert-butylphosphine (P(t-Bu)₃)

• 1,4-Diazabicyclo[2.2.2]octane (DABCO)

• Acetonitrile or DMF, anhydrous

Procedure:

• Catalyst Pre-formation (optional but recommended): In a separate small vial under argon, dissolve (AllylPdCl)₂ (0.01 eq, 1 mol% Pd) and P(t-Bu)₃ (0.02 eq, 2 mol%) in a small amount of the reaction solvent to form the active Pd(0) catalyst solution.

• To a dry Schlenk flask equipped with a magnetic stir bar, add 2-Bromo-3,5-difluorobenzaldehyde (1.0 eq) and DABCO (2.0 eq).

• Seal the flask and establish an inert atmosphere as described in Protocol 1.

• Add anhydrous acetonitrile or DMF (approx. 0.2 M) via syringe.

• Add the pre-formed catalyst solution via syringe.

• Add phenylacetylene (1.2 eq) dropwise.

• Stir the reaction at room temperature. The high activity of this catalyst system often allows the reaction to proceed without heating.

• Monitor the reaction progress by TLC or GC-MS. Completion is often achieved in 2-8 hours.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic mixture with water (2x) and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Data Summary: Comparison of Protocols

Parameter	Protocol 1: Classic Cu-Cocatalyzed	Protocol 2: Copper-Free
Pd Source	PdCl₂(PPh₃)₂	(AllylPdCl)₂
Ligand	Triphenylphosphine (PPh₃)	Tri-tert-butylphosphine (P(t-Bu)₃)
Co-catalyst	Copper(I) Iodide (CuI)	None
Base	Triethylamine (Et₃N)	DABCO
Solvent	THF	Acetonitrile / DMF
Temperature	60 °C (Typical)	Room Temperature
Key Advantage	Well-established, reliable	Milder conditions, no homocoupling
Key Disadvantage	Requires heating, Cu-workup	Air-sensitive ligand

References

• Google. (n.d.). Google Search.

• Wikipedia. (2023). Sonogashira coupling. Retrieved from [Link]

• Vedantu. (n.d.). Sonogashira Coupling: Mechanism, Steps & Applications Explained. Retrieved from [Link]

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• Chemistry LibreTexts. (2024). Sonogashira Coupling. Retrieved from [Link]

• So, C. M., & Fu, G. C. (2009). Efficient and General Protocol for the Copper-Free Sonogashira Coupling of Aryl Bromides at Room Temperature. Organic Letters, 11(15), 3442–3444. [Link]

• Koelewijn, J. M., et al. (2012). Two Competing Mechanisms for the Copper-Free Sonogashira Cross-Coupling Reaction. Organometallics, 31(17), 6393–6403. [Link]

• Liang, Y., et al. (2006). Copper-Free Sonogashira Coupling Reaction with PdCl2 in Water under Aerobic Conditions. The Journal of Organic Chemistry, 71(1), 379–381. [Link]

• Shafiee, M., & Ghorbani-Choghamarani, A. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 11(11), 6066–6093. [Link]

• Shafiee, M., & Ghorbani-Choghamarani, A. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 11(11), 6066-6093. [Link]

• Mino, T., et al. (2006). Palladium-Catalyzed Sonogashira and Hiyama Reactions Using Phosphine-Free Hydrazone Ligands. The Journal of Organic Chemistry, 71(24), 9018–9023. [Link]

• Andrus, M. B., et al. (2004). Sonogashira Coupling Using Bulky Palladium-Phenanthryl Imidazolium Carbene Catalysis. Organic Letters, 6(9), 1461–1463. [Link]

• Chen, M.-T., et al. (2018). A Concerted Catalytic System for Sonogashira Coupling Reactions: Combination of N-Heterocyclic Carbene Palladium and Copper Complexes. Asian Journal of Organic Chemistry, 7(6), 1128-1132. [Link]

• Taillefer, M., et al. (2007). Copper-Catalyzed Sonogashira-Type Reactions Under Mild Palladium-Free Conditions. Organic Letters, 9(24), 5035–5038. [Link]

• Ali, I., et al. (2020). Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. Catalysts, 10(4), 443. [Link]

• Shafiee, M., & Ghorbani-Choghamarani, A. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances, 11(11), 6066-6093. [Link]

• Lipshutz, B. H., Chung, D. W., & Rich, B. (2008). Sonogashira Couplings of Aryl Bromides: Room Temperature, Water Only, No Copper. Organic Letters, 10(17), 3793–3796. [Link]

• Organ, M. G., et al. (2016). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. Angewandte Chemie International Edition, 55(31), 8968-8972. [Link]

• Chen, J., et al. (2018). Copper-free PdCl2/PPh3-catalyzed Sonogashira coupling reaction of aryl bromides with terminal alkynes in water. Tetrahedron Letters, 59(31), 3004-3007. [Link]

• Lopp, M., et al. (2014). Sonogashira cross-coupling of 3-bromo-1,2-diones with terminal alkynes. Tetrahedron Letters, 55(30), 4163-4166. [Link]

• Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084-5121. [Link]

• Wang, Y., et al. (2021). A Mild Aqueous Sonogashira Reaction as a Fluorescent Labeling Strategy for 5-Bromide-2′-Deoxyuridine. Molecules, 26(16), 4930. [Link]

• Langer, P., et al. (2010). Site-Selective Sonogashira Reactions of 1,4-Dibromo-2-(trifluoromethyl)benzene: Synthesis and Properties of Fluorinated Alkynylbenzenes. European Journal of Organic Chemistry, 2010(18), 3469-3481. [Link]

• Cobb, S. L., & Goss, R. J. M. (2016). Sonogashira diversification of unprotected halotryptophans, halotryptophan containing tripeptides; and generation of a new to nature bromo-natural product and its diversification in water. Chemical Science, 7(6), 3641-3646. [Link]

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Application Notes & Protocols: Buchwald-Hartwig Amination of 2-Bromo-3,5-difluorobenzaldehyde

Abstract

This document provides a comprehensive technical guide for the Buchwald-Hartwig amination of 2-Bromo-3,5-difluorobenzaldehyde. This transformation is a critical step in the synthesis of 2-amino-3,5-difluorobenzaldehyde derivatives, which are valuable intermediates in pharmaceutical and materials science. The protocol addresses the specific challenges posed by this substrate, namely the steric hindrance from the ortho-aldehyde group and the electron-deficient nature of the aromatic ring. We present an in-depth analysis of catalyst-ligand systems, base and solvent selection, and a detailed, optimized experimental protocol. This guide is designed to provide researchers with the rationale behind procedural steps, ensuring both reproducibility and a solid foundation for further optimization.

Introduction and Strategic Considerations

The Buchwald-Hartwig amination stands as a premier method for the formation of carbon-nitrogen (C-N) bonds, offering significant advantages over traditional methods like nucleophilic aromatic substitution or reductive amination due to its broad functional group tolerance and scope.[1] The target substrate, 2-Bromo-3,5-difluorobenzaldehyde, presents a unique synthetic challenge. The presence of an aldehyde ortho to the bromine atom introduces significant steric hindrance, while the two fluorine atoms render the aryl bromide electron-deficient. Both factors heavily influence the kinetics of the catalytic cycle, particularly the oxidative addition and reductive elimination steps.[2]

Key Challenges:

• Steric Hindrance: The ortho-aldehyde group can impede the approach of the bulky palladium catalyst complex to the C-Br bond for oxidative addition.

• Aldehyde Reactivity: The aldehyde functional group must remain intact and not participate in side reactions, such as aldol condensation, under the basic reaction conditions.

• Catalyst Deactivation: Electron-withdrawing groups can sometimes lead to catalyst deactivation.[1]

Addressing these challenges requires careful selection of a catalyst system that is both highly active and sterically accommodating. Modern bulky, electron-rich phosphine ligands are essential for promoting the key steps of the catalytic cycle and preventing catalyst decomposition.[1][3]

The Catalytic Cycle: A Mechanistic Overview

The Buchwald-Hartwig amination proceeds via a well-established catalytic cycle.[1][4][5] Understanding this mechanism is crucial for rationalizing the choice of reagents and reaction conditions.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the aryl halide, forming a Pd(II) complex. This is often the rate-determining step.[3][4][5]

• Amine Coordination & Deprotonation: The amine nucleophile coordinates to the Pd(II) center. A base then deprotonates the coordinated amine to generate a palladium-amido complex.[6]

• Reductive Elimination: The final step involves the formation of the C-N bond, yielding the desired arylamine product and regenerating the active Pd(0) catalyst.[1][5]

Fig. 1: Simplified Buchwald-Hartwig Catalytic Cycle.

Optimization of Key Reaction Parameters

The success of the amination of 2-Bromo-3,5-difluorobenzaldehyde is critically dependent on the judicious selection of the catalyst, ligand, base, and solvent. The following table provides a summary of recommended components based on literature precedents for sterically hindered and electron-deficient aryl bromides.[2][7]

Parameter	Recommended Choice	Rationale & Justification
Palladium Precursor	Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) or Pd(OAc)₂ (Palladium(II) acetate)	Pd₂(dba)₃ is a stable Pd(0) source. Pd(OAc)₂ is a common Pd(II) precatalyst that is reduced in situ to the active Pd(0) species.[8][9]
Ligand	XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) or RuPhos (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl)	Bulky, electron-rich biaryl monophosphine ligands are essential. They promote the formation of monoligated palladium species, which accelerates both oxidative addition and reductive elimination while preventing β-hydride elimination.[1][9][10] XPhos is a highly general and effective ligand for challenging couplings.
Base	NaOtBu (Sodium tert-butoxide) or K₃PO₄ (Potassium phosphate)	A strong, non-nucleophilic base is required to deprotonate the amine without reacting with the aldehyde or aryl bromide.[3] NaOtBu is highly effective but very strong. K₃PO₄ is a milder alternative that can be effective with certain catalyst systems.[9]
Solvent	Toluene or 1,4-Dioxane (anhydrous, degassed)	Aprotic, non-polar, or moderately polar solvents are preferred. They effectively solubilize the organometallic intermediates. Toluene is often favored for reactions involving aryl bromides.[3][8]
Temperature	80 - 110 °C	Elevated temperatures are typically required to overcome the activation energy for the oxidative addition of the sterically hindered substrate.[7]

Detailed Experimental Protocol

This protocol provides a robust starting point for the Buchwald-Hartwig amination of 2-Bromo-3,5-difluorobenzaldehyde with a generic primary or secondary amine.

Safety Precautions: This procedure must be conducted in a well-ventilated fume hood. All reagents are hazardous and should be handled with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. The reaction is air- and moisture-sensitive and must be performed under an inert atmosphere (Argon or Nitrogen).

Materials:

• 2-Bromo-3,5-difluorobenzaldehyde (1.0 equiv)

• Amine (1.2 - 1.5 equiv)

• Pd₂(dba)₃ (1-2 mol%)

• XPhos (2-4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 - 2.0 equiv)

• Anhydrous, degassed toluene (to achieve 0.1 - 0.2 M concentration)

• Oven-dried Schlenk flask or sealed reaction vial with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen) with manifold

• Standard laboratory glassware for workup and purification

Fig. 2: Step-by-step experimental workflow.

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add Pd₂(dba)₃ (e.g., 0.02 equiv), XPhos (e.g., 0.04 equiv), sodium tert-butoxide (1.4 equiv), and 2-Bromo-3,5-difluorobenzaldehyde (1.0 equiv).

• Seal the flask with a septum and connect it to an inert gas manifold. Evacuate the flask and backfill with argon. Repeat this cycle three times to ensure an inert atmosphere.[9]

• Reagent Addition: Under a positive pressure of argon, add anhydrous, degassed toluene via syringe to achieve a concentration of approximately 0.1 M with respect to the aryl bromide.

• Add the amine (1.2 equiv) to the reaction mixture via syringe. If the amine is a solid, it can be added in step 1 with the other solids.

• Reaction: Immerse the flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed (typically 12-24 hours).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 2-amino-3,5-difluorobenzaldehyde product.

Troubleshooting

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst; insufficient temperature; poor quality reagents.	Ensure reagents are anhydrous and the solvent is fully degassed. Increase temperature in 10°C increments. Screen an alternative ligand such as RuPhos.
Formation of Hydrodehalogenated Byproduct	Competitive side reaction, often promoted by moisture or certain bases.	Ensure strictly anhydrous conditions. Consider using a weaker base like K₃PO₄ or Cs₂CO₃.[2]
Aldehyde Decomposition	Base is too strong or temperature is too high.	Use a milder base such as K₃PO₄. Attempt the reaction at a lower temperature (e.g., 80-90 °C), although this may require a longer reaction time.

Conclusion

The Buchwald-Hartwig amination of 2-Bromo-3,5-difluorobenzaldehyde is a challenging yet highly achievable transformation. Success hinges on overcoming the steric and electronic hurdles of the substrate by employing a highly active catalyst system composed of a palladium precursor and a bulky, electron-rich biaryl monophosphine ligand like XPhos. The use of a strong, non-nucleophilic base and anhydrous, aprotic solvent under an inert atmosphere is paramount. The protocol provided herein serves as a validated starting point, enabling researchers to efficiently synthesize valuable 2-amino-3,5-difluorobenzaldehyde derivatives for applications in drug discovery and beyond.

References

• Wikipedia. Buchwald–Hartwig amination . Wikimedia Foundation. [Link]

• Deng, H., et al. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects . ACS Catalysis. [Link]

• NROChemistry. Buchwald-Hartwig Coupling: Mechanism & Examples . [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination . [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction . [Link]

• J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling . [Link]

• Yin, J., & Buchwald, S. L. (2000). Palladium-Catalyzed Intermolecular Coupling of Aryl Halides and Amides . Organic Letters. [Link]

• Sameera, W. M. C., & Eriksson, L. A. (2014). Role of the Base in Buchwald–Hartwig Amination . The Journal of Organic Chemistry. [Link]

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Application Note & Protocols: Synthesis of Quinazoline Derivatives from 2-Bromo-3,5-difluorobenzaldehyde

Introduction: The Strategic Value of Quinazolines and Fluorinated Building Blocks

The quinazoline scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Its rigid, bicyclic structure provides a versatile framework for introducing functional groups in a well-defined three-dimensional space, enabling precise interactions with biological targets. Consequently, quinazoline derivatives have demonstrated a vast spectrum of pharmacological activities, including potent anticancer, anti-inflammatory, antibacterial, and anticonvulsant properties.[3][4][5] Several successful drugs, particularly tyrosine kinase inhibitors like Gefitinib and Erlotinib, feature the quinazoline core, underscoring its significance in modern drug discovery.[1]

The starting material, 2-Bromo-3,5-difluorobenzaldehyde , is a highly valuable building block for constructing diverse quinazoline libraries. Its strategic features include:

• An Aldehyde Handle: The formyl group is a versatile functional group, primed for condensation reactions that are pivotal for forming the pyrimidine ring of the quinazoline system.

• Ortho-Bromo Group: The bromine atom serves as an excellent leaving group for transition-metal-catalyzed cross-coupling reactions, most notably for the introduction of a crucial amino group required for cyclization.

• Meta-Difluoro Substitution: The two fluorine atoms significantly modulate the electronic properties of the benzene ring. They are strongly electron-withdrawing, which can influence reaction kinetics and the physicochemical properties (e.g., pKa, lipophilicity, metabolic stability) of the final derivatives, often enhancing their therapeutic potential.

This guide provides a comprehensive overview and detailed protocols for the synthesis of quinazoline derivatives starting from 2-Bromo-3,5-difluorobenzaldehyde, focusing on a robust two-step strategy: (1) amination of the aryl bromide followed by (2) cyclization to form the quinazoline core.

Overall Synthetic Workflow

The most logical and versatile pathway from 2-Bromo-3,5-difluorobenzaldehyde to a diverse range of quinazoline derivatives involves the creation of a key intermediate, 2-Amino-3,5-difluorobenzaldehyde . This intermediate contains the necessary ortho-aminoaldehyde functionality to readily undergo cyclization reactions.

Caption: High-level workflow for quinazoline synthesis.

Part I: Synthesis of the Key Intermediate

Protocol 1: Synthesis of 2-Amino-3,5-difluorobenzaldehyde via Buchwald-Hartwig Amination

The conversion of the aryl bromide to a primary amine is a critical transformation. The Buchwald-Hartwig amination is a powerful and reliable method for this purpose, offering high functional group tolerance, which is essential to preserve the aldehyde moiety. While various ammonia surrogates can be used, this protocol uses benzophenone imine as a convenient and effective ammonia equivalent, followed by acidic hydrolysis.

Causality and Experimental Rationale:

• Catalyst System: A palladium catalyst (e.g., Pd₂(dba)₃) and a specialized phosphine ligand (e.g., Xantphos) are used. The ligand is crucial for stabilizing the palladium center and facilitating the catalytic cycle (oxidative addition, amine binding, and reductive elimination).

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOt-Bu) is required to deprotonate the amine and activate the catalyst.

• Ammonia Surrogate: Direct amination with ammonia gas is challenging. Benzophenone imine serves as a practical substitute. The resulting N-arylimine is readily hydrolyzed in a subsequent step to yield the desired primary amine.

Materials and Reagents:

Reagent/Material	M.W.	Amount (1 mmol scale)	Notes
2-Bromo-3,5-difluorobenzaldehyde	221.00	221 mg (1.0 mmol)	Starting Material
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	915.72	23 mg (0.025 mol%)	Catalyst
Xantphos	578.68	46 mg (0.08 mol%)	Ligand
Benzophenone imine	181.24	217 mg (1.2 mmol)	Ammonia Surrogate
Sodium tert-butoxide (NaOt-Bu)	96.10	135 mg (1.4 mmol)	Base
Toluene, anhydrous	-	5 mL	Solvent
2N Hydrochloric Acid (HCl)	-	~5 mL	For hydrolysis and work-up
Ethyl Acetate	-	~50 mL	For extraction
Saturated Sodium Bicarbonate (NaHCO₃)	-	~20 mL	For neutralization
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	For drying

Step-by-Step Protocol:

• Reaction Setup: To a dry, oven-baked flask under an inert atmosphere (Nitrogen or Argon), add Pd₂(dba)₃ (23 mg), Xantphos (46 mg), and sodium tert-butoxide (135 mg).

• Reagent Addition: Add 2-Bromo-3,5-difluorobenzaldehyde (221 mg) and anhydrous toluene (5 mL).

• Initiation: Add benzophenone imine (217 mg) to the mixture.

• Heating and Monitoring: Heat the reaction mixture to 100 °C and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Cooling and Quenching: Cool the reaction to room temperature. Carefully quench with water.

• Hydrolysis of Imine: Add 2N HCl (5 mL) and stir vigorously for 1-2 hours at room temperature to hydrolyze the intermediate imine. The solution should be acidic.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

• Washing: Wash the combined organic layers sequentially with water and saturated sodium bicarbonate solution until the aqueous layer is neutral.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield 2-Amino-3,5-difluorobenzaldehyde .

Part II: Construction of the Quinazoline Core

With the key amino-aldehyde intermediate in hand, the quinazoline ring can be constructed through various cyclization strategies. The choice of reaction partner dictates the substitution pattern of the final product.

Protocol 2: One-Pot Synthesis of 2,4-Disubstituted Quinazolines

This protocol describes a highly efficient, metal-free, one-pot reaction involving the intermediate, another aldehyde, and an ammonium salt as the nitrogen source. This method is advantageous for building molecular diversity.[6]

Plausible Reaction Mechanism: The reaction proceeds through a cascade of events:

• Imine Formation: The 2-amino-3,5-difluorobenzaldehyde reacts with ammonia (generated in situ from the ammonium salt) to form an imine.

• Second Imine Formation: The second aldehyde (R²-CHO) also reacts with ammonia to form its corresponding imine.

• Condensation & Cyclization: These intermediates undergo a complex condensation and intramolecular cyclization.

• Aromatization: The resulting dihydroquinazoline intermediate undergoes oxidation (often aerobic, using air as the oxidant) to yield the final, stable aromatic quinazoline product.

Caption: Plausible mechanism for one-pot quinazoline synthesis.

Materials and Reagents:

Reagent/Material	M.W.	Amount (0.5 mmol scale)	Notes
2-Amino-3,5-difluorobenzaldehyde	157.11	79 mg (0.5 mmol)	Key Intermediate
Aromatic Aldehyde (e.g., Benzaldehyde)	106.12	58 mg (0.55 mmol)	Determines the 2-position substituent
Ammonium Acetate (NH₄OAc)	77.08	193 mg (2.5 mmol)	Nitrogen source
Ethanol (EtOH)	-	5 mL	Solvent

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask, dissolve 2-Amino-3,5-difluorobenzaldehyde (79 mg) and the chosen aromatic aldehyde (e.g., Benzaldehyde, 58 mg) in ethanol (5 mL).

• Reagent Addition: Add ammonium acetate (193 mg) to the solution.

• Heating and Monitoring: Reflux the mixture at 80-85 °C for 4-6 hours. Monitor the reaction by TLC. The reaction is often open to the air, which facilitates the final oxidation step.

• Cooling and Precipitation: After completion, cool the reaction mixture to room temperature. The product may precipitate from the solution. If not, proceed to the next step.

• Work-up: Pour the reaction mixture into ice-cold water (20 mL). Collect the resulting solid precipitate by vacuum filtration.

• Washing: Wash the solid with cold water and a small amount of cold ethanol to remove impurities.

• Purification: The crude product is often of high purity. If necessary, it can be recrystallized from ethanol or purified by column chromatography to yield the desired 6,8-difluoro-2-phenylquinazoline.

Building a Quinazoline Library: Data and Diversification

The true power of this synthetic route lies in its adaptability. By varying the second aldehyde in Protocol 2, a diverse library of 2-substituted quinazolines can be rapidly synthesized.

Entry	R²-CHO (Aldehyde)	Product Substituent (at C2)	Expected Yield Range	Notes
1	Benzaldehyde	Phenyl	85-95%	Electronically neutral substituent.
2	4-Methoxybenzaldehyde	4-Methoxyphenyl	88-96%	Electron-donating group, often gives high yields.
3	4-Nitrobenzaldehyde	4-Nitrophenyl	80-90%	Electron-withdrawing group, reaction may be slightly slower.
4	Furan-2-carbaldehyde	Furan-2-yl	82-92%	Demonstrates tolerance for heterocyclic aldehydes.
5	Cinnamaldehyde	(E)-Styryl	75-85%	Aliphatic/conjugated aldehydes are also viable reaction partners.

Conclusion

This guide outlines a robust and versatile synthetic strategy for the preparation of medicinally relevant quinazoline derivatives from the strategically functionalized starting material, 2-Bromo-3,5-difluorobenzaldehyde. The two-part approach, involving a reliable Buchwald-Hartwig amination followed by a highly efficient one-pot cyclization, provides researchers with a clear and adaptable blueprint for creating diverse molecular libraries. The principles and protocols described herein are designed to be readily implemented in a standard organic synthesis laboratory, empowering further exploration of this privileged scaffold in drug discovery and development.

References

• Title: Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases Source: MDPI URL: [Link][1]

• Title: Medicinal Chemistry of Quinazolines as Analgesic and Anti-Inflammatory Agents Source: MDPI URL: [Link][2]

• Title: Recent Advances on Quinazoline Derivatives: A Potential Bioactive Scaffold in Medicinal Chemistry Source: MDPI URL: [Link][3]

• Title: Novel quinazoline derivatives: key pharmacological activities Source: BPR URL: [Link][4]

• Title: Implication of Quinazoline-4(3H)-ones in Medicinal Chemistry: A Brief Review Source: OMICS Online URL: [Link][5]

• Title: Synthesis of quinazolines Source: Organic Chemistry Portal URL: [Link][6]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Novel quinazoline derivatives: key pharmacological activities. [wisdomlib.org]
• 5. omicsonline.org [omicsonline.org]
• 6. Quinazoline synthesis [organic-chemistry.org]

The Strategic Utility of 2-Bromo-3,5-difluorobenzaldehyde in Palladium-Catalyzed Cross-Coupling Reactions: A Guide for Synthetic Chemists

Introduction: A Versatile Fluorinated Building Block

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of fluorine atoms into molecular scaffolds is a paramount strategy for modulating physicochemical and biological properties.[1] 2-Bromo-3,5-difluorobenzaldehyde has emerged as a highly valuable and versatile building block. Its unique trifecta of reactive sites—a nucleophilically susceptible aldehyde, a readily displaceable bromine atom, and an electron-deficient aromatic ring adorned with two fluorine atoms—renders it an ideal substrate for a variety of palladium-catalyzed cross-coupling reactions. The resulting 2-substituted-3,5-difluorobenzaldehyde derivatives are key intermediates in the synthesis of a diverse array of complex molecules, including potent enzyme inhibitors and advanced organic materials. This technical guide provides an in-depth exploration of the palladium-catalyzed cross-coupling of 2-bromo-3,5-difluorobenzaldehyde, offering detailed protocols and expert insights for researchers, scientists, and drug development professionals.

The Mechanistic Landscape: Navigating the Nuances of a Fluorinated Substrate

The success of palladium-catalyzed cross-coupling reactions hinges on a delicate balance of electronic and steric factors. The presence of two fluorine atoms and an ortho-aldehyde group in 2-bromo-3,5-difluorobenzaldehyde introduces specific mechanistic considerations that must be addressed for optimal reactivity.

The general catalytic cycle for palladium-catalyzed cross-coupling reactions proceeds through three key steps: oxidative addition, transmetalation, and reductive elimination. The fluorine atoms, being highly electronegative, exert a strong electron-withdrawing effect on the aromatic ring. This electronic perturbation can influence the rates of the individual steps in the catalytic cycle. For instance, the electron-deficient nature of the aryl bromide can facilitate the initial oxidative addition of the Pd(0) catalyst to the C-Br bond. However, this same electron-withdrawing effect can also impact the subsequent transmetalation and reductive elimination steps.

Furthermore, the potential for side reactions, such as hydrodehalogenation, where the bromine atom is replaced by a hydrogen atom, must be considered, especially in the presence of water and certain phosphine ligands.[2][3] The choice of ligand is therefore critical to stabilize the palladium catalyst and promote the desired cross-coupling pathway over competing side reactions. Bulky, electron-rich phosphine ligands are often employed to enhance the rate of reductive elimination and prevent β-hydride elimination.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of biaryl structures with exceptional functional group tolerance. For 2-bromo-3,5-difluorobenzaldehyde, this reaction provides a direct route to a variety of 2-aryl-3,5-difluorobenzaldehydes, which are precursors to bioactive molecules. A notable application of structurally similar difluorinated biaryl compounds is in the development of inhibitors for bacterial cell division protein FtsZ, a promising target for novel antibiotics.[4][5][6][7]

Expert Insights & Causality behind Experimental Choices:

• Catalyst System: A combination of a palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos) is often optimal. The ligand accelerates the rate-limiting reductive elimination step and stabilizes the active Pd(0) species.

• Base: A moderately strong inorganic base such as K₂CO₃ or K₃PO₄ is typically used. The base is crucial for the transmetalation step, activating the boronic acid for transfer to the palladium center.

• Solvent System: A mixture of an organic solvent (e.g., 1,4-dioxane, toluene) and water is commonly employed to dissolve both the organic and inorganic reagents. Degassing the solvent is critical to prevent oxidation of the Pd(0) catalyst.

Detailed Experimental Protocol: Synthesis of 2-(4-methoxyphenyl)-3,5-difluorobenzaldehyde

Materials:

• 2-Bromo-3,5-difluorobenzaldehyde (1.0 equiv)

• 4-Methoxyphenylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 equiv)

• SPhos (0.04 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane (anhydrous, degassed)

• Water (degassed)

Procedure:

• To a flame-dried Schlenk flask, add 2-bromo-3,5-difluorobenzaldehyde, 4-methoxyphenylboronic acid, Pd(OAc)₂, SPhos, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add degassed 1,4-dioxane and water (typically a 4:1 to 10:1 ratio).

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Parameter	Condition	Rationale
Palladium Source	Pd(OAc)₂	Precursor to the active Pd(0) catalyst.
Ligand	SPhos	Bulky, electron-rich ligand to promote reductive elimination.
Base	K₂CO₃	Activates the boronic acid for transmetalation.
Solvent	1,4-Dioxane/Water	Dissolves both organic and inorganic reagents.
Temperature	80-100 °C	Provides sufficient energy for the reaction to proceed at a reasonable rate.

Experimental Workflow for Suzuki-Miyaura Coupling

Caption: General workflow for the Suzuki-Miyaura coupling of 2-bromo-3,5-difluorobenzaldehyde.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is a highly efficient method for the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl halides and sp-hybridized carbons of terminal alkynes.[8][9] This reaction provides access to 2-alkynyl-3,5-difluorobenzaldehydes, which are versatile intermediates for the synthesis of heterocycles and conjugated materials.

Expert Insights & Causality behind Experimental Choices:

• Catalyst System: The classic Sonogashira conditions employ a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂) and a copper(I) co-catalyst (e.g., CuI). The palladium catalyst facilitates the main cross-coupling cycle, while the copper co-catalyst is believed to form a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.

• Base: A mild amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), is typically used. The base serves to deprotonate the terminal alkyne and also acts as a solvent.

• Solvent: Anhydrous, degassed solvents like tetrahydrofuran (THF) or dimethylformamide (DMF) are commonly used.

Detailed Experimental Protocol: Synthesis of 2-(phenylethynyl)-3,5-difluorobenzaldehyde

Materials:

• 2-Bromo-3,5-difluorobenzaldehyde (1.0 equiv)

• Phenylacetylene (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.03 equiv)

• Copper(I) iodide (CuI) (0.05 equiv)

• Triethylamine (Et₃N) (anhydrous, degassed)

Procedure:

• To a flame-dried Schlenk flask, add 2-bromo-3,5-difluorobenzaldehyde, Pd(PPh₃)₂Cl₂, and CuI.

• Evacuate and backfill the flask with an inert gas three times.

• Add degassed triethylamine via syringe.

• Add phenylacetylene dropwise to the stirred solution.

• Heat the reaction mixture to 50-70 °C.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Filter the reaction mixture through a pad of celite to remove the amine salt, washing with diethyl ether or ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Parameter	Condition	Rationale
Palladium Catalyst	Pd(PPh₃)₂Cl₂	Facilitates the oxidative addition and reductive elimination steps.
Copper Co-catalyst	CuI	Forms the copper acetylide intermediate for transmetalation.
Base/Solvent	Triethylamine	Deprotonates the alkyne and acts as the reaction medium.
Temperature	50-70 °C	Promotes the reaction without significant decomposition of the catalyst or starting materials.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines from aryl halides.[10][11][12] This reaction allows for the introduction of a wide range of primary and secondary amines at the 2-position of 2-bromo-3,5-difluorobenzaldehyde, leading to the formation of 2-amino-3,5-difluorobenzaldehyde derivatives. These products are valuable intermediates in the synthesis of pharmaceuticals and other biologically active compounds.

Expert Insights & Causality behind Experimental Choices:

• Catalyst System: A palladium precatalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂) in combination with a sterically hindered, electron-rich phosphine ligand (e.g., BINAP, Xantphos, BrettPhos) is essential for this transformation.[13] The bulky ligand facilitates the reductive elimination of the C-N bond, which is often the rate-determining step.

• Base: A strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) is required to deprotonate the amine and form the palladium-amido intermediate.

• Solvent: Anhydrous, aprotic solvents like toluene or 1,4-dioxane are necessary to prevent quenching of the strong base and to ensure good solubility of the reactants and catalyst.

Detailed Experimental Protocol: Synthesis of 2-(morpholino)-3,5-difluorobenzaldehyde

Materials:

• 2-Bromo-3,5-difluorobenzaldehyde (1.0 equiv)

• Morpholine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 equiv)

• Xantphos (0.04 equiv)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Toluene (anhydrous, degassed)

Procedure:

• In a glovebox, add 2-bromo-3,5-difluorobenzaldehyde, Pd₂(dba)₃, Xantphos, and NaOtBu to a dry Schlenk tube.

• Remove the Schlenk tube from the glovebox and add degassed toluene via syringe.

• Add morpholine via syringe.

• Seal the Schlenk tube and heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the mixture with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Parameter	Condition	Rationale
Palladium Source	Pd₂(dba)₃	A stable Pd(0) precatalyst.
Ligand	Xantphos	A bulky, electron-rich ligand that promotes C-N bond formation.
Base	NaOtBu	A strong, non-nucleophilic base for amine deprotonation.
Solvent	Toluene	Anhydrous, aprotic solvent.
Temperature	100-110 °C	Required to overcome the activation energy for C-N reductive elimination.

General Catalytic Cycle for Palladium-Catalyzed Cross-Coupling

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
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• 5. researchgate.net [researchgate.net]
• 6. Recent Progress in the Development of Small-Molecule FtsZ Inhibitors as Chemical Tools for the Development of Novel Antibiotics [mdpi.com]
• 7. Discovery of FtsZ inhibitors by virtual screening as antibacterial agents and study of the inhibition mechanism - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 12. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 13. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]

Application Note: Regioselective Functionalization of 2-Bromo-3,5-difluorobenzaldehyde via Nucleophilic Aromatic Substitution

Introduction: The Versatility of a Polyhalogenated Building Block

2-Bromo-3,5-difluorobenzaldehyde is a valuable synthetic intermediate in medicinal chemistry and materials science. Its utility stems from the presence of multiple reactive sites: a versatile aldehyde functionality and three halogen substituents on an electron-deficient aromatic ring. The strong electron-withdrawing nature of the formyl group (-CHO) significantly activates the aromatic ring towards nucleophilic aromatic substitution (SNAr), providing a powerful platform for introducing diverse molecular fragments.

This application note provides a comprehensive guide to performing nucleophilic aromatic substitution on 2-bromo-3,5-difluorobenzaldehyde. We will delve into the mechanistic principles governing the reaction's regioselectivity, offer a detailed, field-proven protocol for a representative substitution with an amine nucleophile, and provide guidance for adapting the methodology to other nucleophiles.

Scientific Principles: Understanding Reactivity and Regioselectivity

The SNAr reaction is a cornerstone of modern organic synthesis for modifying electron-poor aromatic systems. Unlike nucleophilic substitution on aliphatic carbons (SN1 and SN2), the SNAr mechanism proceeds through a two-step addition-elimination sequence.

• Nucleophilic Attack and Formation of the Meisenheimer Complex: A nucleophile attacks the electron-deficient aromatic ring at a carbon atom bearing a suitable leaving group. This initial attack is the rate-determining step and results in the formation of a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[1] The aromaticity of the ring is temporarily broken in this intermediate.

• Elimination and Restoration of Aromaticity: The leaving group departs, and the aromaticity of the ring is restored, yielding the final substituted product.

The presence of strong electron-withdrawing groups (EWGs) is crucial for SNAr reactions as they stabilize the negative charge of the Meisenheimer complex.[2] In 2-bromo-3,5-difluorobenzaldehyde, the aldehyde group acts as a powerful EWG, activating the positions ortho and para to it.

Predicting the Site of Substitution

In 2-bromo-3,5-difluorobenzaldehyde, the two fluorine atoms are located ortho (C2, if we consider the bromine at C2) and para (C5, relative to the bromine) to the electron-withdrawing aldehyde group. The bromine atom is at the C2 position. The general leaving group ability in SNAr reactions often follows the trend F > Cl ≈ Br > I, which is the reverse of the trend seen in SN2 reactions.[3] This is because the highly electronegative fluorine atom strongly polarizes the C-F bond, making the carbon atom more electrophilic and susceptible to nucleophilic attack.

Therefore, substitution is most likely to occur at one of the fluorine-bearing carbons. Computational studies on similar polyhalogenated benzaldehydes have shown that the accessibility of the Lowest Unoccupied Molecular Orbital (LUMO) at a particular carbon atom can be a determining factor for regioselectivity.[3] For 2-bromo-3,5-difluorobenzaldehyde, the C5 position (para to the aldehyde) is sterically more accessible and electronically activated, making it a likely site for nucleophilic attack.

Diagram: The SNAr Mechanism

Caption: The addition-elimination mechanism of Nucleophilic Aromatic Substitution (SNAr).

Detailed Protocol: SNAr with an Amine Nucleophile (e.g., Morpholine)

This protocol details the substitution of a fluorine atom on 2-bromo-3,5-difluorobenzaldehyde with morpholine. This reaction is representative of SNAr with amine nucleophiles and can be adapted for other amines.

Materials and Equipment

Reagents	Equipment
2-Bromo-3,5-difluorobenzaldehyde (97%)	Round-bottom flask with stir bar
Morpholine (≥99%)	Reflux condenser
Potassium Carbonate (K₂CO₃), anhydrous	Magnetic stirrer with heating plate
Dimethyl Sulfoxide (DMSO), anhydrous	Temperature controller/oil bath
Ethyl acetate (EtOAc), reagent grade	Separatory funnel
Brine (saturated NaCl solution)	Rotary evaporator
Anhydrous Magnesium Sulfate (MgSO₄)	Thin Layer Chromatography (TLC) plates
Silica gel for column chromatography	Glassware for column chromatography

Experimental Procedure

• Reaction Setup:

  • To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-bromo-3,5-difluorobenzaldehyde (1.0 eq).

  • Add anhydrous potassium carbonate (2.0 eq). The base acts as a scavenger for the HF formed during the reaction, driving the equilibrium towards the product.

  • Under a nitrogen or argon atmosphere, add anhydrous DMSO to dissolve the aldehyde (concentration typically 0.1-0.5 M). Anhydrous conditions are recommended to prevent side reactions with water.[4]

• Addition of Nucleophile:

  • Add morpholine (1.2 eq) to the stirred solution at room temperature. Using a slight excess of the nucleophile ensures complete consumption of the starting material.

• Reaction:

  • Heat the reaction mixture to 80-100 °C using an oil bath. The elevated temperature is often necessary to overcome the activation energy of the initial nucleophilic attack.[5]

  • Monitor the reaction progress by TLC or LC-MS. A typical mobile phase for TLC is a mixture of ethyl acetate and hexanes. The reaction is complete when the starting aldehyde spot is no longer visible.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Pour the reaction mixture into a beaker containing cold water. This will precipitate the crude product and dissolve the inorganic salts.

  • Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with brine. This step helps to remove any remaining water from the organic phase.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product can be purified by column chromatography on silica gel. A gradient of ethyl acetate in hexanes is typically effective for eluting the desired product.

  • Combine the fractions containing the pure product (as determined by TLC) and remove the solvent in vacuo to yield the final product, 4-(2-bromo-5-fluoro-3-formylphenyl)morpholine.

Workflow Diagram

Caption: A typical experimental workflow for the SNAr reaction.

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Insufficient activation or low reaction temperature.	Increase the reaction temperature in increments of 10-20 °C. Ensure the base is anhydrous and active.
Deactivated nucleophile.	Use a fresh, high-purity nucleophile.
Formation of Side Products	Reaction temperature is too high, leading to degradation.	Lower the reaction temperature and increase the reaction time.
Presence of water in the reaction mixture.	Ensure all glassware is oven-dried and use anhydrous solvents and reagents.[4]
Difficult Purification	Co-elution of starting material and product.	Optimize the eluent system for column chromatography. Consider using a different stationary phase or purification technique like preparative HPLC.

Adaptation for Other Nucleophiles

The general protocol can be adapted for a variety of nucleophiles. The table below provides starting conditions for common nucleophile classes.

Nucleophile Class	Example	Base	Solvent	Typical Temperature	Notes
Alkoxides	Sodium Methoxide	NaOMe (acts as base)	Methanol, THF, DMF	RT to 80 °C	Can be used as a solution in the corresponding alcohol.
Thiols	Thiophenol	Triethylamine (TEA), K₂CO₃	DMSO, DMF	60-100 °C	Thiols are generally very effective nucleophiles in SNAr reactions.[4]
Azoles	Imidazole	NaH, K₂CO₃	DMF, NMP	80-120 °C	A strong base like NaH may be required to deprotonate less acidic azoles.

Conclusion

Nucleophilic aromatic substitution on 2-bromo-3,5-difluorobenzaldehyde is a robust and versatile method for synthesizing a wide array of functionalized aromatic compounds. By understanding the underlying mechanistic principles and carefully controlling reaction parameters, researchers can achieve high yields of regioselectively substituted products. The protocol provided herein serves as a validated starting point for the exploration of this valuable chemical transformation.

References

• Highly Regioselective SNAr of a Polyhalogenated Benzaldehyde-Magical Power of Quantum Mechanics-Chemistry. Vertex AI Search.
• Application Notes and Protocols: Nucleophilic Aromatic Substitution on 2-Bromo-4-fluoro-5-methylpyridine. BenchChem.
• Application Notes and Protocols for Nucleophilic Aromatic Substitution on Methyl 2,4-Dihalo-5-Sulfamoyl-Benzo

• Nucleophilic Aromatic Substitution. Chemistry LibreTexts. [Link]

• Technical Support Center: Troubleshooting Nucleophilic Aromatic Substitution (SNAr) Reactions. BenchChem.

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• 2. benchchem.com [benchchem.com]
• 3. Highly Regioselective Snar of a Polyhalogenated Benzaldehyde-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Notes & Protocols: The Strategic Utility of 2-Bromo-3,5-difluorobenzaldehyde in the Synthesis of Bioactive Molecules

Introduction: Identifying a Privileged Synthetic Building Block

In the landscape of modern medicinal chemistry and drug discovery, the selection of starting materials is a critical determinant of synthetic efficiency and the ultimate biological profile of a target molecule. 2-Bromo-3,5-difluorobenzaldehyde (CAS: 1232407-50-9) has emerged as a highly versatile and strategic building block for the construction of complex, bioactive compounds.[1][2] Its utility stems from a unique combination of orthogonal reactive sites and the inherent physicochemical advantages conferred by its fluorine substituents.

The aldehyde functionality serves as a versatile handle for a myriad of transformations, most notably reductive amination, to introduce key nitrogen-containing moieties. The bromine atom provides a reliable site for palladium-catalyzed cross-coupling reactions, enabling the construction of intricate bi-aryl or aryl-heteroaryl scaffolds.[3][4] Furthermore, the two fluorine atoms at the 3- and 5-positions are not mere spectators; they profoundly influence the electronic nature of the aromatic ring and can enhance the metabolic stability and binding affinity of the final drug candidate by modulating pKa and lipophilicity. This document provides an in-depth guide to the strategic application of this compound, complete with detailed protocols for its use in the synthesis of kinase inhibitor scaffolds.

Property	Value	Source(s)
CAS Number	1232407-50-9	[1][2][5][6][7]
Molecular Formula	C₇H₃BrF₂O	[1][2]
Molecular Weight	221.00 g/mol	[1][2]
Physical Form	Solid
Storage	Inert atmosphere, room temperature or 4°C	[1]

Core Synthetic Strategies & Mechanistic Rationale

The synthetic power of 2-Bromo-3,5-difluorobenzaldehyde lies in the ability to selectively address its functional groups. The aldehyde and the aryl bromide can be reacted in a chosen order, providing flexibility in synthetic design.

Figure 2: Synthetic workflow for an EGFR inhibitor scaffold.

This two-step sequence is highly efficient. The Suzuki coupling first establishes the desired bi-aryl core, a common feature in many kinase inhibitors. [8]The subsequent reductive amination appends a solubilizing group (like N-methylpiperazine) that often interacts with the solvent front of the kinase active site. The fluorine atoms remain on the core scaffold, where they can contribute to favorable binding interactions within the hydrophobic pocket of the enzyme.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes a representative Suzuki-Miyaura coupling reaction to synthesize 2-(4-methoxyphenyl)-3,5-difluorobenzaldehyde, a key intermediate (as shown in Figure 2).

Trustworthiness: This protocol incorporates standard best practices for Suzuki couplings, including degassing to remove oxygen which can poison the palladium catalyst, and the use of a well-established catalyst and base system. The work-up procedure is designed to effectively remove inorganic salts and the boronic acid starting material.

4.1. Materials and Reagents

Reagent	CAS	MW	Amount	Moles
2-Bromo-3,5-difluorobenzaldehyde	1232407-50-9	221.00	1.00 g	4.52 mmol
4-Methoxyphenylboronic acid	5720-07-0	151.96	0.82 g	5.43 mmol
Pd(PPh₃)₄	14221-01-3	1155.56	0.26 g	0.23 mmol
Sodium Carbonate (Na₂CO₃)	497-19-8	105.99	1.44 g	13.57 mmol
1,4-Dioxane	123-91-1	88.11	20 mL	-
Water (Deionized)	7732-18-5	18.02	5 mL	-

4.2. Step-by-Step Methodology

• Reaction Setup: To a 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, condenser, and nitrogen inlet, add 2-Bromo-3,5-difluorobenzaldehyde (1.00 g, 4.52 mmol), 4-methoxyphenylboronic acid (0.82 g, 5.43 mmol), and tetrakis(triphenylphosphine)palladium(0) (0.26 g, 0.23 mmol).

• Solvent Addition: Add 1,4-dioxane (20 mL) and an aqueous solution of sodium carbonate (1.44 g in 5 mL of water).

• Degassing: Bubble nitrogen gas through the stirred reaction mixture for 15 minutes to ensure an inert atmosphere. Rationale: This step is critical to prevent the oxidation and deactivation of the Pd(0) catalyst.

• Reaction: Heat the mixture to 90 °C and maintain stirring under a nitrogen atmosphere. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate mobile phase. The reaction is typically complete within 4-6 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (50 mL) and water (50 mL).

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2 x 30 mL).

  • Combine the organic layers and wash with brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of 5% to 20% ethyl acetate in hexane to afford the pure product, 2-(4-methoxyphenyl)-3,5-difluorobenzaldehyde, typically as a white or off-white solid.

• Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Conclusion and Future Outlook

2-Bromo-3,5-difluorobenzaldehyde is a powerful and versatile reagent for the synthesis of complex bioactive molecules. Its orthogonal handles allow for sequential, controlled modifications, enabling the rapid construction of diverse chemical libraries. The protocols and strategies outlined herein, particularly the application towards EGFR inhibitor scaffolds, demonstrate its direct relevance to contemporary drug discovery programs. [9]As the demand for novel, targeted therapeutics continues to grow, the strategic implementation of such fluorinated building blocks will remain a key enabler of innovation in medicinal chemistry.

References

• Elaboration of tetra-orthogonally-substituted aromatic scaffolds towards novel EGFR-kinase inhibitors. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Synthesis of Biologically Active Molecules through Multicomponent Reactions. PMC (National Center for Biotechnology Information). Available at: [Link]

• Synthesis of 3-bromo-2,5-difluorobenzaldehyde. PrepChem.com. Available at: [Link]

• FDA-approved kinase inhibitors in PROTAC design, development and synthesis. PMC (National Center for Biotechnology Information). Available at: [Link]

• 2-Bromo-3-fluorobenzaldehyde. HANGZHOU HONGQIN PHARMTECH CO.,LTD. Available at: [Link]

• Special Issue “Development and Synthesis of Biologically Active Compounds”. MDPI. Available at: [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. NIH (National Institutes of Health). Available at: [Link]

• 1-Bromo-3,5-difluorobenzene: Properties, Applications, and Synthesis. ChemAnalyst. Available at: [Link]

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• 1. 1232407-50-9|2-Bromo-3,5-difluorobenzaldehyde|BLD Pharm [bldpharm.com]
• 2. 2-Bromo-3,5-difluorobenzaldehyde - CAS:1232407-50-9 - Sunway Pharm Ltd [3wpharm.com]
• 3. nbinno.com [nbinno.com]
• 4. benchchem.com [benchchem.com]
• 5. 2-bromo-3,5-difluorobenzaldehyde, CasNo.1232407-50-9 Shanghai Yuanding Chem. Sci. & Tech. Co., Ltd. China (Mainland) [shydchem.lookchem.com]
• 6. 2-broMo-3,5-difluorobenzaldehyde CAS#: 1232407-50-9 [m.chemicalbook.com]
• 7. 1232407-50-9 | 2-Bromo-3,5-difluorobenzaldehyde | Fluorinated Building Blocks | Ambeed.com [ambeed.com]
• 8. FDA-approved kinase inhibitors in PROTAC design, development and synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Elaboration of tetra-orthogonally-substituted aromatic scaffolds towards novel EGFR-kinase inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Experimental procedure for the formylation of difluorobromobenzene

Application Notes and Protocols

Introduction: The Significance of Difluorobenzaldehydes

Difluorobenzaldehydes are pivotal building blocks in the synthesis of high-value molecules within the pharmaceutical and agrochemical industries. Their unique electronic properties, conferred by the two fluorine atoms, are instrumental in modulating the metabolic stability, binding affinity, and lipophilicity of drug candidates. The precise introduction of a formyl (-CHO) group onto a difluorobromobenzene scaffold is a common and critical transformation. This guide provides an in-depth examination of the synthetic strategies available, focusing on a detailed, field-proven protocol for the formylation via lithium-halogen exchange, a method renowned for its efficiency and reliability.[1]

Synthetic Strategies: An Overview

Several methods exist for the formylation of aryl halides. The choice of strategy depends on the substrate's reactivity, desired regioselectivity, and available laboratory infrastructure.

• Lithium-Halogen Exchange: This is one of the most powerful and common methods.[2] It involves the reaction of an aryl halide with an organolithium reagent, such as n-butyllithium (n-BuLi), at low temperatures to generate a highly reactive aryllithium intermediate. This intermediate is then quenched with an electrophilic formylating agent like N,N-dimethylformamide (DMF).[1] This reaction is typically fast and high-yielding, driven by the formation of a more stable aryllithium species.[3][4]

• Grignard Reaction: This classic method involves the formation of an arylmagnesium halide (Grignard reagent) from the corresponding aryl halide and magnesium metal.[5] The Grignard reagent is subsequently reacted with a formylating agent. While robust, the initiation of Grignard reagent formation can sometimes be challenging, and the reactivity is generally lower than that of organolithium counterparts.[6]

• Vilsmeier-Haack Reaction: This reaction is primarily effective for electron-rich aromatic and heteroaromatic compounds.[7][8] It uses a "Vilsmeier reagent," typically formed from DMF and phosphorus oxychloride (POCl₃), as the electrophile.[9][10] Due to the electron-withdrawing nature of the fluorine atoms, difluorobromobenzene is not an ideal substrate for this reaction, which generally requires activating groups on the aromatic ring.[8]

This guide will focus on the Lithium-Halogen Exchange method due to its high efficiency and general applicability to a wide range of difluorobromobenzene isomers.

Core Protocol: Formylation of 1-Bromo-2,4-difluorobenzene via Lithium-Halogen Exchange

This section details the synthesis of 2,4-difluorobenzaldehyde from 1-bromo-2,4-difluorobenzene.

Principle & Mechanism

The reaction proceeds in two key stages. First, a metal-halogen exchange occurs between 1-bromo-2,4-difluorobenzene and n-butyllithium. This is a rapid equilibrium that strongly favors the formation of the more stable 2,4-difluoro-phenyllithium, as the negative charge is better stabilized on an sp²-hybridized carbon than an sp³-hybridized carbon.[11] In the second stage, the highly nucleophilic aryllithium intermediate attacks the electrophilic carbonyl carbon of DMF. The resulting lithium alkoxide intermediate is then hydrolyzed during the aqueous workup to yield the final aldehyde product.

Caption: Reaction mechanism for the formylation of difluorobromobenzene.

Critical Safety Precautions

Working with organolithium reagents like n-BuLi requires strict adherence to safety protocols due to their pyrophoric nature.[12] They can ignite spontaneously upon contact with air or moisture.[13]

• Work Area: All operations must be performed under an inert atmosphere (e.g., nitrogen or argon) in a fume hood free of clutter.[14]

• Personal Protective Equipment (PPE): A flame-resistant lab coat, safety glasses, and appropriate gloves are mandatory. For handling larger quantities, a face shield and neoprene gloves over nitrile gloves are recommended.[15]

• Glassware and Reagents: All glassware must be rigorously dried in an oven (e.g., at 120°C overnight) and cooled under a stream of inert gas.[16] Anhydrous solvents are essential for reaction success and safety.[17]

• Syringe and Cannula Techniques: Use proper syringe and double-tipped needle (cannula) techniques for transferring organolithium solutions to prevent exposure to air.[13]

• Emergency Preparedness: Never work alone.[13] Ensure a Class D or sand fire extinguisher is immediately accessible. Do NOT use water or CO₂ extinguishers on organolithium fires.

Materials and Equipment

Reagent/Material	Grade	Supplier Example
1-Bromo-2,4-difluorobenzene	≥98%	Sigma-Aldrich
n-Butyllithium (2.5 M in hexanes)	Solution	Sigma-Aldrich
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Sigma-Aldrich
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Sigma-Aldrich
Diethyl ether	Anhydrous	Fisher Scientific
Saturated aq. NH₄Cl solution	Reagent Grade	Fisher Scientific
Saturated aq. NaCl solution (Brine)	Reagent Grade	Fisher Scientific
Magnesium Sulfate (MgSO₄)	Anhydrous	Fisher Scientific
Equipment	Specification
Round-bottom flasks	Oven-dried
Septa, magnetic stir bars
Syringes and needles	Luer-lock, oven-dried
Inert gas line (N₂ or Ar)	With bubbler
Low-temperature bath	Dry ice/acetone (-78°C)
Rotary evaporator

Step-by-Step Experimental Protocol

• Reaction Setup:

  • Assemble a dry, 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a rubber septum.

  • Place the flask under a positive pressure of inert gas (nitrogen or argon).

  • Using a dry syringe, add 1-bromo-2,4-difluorobenzene (e.g., 9.65 g, 50 mmol) to the flask, followed by 100 mL of anhydrous THF.

  • Cool the stirred solution to -78°C using a dry ice/acetone bath.

• Lithium-Halogen Exchange:

  • Slowly add n-butyllithium (2.5 M in hexanes, 22 mL, 55 mmol, 1.1 eq) to the reaction mixture dropwise via syringe over 20-30 minutes, ensuring the internal temperature does not rise above -70°C.

  • After the addition is complete, stir the resulting solution at -78°C for 1 hour.

• Formylation (Quench):

  • In a separate dry flask, prepare a solution of anhydrous DMF (4.24 mL, 55 mmol, 1.1 eq) in 20 mL of anhydrous THF.

  • Add the DMF solution to the aryllithium solution at -78°C dropwise via syringe over 15-20 minutes.

  • Upon addition, a thick precipitate may form. Continue stirring at -78°C for an additional 1-2 hours.

• Workup and Extraction:

  • Remove the cooling bath and allow the reaction to warm to 0°C.

  • Slowly quench the reaction by adding 50 mL of saturated aqueous ammonium chloride (NH₄Cl) solution.

  • Allow the mixture to warm to room temperature. Transfer the contents to a separatory funnel.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with water (2 x 50 mL) and then with brine (1 x 50 mL).

  • Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product, a pale yellow oil, can be purified by vacuum distillation or flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure 2,4-difluorobenzaldehyde.

Caption: Experimental workflow for the formylation of difluorobromobenzene.

Data & Results

Expected Outcome & Characterization

Parameter	Value	Source(s)
Starting Material	1-Bromo-2,4-difluorobenzene	-
Product	2,4-Difluorobenzaldehyde	[18]
Molecular Formula	C₇H₄F₂O	[18]
Molecular Weight	142.10 g/mol	[18]
Appearance	Colorless to pale yellow liquid	[18]
Expected Yield	75-90%	General
¹H NMR (CDCl₃, ppm)	~10.3 (s, 1H, -CHO), ~7.9 (m, 1H, Ar-H), ~7.1-6.9 (m, 2H, Ar-H)	[19]
¹⁹F NMR (CDCl₃, ppm)	Varies with standard; distinct signals for F at C2 and C4	[19]
IR (cm⁻¹)	~1700 (C=O stretch), ~1610 (C=C stretch), ~1270 (C-F stretch)	[18]
Mass Spec (EI, m/z)	142 (M⁺), 141 (M-H)⁺, 113 (M-CHO)⁺	[18]

Note: Spectroscopic shifts can vary slightly based on solvent and instrument calibration.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Wet glassware or solvents. 2. Inactive n-BuLi reagent. 3. Reaction temperature too high.	1. Ensure all equipment is oven-dried and solvents are anhydrous. 2. Titrate the n-BuLi solution before use. 3. Maintain strict temperature control at -78°C during additions.
Formation of Side Products	1. Reaction warmed prematurely. 2. Impure starting materials.	1. Keep the reaction at -78°C until the quench step. 2. Purify the starting difluorobromobenzene if necessary.
Difficulty in Purification	Isomeric products if the starting material is a mix of isomers.	Start with a pure isomer of difluorobromobenzene. If isomers are present, advanced chromatographic techniques or derivatization may be required for separation.[20]

Conclusion

The formylation of difluorobromobenzene via lithium-halogen exchange with n-butyllithium followed by quenching with DMF is a highly effective and reliable method for producing difluorobenzaldehydes. The success of the procedure hinges on the rigorous exclusion of atmospheric moisture and oxygen, precise temperature control, and the safe handling of pyrophoric reagents. By following this detailed protocol, researchers can confidently synthesize these valuable chemical intermediates for applications in drug discovery and materials science.

References

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• ACS Publications. (2024). Conformational Landscapes of 2,3-, 2,4-, 2,5-, and 2,6-Difluorobenzaldehyde Unveiled by Rotational Spectroscopy. Available at: [Link]

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• International Journal of Pharmaceutical Sciences Review and Research. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Available at: [Link]

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• Google Patents. (n.d.). US5191126A - Process for the preparation of difluorobenzaldehydes.

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• Osaka University. (n.d.). Reversal of Regioselectivity in Nucleophilic Difluoroalkylation of α,β-Enones Employing In Situ-Formed Sterically Encumbered Silylium Catalyst. Available at: [Link]

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Application Notes and Protocols for the Characterization of 2-Bromo-3,5-difluorobenzaldehyde and its Derivatives

Introduction: The Structural Significance of Substituted Benzaldehydes

2-Bromo-3,5-difluorobenzaldehyde and its analogues are valuable building blocks in medicinal chemistry and materials science. The specific arrangement of the bromo and fluoro substituents on the aromatic ring, combined with the reactive aldehyde functionality, allows for the synthesis of a diverse range of complex molecules with potential applications in pharmaceuticals and agrochemicals.[1] Accurate and unambiguous characterization of these intermediates is paramount to ensure the identity, purity, and quality of the final products. This guide provides a comprehensive overview of the key analytical techniques for the structural elucidation and purity assessment of 2-Bromo-3,5-difluorobenzaldehyde derivatives, with a focus on the underlying principles and practical experimental protocols.

A Multi-Technique Approach to Structural Elucidation

A single analytical technique is often insufficient for the complete characterization of a complex molecule like 2-Bromo-3,5-difluorobenzaldehyde. A synergistic approach, combining data from multiple spectroscopic and chromatographic methods, is essential for unambiguous structural confirmation and purity assessment.[1]

Caption: Integrated workflow for the characterization of 2-Bromo-3,5-difluorobenzaldehyde derivatives.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Identifying Key Functional Groups

FT-IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. For 2-Bromo-3,5-difluorobenzaldehyde, the IR spectrum is dominated by characteristic absorptions of the aldehyde and the substituted aromatic ring.

Key Spectral Features:

• Carbonyl (C=O) Stretch: A strong, sharp absorption band is expected in the region of 1705-1720 cm⁻¹. The conjugation of the carbonyl group with the aromatic ring typically lowers the stretching frequency compared to saturated aldehydes.[2][3]

• Aldehyde C-H Stretch: Two distinct, weaker bands are characteristic of the aldehyde C-H bond, appearing around 2720 cm⁻¹ and 2820 cm⁻¹. The presence of these two bands, often referred to as a Fermi doublet, is a strong indicator of an aldehyde.[3][4]

• Aromatic C=C Stretches: Medium to weak absorptions in the 1450-1600 cm⁻¹ region are indicative of the carbon-carbon stretching vibrations within the benzene ring.[4]

• C-F and C-Br Stretches: Absorptions corresponding to the carbon-fluorine and carbon-bromine bonds are expected in the fingerprint region (below 1300 cm⁻¹). These can be complex and are often coupled with other vibrations.

• Aromatic C-H Bending: Out-of-plane C-H bending vibrations can provide information about the substitution pattern of the aromatic ring.[4]

Functional Group	Expected Absorption Range (cm⁻¹)	Intensity
Aldehyde C-H	2820-2850 and 2720-2750	Weak to Medium
Carbonyl (C=O)	1705-1720	Strong, Sharp
Aromatic C=C	1450-1600	Medium to Weak
C-F	1100-1300	Strong
C-Br	500-650	Medium to Strong

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background spectrum.

• Sample Preparation: Place a small amount of the solid 2-Bromo-3,5-difluorobenzaldehyde derivative directly onto the ATR crystal.

• Data Acquisition: Apply pressure using the ATR anvil to ensure good contact between the sample and the crystal. Collect the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Processing: Perform a background correction and, if necessary, an ATR correction. Label the significant peaks corresponding to the key functional groups.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation Patterns

Mass spectrometry is a powerful tool for determining the molecular weight of a compound and gaining structural information from its fragmentation patterns. For halogenated compounds like 2-Bromo-3,5-difluorobenzaldehyde, the isotopic distribution of bromine is a key diagnostic feature.

Key Features in the Mass Spectrum:

• Molecular Ion Peak (M⁺): The presence of a single bromine atom results in a characteristic M⁺ and M+2 isotopic pattern with an intensity ratio of approximately 1:1, due to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.[5] This provides a clear signature for the presence of bromine in the molecule.

• Fragmentation Patterns: Common fragmentation pathways for benzaldehydes include:

  • Loss of a Hydrogen Radical (M-1): Formation of a stable acylium ion.

  • Loss of the Carbonyl Group (M-29): Ejection of a CHO radical, leading to a bromodifluorophenyl cation.

  • Alpha Cleavage: Cleavage of the bond between the carbonyl carbon and the aromatic ring.[6]

Caption: Predicted electron ionization mass spectrometry fragmentation of 2-Bromo-3,5-difluorobenzaldehyde.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is ideal for the analysis of volatile and semi-volatile compounds like 2-Bromo-3,5-difluorobenzaldehyde, providing both separation from impurities and mass spectral data.[1]

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable volatile solvent such as dichloromethane or ethyl acetate.

• GC Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is typically used.[1]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[1]

  • Inlet: Splitless injection of 1 µL at 250°C.

  • Oven Program: Initial temperature of 80°C, hold for 2 minutes, then ramp to 280°C at 20°C/min, and hold for 5 minutes.[1]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

• Data Analysis: Identify the peak corresponding to the compound of interest. Analyze the mass spectrum for the molecular ion peak (including the Br isotopic pattern) and characteristic fragment ions.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is the most powerful technique for determining the precise connectivity of atoms in a molecule. For 2-Bromo-3,5-difluorobenzaldehyde, ¹H, ¹³C, and ¹⁹F NMR are all highly informative.

Expected NMR Spectral Data:

• ¹H NMR:

  • Aldehyde Proton (-CHO): A singlet or a triplet (due to coupling with fluorine) is expected in the highly deshielded region of 9.5-10.5 ppm.

  • Aromatic Protons: Two protons on the aromatic ring will appear as multiplets in the aromatic region (7.0-8.0 ppm). Their splitting patterns will be complex due to H-H and H-F couplings. A patent for the similar compound 2-bromo-5,6-difluorobenzaldehyde shows the aldehyde proton at 10.31 ppm and aromatic protons between 7.28 and 7.45 ppm.[7]

• ¹³C NMR:

  • Carbonyl Carbon: The aldehyde carbonyl carbon will appear as a downfield signal around 185-195 ppm.

  • Aromatic Carbons: The six aromatic carbons will give distinct signals, with those directly bonded to fluorine exhibiting large C-F coupling constants.

• ¹⁹F NMR:

  • Two distinct signals are expected for the two non-equivalent fluorine atoms, with F-F and F-H coupling observed.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal resolution.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse ¹H spectrum.

  • Set the spectral width to cover the range of approximately -1 to 12 ppm.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set the spectral width to cover the range of approximately 0 to 220 ppm.

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing: Fourier transform the raw data. Phase the spectra and reference them to the residual solvent peak or an internal standard (e.g., TMS). Integrate the ¹H signals and assign the peaks to the corresponding protons and carbons in the molecule.

High-Performance Liquid Chromatography (HPLC): Purity Assessment and Quantification

HPLC is the primary method for determining the purity of a compound and for quantifying its concentration in a mixture. A reversed-phase HPLC (RP-HPLC) method is generally suitable for a molecule of moderate polarity like 2-Bromo-3,5-difluorobenzaldehyde.[8]

Experimental Protocol: RP-HPLC Method Development

• System Preparation:

  • HPLC System: A standard HPLC system with a UV detector.[8]

  • Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point.[8]

  • Mobile Phase: A mixture of acetonitrile (ACN) and water.

• Sample Preparation: Prepare a stock solution of the sample at 1 mg/mL in the mobile phase. Dilute to a working concentration of approximately 0.1 mg/mL.[8]

• Method Development (Gradient Elution):

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 260 nm, as benzaldehyde derivatives typically absorb strongly in this region.[8]

  • Gradient Program: Start with a gradient of 50% ACN to 90% ACN over 10 minutes to determine the approximate retention time.[8]

• Method Optimization (Isocratic Elution):

  • Based on the retention time from the gradient run, develop an isocratic method for routine analysis. Adjust the ACN/water ratio to achieve a retention time of 3-10 minutes with good peak shape.

• Data Analysis: Integrate the peak area of the main component. Purity is typically reported as the percentage of the main peak area relative to the total area of all peaks.

X-ray Crystallography: Unambiguous Solid-State Structure

For crystalline derivatives, single-crystal X-ray crystallography provides the absolute, three-dimensional structure of the molecule in the solid state. This technique can confirm the substitution pattern and reveal details about intermolecular interactions, such as halogen bonding or π-stacking, which influence the crystal packing.[9][10]

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of the compound suitable for diffraction (typically 0.1-0.5 mm in size) by slow evaporation of a solvent, vapor diffusion, or slow cooling of a saturated solution.[11]

• Crystal Mounting: Carefully select a high-quality crystal and mount it on a goniometer head.[11]

• Data Collection:

  • Instrument: A single-crystal X-ray diffractometer equipped with a CCD or CMOS detector.[11]

  • X-ray Source: Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.5418 Å) radiation.[11][12]

  • Temperature: Collect data at a low temperature (e.g., 100 K) to minimize thermal motion.[11]

  • Procedure: Collect a series of diffraction images as the crystal is rotated.[11]

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of reflection intensities.

  • Solve the crystal structure using direct methods or Patterson methods.

  • Refine the structural model against the experimental data to obtain the final atomic coordinates, bond lengths, bond angles, and other crystallographic parameters.

Conclusion

The comprehensive characterization of 2-Bromo-3,5-difluorobenzaldehyde derivatives relies on the strategic application of multiple analytical techniques. FT-IR provides a quick confirmation of functional groups, while GC-MS offers crucial information on molecular weight and fragmentation. NMR spectroscopy stands as the definitive tool for structural elucidation, and HPLC is essential for purity assessment. For crystalline materials, X-ray crystallography provides the ultimate proof of structure. By following the protocols outlined in this guide, researchers can confidently determine the structure and purity of these important synthetic intermediates, ensuring the integrity of their subsequent research and development activities.

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• ChemicalBook. (n.d.). 2-broMo-3,5-difluorobenzaldehyde(1232407-50-9) 1H NMR spectrum.[13]

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• Tolstorozhev, G. B., et al. (2012). IR Spectra of benzaldehyde and its derivatives in different aggregate states. Optics and Spectroscopy, 113(3), 275-281.[15]

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• Sigma-Aldrich. (n.d.). 2-Bromo-3,5-difluorobenzaldehyde | 1232407-50-9.[18]

• Chemistry LibreTexts. (2023, August 29). Organic Compounds Containing Halogen Atoms.[5]

• PubChem. (n.d.). 2-Bromo-3,6-difluorobenzaldehyde.[19]

• BenchChem. (2025). HPLC method development for 2-Bromo-3'-fluoro-5'-methylbenzophenone.[8]

• ChemicalBook. (n.d.). 2,3-Difluorobenzaldehyde(2646-91-5) 1H NMR spectrum.[20]

• Shanghai Yuanding Chem. Sci. & Tech. Co., Ltd. (n.d.). 2-bromo-3,5-difluorobenzaldehyde CAS NO.1232407-50-9.[21]

• Google Patents. (2001). US20010050352A1 - Ortho substituted benzaldehydes, preparation thereof and use thereof.[7]

• ResearchGate. (2009). Mass spectrometry of halogen-containing organic compounds.[22]

• SIELC Technologies. (n.d.). HPLC Separation of Bromoacetic and Chloroacetic Acids on Newcrom BH Column.[23]

• Analytical Chemistry. (1968). Mass Spectrometric Analysis. Aromatic Halogenated Compounds.[24]

• BenchChem. (2025). Comparative Analysis of Analytical Techniques for the Characterization of 3-Bromo-2,5-dichlorobenzaldehyde.[1]

• Fan, Y., et al. (2008). 3,5-Dibromo-2-hydroxybenzaldehyde. Acta Crystallographica Section E: Structure Reports Online, 64(5), o869.[10]

• Shaik, J. B., & Talluri, M. V. N. K. (2016). MASS SPECTROMETRY OF FATTY ALDEHYDES. Lipids, 51(2), 135–151.[25]

• da Silva, A. C. A., et al. (2021). Synthesis and Molecular Modeling Study of Two Bromo-Dimethoxybenzaldehydes. Journal of the Brazilian Chemical Society, 32(8), 1645-1658.[26]

• Zhang, Y., et al. (2022). Design, Synthesis, Biological Evaluation, and Molecular Modeling of 2-Difluoromethylbenzimidazole Derivatives as Potential PI3Kα Inhibitors. Molecules, 27(2), 438.[27]

• Sajan, P. G., & Kumara, M. N. (n.d.). Rapid and highly efficient gas chromatographic method for the separation and determination of bromofluorobenzaldehydes with the application of low thermal mass technology (LTM). Analytical Methods.[28]

• ChemicalBook. (n.d.). 2-broMo-3,5-difluorobenzaldehyde CAS#: 1232407-50-9.[29]

• Chemistry LibreTexts. (2019, December 30). 13.3: Spectroscopic Properties of Aldehydes and Ketones.[6]

• BenchChem. (2025). A Comparative Guide to the X-ray Crystal Structure of 2,5-Difluorophenylboronic Acid Derivatives and Related Compounds.[11]

• Berezin, A. A., et al. (2018). Preparation and X-ray Structural Study of Dibenzobromolium and Dibenzochlorolium Derivatives. The Journal of Organic Chemistry, 83(24), 15061–15069.[12]

• BLD Pharm. (n.d.). 934987-26-5|2-Bromo-3,6-difluorobenzaldehyde.[30]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Bromo-3,5-difluorobenzaldehyde

Welcome to the technical support center for the synthesis of 2-Bromo-3,5-difluorobenzaldehyde. This guide is designed for researchers, chemists, and professionals in drug development who are looking to optimize this synthesis, troubleshoot common issues, and improve overall yield and purity. We will delve into the mechanistic underpinnings of the most effective synthetic route and provide actionable, field-proven advice to navigate the challenges of this procedure.

Section 1: The Synthetic Strategy of Choice: Directed ortho-Metalation (DoM)

The synthesis of 2-Bromo-3,5-difluorobenzaldehyde presents a classic challenge in regioselectivity. The target molecule requires formylation ortho to the bromine atom, a position sterically hindered and electronically influenced by three halogen substituents. While several formylation methods exist, such as the Vilsmeier-Haack reaction, they are often ineffective for electron-poor aromatic rings like the starting material, 1-bromo-3,5-difluorobenzene.[1][2]

The most robust and reliable method is Directed ortho-Metalation (DoM) . This powerful technique utilizes a Directed Metalation Group (DMG) to guide a strong base, typically an organolithium reagent, to deprotonate a specific ortho-proton.[3] In the case of 1-bromo-3,5-difluorobenzene, the halogens themselves, particularly fluorine, can act as moderate DMGs, increasing the kinetic acidity of the adjacent protons.[3] The subsequent aryllithium intermediate is then trapped with an electrophile, in this case, a formylating agent like N,N-dimethylformamide (DMF), to yield the desired aldehyde.

Below is a workflow diagram illustrating the key stages of the synthesis via Directed ortho-Metalation.

Caption: General workflow for the synthesis of 2-Bromo-3,5-difluorobenzaldehyde via DoM.

Section 2: Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My yield of 2-Bromo-3,5-difluorobenzaldehyde is consistently low or zero. What are the likely causes?

A1: Low yield is the most frequent complaint and typically points to issues in the critical ortho-metalation step. Let's break down the potential culprits.

• Cause A: Ineffective Lithiation. The formation of the aryllithium intermediate is paramount.

  • Insight: Organolithium reagents like n-butyllithium (n-BuLi) are extremely sensitive to moisture and air. Using a reagent that has degraded or an inaccurate concentration will lead to incomplete deprotonation. Similarly, trace amounts of water in your solvent (THF, ether) or on your glassware will consume the base before it can react with your substrate.

  • Solution:

    • Titer your BuLi: Always determine the exact molarity of your organolithium reagent before use via titration (e.g., with diphenylacetic acid). Do not rely on the concentration printed on the bottle.

    • Ensure Anhydrous Conditions: Flame-dry all glassware under vacuum and cool under an inert atmosphere (Argon or Nitrogen). Use a freshly distilled, anhydrous solvent.

    • Temperature Control: Maintain the reaction temperature at -78 °C (a dry ice/acetone bath is standard). Temperatures above this can lead to base degradation and side reactions.

• Cause B: Competing Metal-Halogen Exchange.

  • Insight: A major competing reaction is metal-halogen exchange, where the lithium reagent swaps with the bromine atom instead of abstracting the ortho-proton.[4] This process is often faster than deprotonation, especially with n-BuLi. This forms 3,5-difluorophenyllithium, which upon formylation gives 3,5-difluorobenzaldehyde, a common impurity.

  • Solution:

    • Choice of Base: Use sec-butyllithium (s-BuLi) or tert-butyllithium (t-BuLi) instead of n-BuLi. These bulkier bases are more sterically hindered, which favors proton abstraction (the smaller proton is more accessible) over attack at the carbon-bromine bond.

    • Use an Additive: The addition of N,N,N',N'-tetramethylethylenediamine (TMEDA) can chelate the lithium cation, increasing the basicity of the reagent and accelerating the rate of deprotonation, often outcompeting the metal-halogen exchange.[4]

• Cause C: Inefficient Electrophilic Quench.

  • Insight: The aryllithium intermediate can be consumed by side reactions if the formylating agent is not introduced correctly. Adding DMF that is not anhydrous will destroy the intermediate. Adding the DMF solution too quickly can cause localized warming, leading to decomposition.

  • Solution:

    • Use Anhydrous DMF: Ensure your DMF is anhydrous. It can be dried over molecular sieves.

    • Slow Addition at Low Temperature: Add the DMF dropwise to the aryllithium solution while maintaining the temperature at -78 °C. Allow the reaction to stir at this temperature for a period before slowly warming.

Q2: My crude NMR shows multiple aromatic products. How do I identify them and prevent their formation?

A2: The presence of multiple products indicates a lack of regioselectivity or competing reaction pathways.

• Likely Impurity 1: 3,5-difluorobenzaldehyde.

  • Cause: As discussed in Q1, this arises from metal-halogen exchange followed by formylation.[4]

  • Prevention: Use a bulkier alkyllithium base (s-BuLi) and/or TMEDA to favor ortho-deprotonation.

• Likely Impurity 2: 1-Bromo-3,5-difluorobenzene (Starting Material).

  • Cause: Incomplete reaction due to insufficient or degraded base, or insufficient reaction time.

  • Prevention: Ensure your BuLi is properly titered and use a slight excess (e.g., 1.1-1.2 equivalents). Monitor the reaction by TLC or GC-MS to ensure full consumption of the starting material before quenching.

• Likely Impurity 3: 4-Bromo-2,6-difluorobenzaldehyde (Isomeric Product).

  • Cause: While the C2 proton (between Br and F) is generally the most acidic, deprotonation at C4 (between two F atoms) is also possible, though typically less favored.

  • Prevention: The kinetic conditions of DoM at -78 °C strongly favor deprotonation at the most acidic site. Adhering strictly to the low-temperature protocol minimizes the formation of the thermodynamic product.

The following logic tree can help diagnose the cause of low yield in your synthesis.

Caption: Troubleshooting logic tree for low yield of 2-Bromo-3,5-difluorobenzaldehyde.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the most critical safety precautions for this reaction? A1: The primary hazards involve the use of pyrophoric and highly reactive organolithium reagents.

• Pyrophoric Reagents: n-BuLi, s-BuLi, and t-BuLi can ignite spontaneously on contact with air. All transfers must be performed under an inert atmosphere using proper syringe or cannula techniques.

• Extreme Temperatures: Handling dry ice (-78 °C) requires cryogenic gloves.

• Quenching: The reaction quench can be highly exothermic. Perform the quench slowly and behind a blast shield.

Q2: How should I purify the crude 2-Bromo-3,5-difluorobenzaldehyde? A2: The most effective method is flash column chromatography on silica gel.[5]

• Solvent System: A non-polar/polar solvent system is typically used. A gradient of ethyl acetate in hexanes (e.g., starting from 0% and gradually increasing to 5-10% ethyl acetate) is often effective.

• Monitoring: Monitor the fractions by TLC, staining with a potassium permanganate solution if the product is not UV-active.

• Alternative: If the crude product is relatively clean, recrystallization from a suitable solvent like n-heptane or a mixture of ether/hexane can be attempted.[5][6]

Q3: Can I use 1-bromo-2,4-difluorobenzene as a starting material? A3: While it may seem plausible, using 1-bromo-2,4-difluorobenzene is not a direct route. Lithiation of this isomer occurs exclusively at the C6 position (between the two halogens), which upon formylation would yield 2-bromo-3,6-difluorobenzaldehyde. While isomerization of 1-bromo-2,4-difluorobenzene to 1-bromo-3,5-difluorobenzene is possible, it requires harsh conditions and adds complexity to the synthesis.[7] It is best to start with the correct isomer, 1-bromo-3,5-difluorobenzene.

Section 4: Optimized Experimental Protocol

This protocol is a robust starting point. Researchers should always perform their own risk assessment and optimization.

Objective: To synthesize 2-Bromo-3,5-difluorobenzaldehyde via Directed ortho-Metalation.

Materials:

• 1-Bromo-3,5-difluorobenzene (1.0 eq)

• sec-Butyllithium (s-BuLi) in cyclohexane (1.1 eq)

• Anhydrous N,N-dimethylformamide (DMF) (1.5 eq)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether or Ethyl acetate

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Setup: Flame-dry a three-necked round-bottom flask equipped with a stir bar, a thermometer, a rubber septum, and a nitrogen/argon inlet. Cool to room temperature under an inert atmosphere.

• Reaction Mixture: Add anhydrous THF to the flask via syringe. Add 1-bromo-3,5-difluorobenzene (1.0 eq). Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: While stirring vigorously, add s-BuLi (1.1 eq) dropwise via syringe, ensuring the internal temperature does not rise above -70 °C.

• Stirring: Stir the resulting solution at -78 °C for 1 hour. The solution may change color, indicating the formation of the aryllithium species.

• Electrophilic Quench: Slowly add anhydrous DMF (1.5 eq) dropwise, again maintaining the temperature at -78 °C.

• Warming: After the DMF addition is complete, stir the mixture at -78 °C for another 30 minutes, then remove the cooling bath and allow the reaction to warm slowly to 0 °C over 1 hour.

• Aqueous Workup: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution. Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel. Extract with diethyl ether or ethyl acetate (3x).

• Washing: Combine the organic layers and wash with water (2x) and then with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude oil/solid by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient.

Section 5: Data Summary

The following table summarizes typical reaction parameters and expected outcomes. These are representative and may vary based on scale and specific lab conditions.

Parameter	Recommended Condition	Rationale	Expected Yield
Starting Material	1-Bromo-3,5-difluorobenzene	Correct isomer for desired product.	N/A
Base	s-BuLi (1.1-1.2 eq)	Minimizes metal-halogen exchange, favors deprotonation.[4]	60-75%
Solvent	Anhydrous THF	Aprotic, good solubility at low temperatures.	N/A
Temperature	-78 °C	Ensures stability of the aryllithium intermediate.	N/A
Formylating Agent	Anhydrous DMF (1.5 eq)	Readily available and effective electrophile.	N/A
Purification	Silica Gel Chromatography	Effective for removing non-polar byproducts and starting material.[5]	N/A

References

• BenchChem (2025). Application Notes and Protocols for Directed ortho-Substitution of Benzaldehyde Derivatives. BenchChem.
• PrepChem.com. Synthesis of 3-bromo-2,5-difluorobenzaldehyde. PrepChem.com.
• University of Rochester. Directed (ortho) Metallation. University of Rochester Chemistry Department.
• Sigma-Aldrich. 1-Bromo-2,4-difluorobenzene 98. Sigma-Aldrich.
• DiVA portal. Ortho-directed substitution of 2,1,3-benzothiadiazole derivatives. DiVA portal.
• ChemicalBook. 3-Bromo-2,5-difluorobenzaldehyde synthesis. ChemicalBook.
• Organic Chemistry Portal. Directed ortho Metalation (DOM). Organic Chemistry Portal.
• Smolecule. Buy 1-Bromo-2,4-difluorobenzene. Smolecule.
• NROChemistry. Vilsmeier-Haack Reaction. NROChemistry.
• J&K Scientific LLC. Vilsmeier-Haack Reaction. J&K Scientific LLC.
• BenchChem (2025). Technical Support Center: Purification of 2-Bromo-3'-fluoro-5'-methylbenzophenone. BenchChem.
• Chemistry Steps. Vilsmeier-Haack Reaction. Chemistry Steps.
• Andrew G Myers Research Group. ortho metalation. Harvard University.
• Organic Chemistry Portal. Vilsmeier-Haack Reaction. Organic Chemistry Portal.
• Google Patents. Ortho substituted benzaldehydes, preparation thereof and use thereof. Google Patents.
• Wikipedia. Vilsmeier–Haack reaction. Wikipedia.
• Chemistry Stack Exchange. How does 1-bromo-2-fluorobenzene react with lithium amalgam?. Chemistry Stack Exchange.
• Google Patents. Process for preparing 1-bromo-3,5-difluorobenzene. Google Patents.

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• 2. Vilsmeier-Haack Reaction [organic-chemistry.org]
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• 7. CA2191652A1 - Process for preparing 1-bromo-3,5-difluorobenzene - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 2-Bromo-3,5-difluorobenzaldehyde

Welcome to the technical support center for the synthesis of 2-Bromo-3,5-difluorobenzaldehyde. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to navigate the challenges associated with this synthesis, with a particular focus on the formation and mitigation of side products.

Introduction: The Synthetic Challenge

The synthesis of 2-Bromo-3,5-difluorobenzaldehyde, a valuable building block in medicinal chemistry, typically starts from 1-bromo-2,4-difluorobenzene.[1][2] The primary challenge lies in the regioselective introduction of a formyl group onto a benzene ring bearing multiple halogen substituents. The directing effects of the bromine and fluorine atoms can lead to the formation of a mixture of isomers, complicating purification and reducing the yield of the desired product. This guide will primarily focus on the widely used ortho-lithiation followed by formylation, a powerful but sensitive method for achieving the desired substitution pattern.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-Bromo-3,5-difluorobenzaldehyde and what are the primary side products?

A1: The most prevalent method is the ortho-lithiation of 1-bromo-2,4-difluorobenzene, followed by quenching the resulting aryllithium species with an electrophilic formylating agent like N,N-dimethylformamide (DMF). The primary side products are typically other constitutional isomers. Due to the directing effects of the substituents, formylation can also occur at other positions on the aromatic ring. Another potential side product is the debrominated starting material, 1,3-difluorobenzene, if the reaction is not carefully controlled.

Q2: Why do I observe the formation of multiple isomers in my reaction?

A2: The formation of isomers is a direct consequence of the directing effects of the substituents on the starting material, 1-bromo-2,4-difluorobenzene. The fluorine atom at C2 and the bromine atom at C1 are both ortho, para-directing groups. Lithiation, the precursor to formylation, is directed to the positions ortho to the halogen atoms. While the fluorine at C2 strongly directs lithiation to the C3 position, some lithiation can occur at the C5 position, leading to the formation of the isomeric 4-bromo-2,5-difluorobenzaldehyde after formylation. The relative amounts of these isomers can be influenced by reaction conditions such as temperature and the choice of base.[3]

Q3: Can the Vilsmeier-Haack reaction be used for this synthesis?

A3: The Vilsmeier-Haack reaction is a classic method for formylating electron-rich aromatic compounds using a Vilsmeier reagent, typically formed from DMF and phosphorus oxychloride (POCl₃).[4][5][6][7][8] While effective for activated rings, its application to halogenated benzenes like 1-bromo-2,4-difluorobenzene can be challenging due to the deactivating nature of the halogens. This can lead to low yields and require harsh reaction conditions, which may promote the formation of tarry byproducts.[9] For this specific substrate, ortho-lithiation generally offers better regioselectivity and yield.

Q4: What are the black, tarry substances that form in my reaction, and how can I prevent them?

A4: The formation of dark, insoluble materials is often due to side reactions like polymerization or decomposition of the organolithium intermediate, especially if the reaction temperature is not strictly controlled.[9] Organolithium reagents are highly reactive and can undergo undesired reactions if the temperature rises. To prevent this, it is crucial to maintain a very low temperature (typically -78 °C) throughout the lithiation and formylation steps and to ensure all reagents and glassware are completely anhydrous.

Troubleshooting Guide: Common Issues and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield of Product	1. Moisture Contamination: Water will quench the organolithium reagent.	Ensure all glassware is oven-dried, and use anhydrous solvents and reagents. Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon).
2. Inactive Lithiating Agent: n-Butyllithium (n-BuLi) degrades over time.	Use a freshly opened bottle of n-BuLi or titrate the solution before use to determine its exact molarity.
3. Reaction Temperature Too High: The aryllithium intermediate may be unstable at higher temperatures.	Maintain a constant low temperature (e.g., -78 °C using a dry ice/acetone bath) during the addition of n-BuLi and the formylating agent.
Mixture of Isomers	1. Lack of Regiocontrol: Lithiation occurring at multiple sites.	Slowly add the n-BuLi at -78 °C. Using a bulkier base like Lithium diisopropylamide (LDA) can sometimes improve regioselectivity.[3]
2. Isomerization: Although less common under these conditions, isomerization of the starting material or product could occur if the reaction is allowed to warm prematurely.	Maintain strict temperature control throughout the reaction and workup.
Difficult Purification	1. Similar Polarity of Isomers: The desired product and isomeric side products often have very similar polarities, making separation by column chromatography challenging.	Use a high-performance silica gel and a carefully optimized eluent system (e.g., a shallow gradient of ethyl acetate in hexane). Recrystallization from a suitable solvent system can also be effective for purification.[10]
Presence of Debrominated Starting Material	1. Proton Source: Accidental introduction of a proton source (e.g., water, alcohol) after lithiation but before formylation.	Ensure all subsequent reagents and solutions are anhydrous until the final aqueous quench.
2. Lithium-Halogen Exchange: This can compete with deprotonation, especially with n-BuLi.	Use of LDA can sometimes favor deprotonation over lithium-halogen exchange.

Visualizing the Reaction and Side Products

Main Synthetic Pathway

The desired reaction proceeds via a highly regioselective ortho-lithiation at the C3 position, directed by the C2-fluorine, followed by electrophilic attack on DMF.

Caption: Desired reaction workflow for the synthesis.

Formation of Isomeric Side Products

Lack of complete regioselectivity can lead to the formation of an undesired isomer.

Caption: Competing pathways leading to the target and side products.

Experimental Protocols

Protocol 1: Synthesis via Ortho-Lithiation

This protocol is based on established methodologies for the ortho-lithiation of halogenated aromatic compounds.[11]

Materials:

• 1-Bromo-2,4-difluorobenzene

• n-Butyllithium (n-BuLi) in hexanes (typically 2.5 M)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: Under an inert atmosphere of nitrogen or argon, add 1-bromo-2,4-difluorobenzene (1.0 eq) to a three-neck, oven-dried round-bottom flask equipped with a magnetic stir bar. Dissolve it in anhydrous THF.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-BuLi (1.1 eq) dropwise to the stirred solution, ensuring the internal temperature does not rise above -70 °C. Stir the mixture at -78 °C for 1 hour.

• Formylation: Add anhydrous DMF (1.5 eq) dropwise to the reaction mixture, again maintaining the temperature at -78 °C. After the addition is complete, allow the reaction to stir at this temperature for another 2 hours.

• Warming and Quenching: Remove the cooling bath and allow the reaction to slowly warm to 0 °C. Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether or ethyl acetate (3 times).

• Washing and Drying: Combine the organic layers and wash them with water and then brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to separate the desired product from isomers and unreacted starting material.[12][13]

Protocol 2: Analysis of Side Products by GC-MS

Objective: To identify and quantify the desired product and any isomeric side products.

• Sample Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent like dichloromethane or ethyl acetate.

• GC-MS Parameters (Typical):

  • Column: A standard non-polar column (e.g., HP-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 80 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium.

  • MS Detector: Scan from m/z 40 to 400.

• Data Analysis: The desired product and its isomers will have the same molecular ion peak (m/z for C₇H₃BrF₂O is ~220/222 due to bromine isotopes). They will, however, have different retention times. The fragmentation patterns can also help distinguish between the isomers. The relative peak areas can be used to estimate the ratio of the products.

References

• Benchchem. (n.d.). Application Notes and Protocols: Vilsmeier-Haack Formylation of 3-Fluorophenylfuran.
• ChemicalBook. (n.d.). 3-Bromo-2,5-difluorobenzaldehyde synthesis.
• Benchchem. (n.d.). Technical Support Center: Optimizing Synthesis of 2-Bromo-3'-fluoro-5'-methylbenzophenone.
• NROChemistry. (n.d.). Vilsmeier-Haack Reaction.
• J&K Scientific LLC. (2025). Vilsmeier-Haack Reaction.
• Wikipedia. (n.d.). Vilsmeier–Haack reaction.
• PrepChem.com. (n.d.). Synthesis of 3-bromo-2,5-difluorobenzaldehyde.
• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction.
• Google Patents. (n.d.). US20010050352A1 - Ortho substituted benzaldehydes, preparation thereof and use thereof.
• Benchchem. (n.d.). Application Note and Protocol: Synthesis of 2-Bromo-3'-fluoro-5'-methylbenzophenone.
• Organic Syntheses. (n.d.). 2-Amino-5-bromobenzaldehyde.
• Autech Industry Co.,Ltd. (n.d.). The Role of 1-Bromo-2,4-difluorobenzene in Modern Pharmaceutical Synthesis.
• PubChem. (n.d.). 1-Bromo-2,4-difluorobenzene.
• Luliński, S., & Serwatowski, J. (2003). Bromine as the ortho-directing group in the aromatic metalation/silylation of substituted bromobenzenes. The Journal of Organic Chemistry, 68(24), 9384–9388.
• Sigma-Aldrich. (n.d.). 1-Bromo-2,4-difluorobenzene 98%.

Sources

• 1. nbinno.com [nbinno.com]
• 2. 1-Bromo-2,4-difluorobenzene | C6H3BrF2 | CID 67674 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Bromine as the ortho-directing group in the aromatic metalation/silylation of substituted bromobenzenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
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• 6. jk-sci.com [jk-sci.com]
• 7. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
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• 10. US20010050352A1 - Ortho substituted benzaldehydes, preparation thereof and use thereof - Google Patents [patents.google.com]
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• 12. benchchem.com [benchchem.com]
• 13. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of 2-Bromo-3,5-difluorobenzaldehyde by Recrystallization

This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals on the purification of 2-Bromo-3,5-difluorobenzaldehyde via recrystallization. It is designed to move beyond a simple protocol, offering in-depth troubleshooting and expert insights to overcome common experimental challenges.

Section 1: Compound Profile & Recrystallization Principles

2-Bromo-3,5-difluorobenzaldehyde is a key building block in synthetic organic chemistry. Its purity is paramount for the success of subsequent reactions and the integrity of final products. Recrystallization is a powerful technique for purifying solid compounds, leveraging differences in solubility between the target compound and its impurities in a given solvent at different temperatures. The ideal recrystallization solvent will dissolve the compound completely at an elevated temperature but sparingly at low temperatures, while impurities remain either fully soluble or insoluble at all temperatures[1].

Table 1: Physicochemical Properties of 2-Bromo-3,5-difluorobenzaldehyde

Property	Value	Source
CAS Number	1232407-50-9	[2][3][4][5]
Molecular Formula	C₇H₃BrF₂O	[2][3][4][5]
Molecular Weight	221.00 g/mol	[4][5]
Physical Form	Solid	[2]
Boiling Point (Predicted)	215.4 ± 35.0 °C	[3]
Density (Predicted)	1.758 ± 0.06 g/cm³	[3]
Storage Conditions	Store at 4°C under nitrogen or room temperature, sealed in dry conditions.	[2][5]

Note: An experimental melting point is not consistently reported in the literature. It is critical to determine the melting point of your crude material before and after recrystallization. A successful purification will result in a significantly sharper and elevated melting point range[6].

Section 2: The Recrystallization Workflow: A Step-by-Step Protocol

The following protocol is a generalized yet robust workflow. The key to success lies in the initial selection of an appropriate solvent system, which must often be determined empirically.

Step 1: Solvent Selection

The principle of "like dissolves like" is a useful starting point; polar compounds dissolve better in polar solvents and vice-versa[7]. Given the structure of 2-Bromo-3,5-difluorobenzaldehyde (a moderately polar aromatic aldehyde), solvents like ethanol, methanol, isopropanol, or solvent mixtures such as ethanol/water or ethyl acetate/hexane are excellent candidates to screen[1][8].

Experimental Procedure for Solvent Screening:

• Place approximately 20-30 mg of the crude solid into several small test tubes.

• To each tube, add a different potential solvent (e.g., ethanol, hexane, ethyl acetate, water) dropwise at room temperature. Observe the solubility. An ideal solvent will not dissolve the compound at this stage[9].

• If the compound is insoluble at room temperature, gently heat the test tube in a water bath. Add the solvent dropwise until the solid just dissolves[10].

• Allow the solution to cool slowly to room temperature, then place it in an ice bath.

• The best solvent is one that dissolves the compound when hot and from which a large quantity of crystals forms upon cooling[9][11]. If no single solvent is suitable, a mixed-solvent system may be necessary[1][11].

Step 2: The Recrystallization Process

Caption: A generalized workflow for the purification of a solid organic compound by recrystallization.

Section 3: Troubleshooting Guide

This section addresses specific issues that may arise during the recrystallization of 2-Bromo-3,5-difluorobenzaldehyde.

Problem Encountered	Probable Cause(s)	Recommended Solution(s)
No crystals form upon cooling.	1. Too much solvent was used. This is the most common reason, leaving the compound soluble even when cold.[6][12]2. The solution is supersaturated. Crystal growth requires a nucleation site.[10][12]	1. Reduce Solvent Volume: Gently heat the solution to boil off some of the solvent. Allow it to cool again.[13] If using a rotary evaporator is possible, this is a more controlled method to recover the crude solid and restart with less solvent.[12]2. Induce Crystallization: Try scratching the inside of the flask with a glass rod just below the solvent surface to create nucleation sites.[10] Alternatively, add a "seed crystal" from a previous pure batch, if available.[12]
The compound "oils out" instead of crystallizing.	1. The melting point of the solid is lower than the boiling point of the solvent. The compound melts before it dissolves.[14]2. The solution is cooling too rapidly. 3. High concentration of impurities. Impurities can depress the melting point.[13]	1. Re-heat and Adjust: Re-heat the solution until the oil redissolves. Add a small amount of additional solvent (if using a mixed solvent system, add more of the "soluble" solvent) to lower the saturation point.[13]2. Slow Down Cooling: Ensure the solution cools as slowly as possible. Insulate the flask by placing it on a cork ring or paper towels and covering it with a watch glass.[9][13]3. Consider a Different Solvent: Choose a solvent with a lower boiling point.
The final yield is very low.	1. Too much solvent was used. A significant amount of the product remains dissolved in the mother liquor.[13]2. Premature crystallization during hot filtration. The compound crystallizes in the filter funnel.[6]3. Excessive washing of the collected crystals.	1. Recover from Mother Liquor: If the mother liquor has not been discarded, cool it further in an ice-salt bath to try and recover more product. Alternatively, evaporate the solvent to recover the remaining solid for a second recrystallization attempt.[13]2. Prevent Premature Crystallization: Use a stemless funnel and pre-heat it with hot solvent before filtration. Keep the solution hot throughout the filtration process.[14]3. Minimize Washing: Wash the crystals with a minimal amount of ice-cold solvent. Using room temperature or warm solvent will redissolve the product.[10]
The purified product is discolored.	1. Colored impurities are present. These may have similar solubility profiles to the target compound.2. The compound itself may have a slight color. Some aromatic aldehydes are slightly yellow.	1. Use Activated Carbon (Charcoal): After dissolving the crude solid but before hot filtration, add a very small amount of activated carbon to the hot solution and swirl. The colored impurities will adsorb to the carbon. Perform a hot gravity filtration to remove the carbon before cooling.[14] Caution: Using too much charcoal can adsorb your product and reduce the yield.

Section 4: Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in my crude 2-Bromo-3,5-difluorobenzaldehyde?

• A1: Impurities often stem from the synthetic route. Common impurities could include unreacted starting materials (e.g., 1-bromo-3,5-difluorobenzene), reagents from the formylation step, or side-products.[15] A very common impurity for any aldehyde is the corresponding carboxylic acid (2-bromo-3,5-difluorobenzoic acid), which forms via air oxidation.

Q2: I don't have a pure "seed crystal." How can I induce crystallization?

• A2: Besides scratching the flask, you can dip a glass rod into the supersaturated solution, remove it, and allow the solvent to evaporate in the air. The small amount of solid that forms on the rod can then be re-introduced into the solution to act as a seed.

Q3: How do I perform a mixed-solvent recrystallization?

• A3: First, dissolve your crude compound in a minimal amount of the "good" (high-solubility) solvent while hot. Then, slowly add the "bad" (low-solubility) solvent dropwise to the hot solution until it just becomes cloudy (turbid). This indicates the saturation point has been reached. Add a drop or two of the "good" solvent to redissolve the precipitate and make the solution clear again. Then, allow it to cool slowly.[1][11]

Q4: How dry do my crystals need to be?

• A4: The crystals should be dried until they reach a constant weight.[10] Residual solvent will not only inflate your yield calculation but also act as an impurity, which can significantly depress and broaden the melting point range. Drying in a vacuum oven at a temperature well below the compound's melting point is the most effective method.

Section 5: Safety & Handling

As a responsible scientist, adherence to safety protocols is non-negotiable.

• Hazard Identification: 2-Bromo-3,5-difluorobenzaldehyde is associated with the following hazards:

  • H302: Harmful if swallowed.[2]

  • H315: Causes skin irritation.[2]

  • H319: Causes serious eye irritation.[2]

  • H335: May cause respiratory irritation.[2]

• Required Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses or goggles, and chemical-resistant gloves (e.g., nitrile).[4][16]

• Handling: Conduct all manipulations, especially when heating solvents, within a certified chemical fume hood to avoid inhaling vapors.[16] Avoid contact with skin and eyes. Wash hands thoroughly after handling.[16]

• Waste Disposal: Dispose of all chemical waste, including the mother liquor and any used solvents, in appropriately labeled hazardous waste containers according to your institution's guidelines.[4]

References

• University of York. (n.d.). Solvent Choice. Chemistry Teaching Labs. Retrieved from [Link]

• Williamson, K. L. (1979). Solvent selection for recrystallization: An undergraduate organic experiment. Journal of Chemical Education, 56(9), 603. Retrieved from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Department of Chemistry. Retrieved from [Link]

• LibreTexts Chemistry. (2022, April 7). 3.3: Choice of Solvent. Retrieved from [Link]

• Royal Society of Chemistry. (2021, September). Finding the best solvent for recrystallisation student sheet. Education in Chemistry. Retrieved from [Link]

• LibreTexts Chemistry. (2021, March 5). 2.1: RECRYSTALLIZATION. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-3,6-difluorobenzaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• BIOFOUNT. (n.d.). 1232407-50-9|2-Bromo-3,5-difluorobenzaldehyde. Retrieved from [Link]

• University of York. (n.d.). Problems with Recrystallisations. Chemistry Teaching Labs. Retrieved from [Link]

• Wired Chemist. (n.d.). Recrystallization. Retrieved from [Link]

• Henkel, J. G., & Greenfield, H. (1972). U.S. Patent No. 3,654,351. U.S. Patent and Trademark Office.

• LibreTexts Chemistry. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• University of California, Irvine. (n.d.). Recrystallization. Retrieved from [Link]

• Weichert, A., et al. (2002). U.S. Patent No. 6,811,832. U.S. Patent and Trademark Office.

Sources

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• 2. 2-Bromo-3,5-difluorobenzaldehyde | 1232407-50-9 [sigmaaldrich.com]
• 3. 2-broMo-3,5-difluorobenzaldehyde CAS#: 1232407-50-9 [m.chemicalbook.com]
• 4. 1232407-50-9|2-Bromo-3,5-difluorobenzaldehyde|2-Bromo-3,5-difluorobenzaldehyde|-范德生物科技公司 [bio-fount.com]
• 5. 2-Bromo-3,5-difluorobenzaldehyde - CAS:1232407-50-9 - Sunway Pharm Ltd [3wpharm.com]
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• 7. pubs.acs.org [pubs.acs.org]
• 8. Reagents & Solvents [chem.rochester.edu]
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• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 13. chem.libretexts.org [chem.libretexts.org]
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• 16. aksci.com [aksci.com]

Technical Support Center: Column Chromatography of 2-Bromo-3,5-difluorobenzaldehyde

Welcome to the technical support center for the purification of 2-Bromo-3,5-difluorobenzaldehyde via column chromatography. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth, field-proven insights to navigate the common challenges associated with this specific separation.

Understanding the Molecule: Physicochemical Properties

Before diving into chromatography protocols, it's crucial to understand the physicochemical properties of 2-Bromo-3,5-difluorobenzaldehyde. These properties dictate its behavior on a chromatography column.

Property	Value	Significance for Chromatography
Molecular Weight	221.00 g/mol [1][2][3][4]	Affects diffusion and loading capacity.
Boiling Point	215.4±35.0 °C (Predicted)[1]	Not directly relevant for column chromatography but useful for post-column solvent removal.
Density	1.758±0.06 g/cm3 (Predicted)[1]	Indicates a relatively dense compound.
Polarity	Moderately Polar	The aldehyde and difluoro substitutions create a moderate polarity, which is the primary handle for separation on a normal-phase column.
Solubility	Soluble in common organic solvents like dichloromethane and ethyl acetate.[5]	This is a key factor in choosing the mobile phase and sample loading technique.
Physical Form	Solid[3]	The sample will need to be dissolved in a suitable solvent before loading onto the column.

Frequently Asked Questions (FAQs)

Q1: What is the recommended stationary phase for the purification of 2-Bromo-3,5-difluorobenzaldehyde?

A1: For normal-phase chromatography, silica gel is the most common and effective stationary phase for separating moderately polar compounds like 2-Bromo-3,5-difluorobenzaldehyde. Alumina can also be used, but silica gel generally provides better resolution for this class of compounds.

Q2: How do I select the optimal mobile phase (eluent)?

A2: The key is to find a solvent system that provides good separation of your target compound from impurities. A common starting point for moderately polar compounds is a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate or dichloromethane.[6][7]

A good rule of thumb is to aim for an Rf value between 0.25 and 0.35 on a Thin Layer Chromatography (TLC) plate, as this generally translates to good separation on a column.[6]

Q3: Can I use a single solvent as the mobile phase?

A3: While possible, a two-solvent system (one polar, one non-polar) offers much better control over the elution strength.[6][7] This allows for fine-tuning the separation. For very non-polar compounds, you might use 100% hexane, while for more polar compounds, you might use a higher percentage of ethyl acetate.[7]

Q4: My compound is not moving off the baseline on the TLC plate, even with a high concentration of ethyl acetate. What should I do?

A4: If your compound is highly polar and remains at the origin of the TLC plate, you may need to switch to a more polar solvent system. A mixture of methanol and dichloromethane is a good option for polar compounds.[7] However, be cautious with methanol concentrations above 10%, as it can start to dissolve the silica gel.[7]

Troubleshooting Guide

This section addresses specific issues you might encounter during the column chromatography of 2-Bromo-3,5-difluorobenzaldehyde.

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Separation (Co-elution of Impurities)	- Incorrect Solvent System: The polarity of the mobile phase is not optimized. - Column Overload: Too much sample has been loaded onto the column. - Poor Column Packing: The stationary phase is not packed uniformly, leading to channeling.	- Optimize the Solvent System: Use TLC to test various solvent ratios to achieve better separation between your product and impurities.[8] - Reduce Sample Load: As a general rule, the amount of silica gel should be 50-100 times the weight of the sample. - Repack the Column: Ensure the column is packed evenly without any air bubbles or cracks.
Compound Elutes Too Quickly (High Rf)	- Mobile Phase is Too Polar: The eluent is too strong, causing all compounds to move quickly through the column without sufficient interaction with the stationary phase.	- Decrease the Polarity of the Mobile Phase: Reduce the percentage of the polar solvent (e.g., ethyl acetate) in your mixture.
Compound Elutes Too Slowly or Not at All (Low Rf)	- Mobile Phase is Not Polar Enough: The eluent is too weak to move the compound through the column. - Compound Decomposition: The compound may be unstable on silica gel.	- Increase the Polarity of the Mobile Phase: Gradually increase the percentage of the polar solvent.[9] - Test for Stability: Run a 2D TLC to check if your compound is degrading on the silica. If it is, consider using a different stationary phase like alumina or deactivating the silica gel.[9]
Peak Tailing	- Secondary Interactions: The aldehyde group might be interacting with acidic sites on the silica gel. - Column Overload:	- Add a Modifier: Adding a small amount of a competitive base like triethylamine (TEA) (e.g., 0.1-1%) to the mobile phase can help to mitigate these secondary interactions. - Reduce Sample Load:
No Compound Detected in Fractions	- Compound is Still on the Column: The mobile phase may not be strong enough to elute it. - Compound Decomposed: The compound may be unstable under the chromatography conditions. - Fractions are Too Dilute: The compound may be present but at a concentration below the detection limit of your analysis method (e.g., TLC).	- Increase Eluent Polarity: Use a stronger solvent system. - Check for Decomposition: Analyze a sample of the crude material to confirm the presence of the starting material. - Concentrate Fractions: Try concentrating the fractions you expect to contain your compound before analysis.[9]

Experimental Protocols

Protocol 1: Developing the Solvent System using TLC

Objective: To identify a mobile phase that provides an optimal Rf value for 2-Bromo-3,5-difluorobenzaldehyde.

Materials:

• TLC plates (silica gel)

• Developing chamber

• A selection of solvents (e.g., hexane, ethyl acetate, dichloromethane)

• Capillary tubes for spotting

• UV lamp for visualization

Procedure:

• Prepare a small, dilute solution of your crude reaction mixture.

• Spot the solution onto the baseline of a TLC plate.

• Prepare a series of developing solvents with varying polarities (e.g., 5%, 10%, 20%, 50% ethyl acetate in hexane).

• Place a small amount of a chosen solvent system into the developing chamber and allow it to saturate.

• Place the TLC plate in the chamber and allow the solvent to run up the plate.

• Once the solvent front is near the top, remove the plate and mark the solvent front.

• Visualize the spots under a UV lamp and calculate the Rf value for your target compound.

• Adjust the solvent system until you achieve an Rf value between 0.25 and 0.35.[6]

Protocol 2: Packing and Running the Column (Wet Loading)

Objective: To purify 2-Bromo-3,5-difluorobenzaldehyde using flash column chromatography.

Materials:

• Glass chromatography column with a stopcock

• Silica gel

• Sand

• Optimized mobile phase from Protocol 1

• Crude sample

• Collection tubes

Procedure:

• Secure the column in a vertical position.

• Add a small plug of cotton or glass wool to the bottom of the column, followed by a thin layer of sand.

• Prepare a slurry of silica gel in the initial, less polar mobile phase.

• Pour the slurry into the column, ensuring no air bubbles are trapped. Gently tap the column to help the silica pack evenly.

• Add a layer of sand on top of the silica bed to prevent disturbance during solvent addition.

• Drain the solvent until it is level with the top of the sand.

• Dissolve the crude sample in a minimum amount of the mobile phase (or a slightly more polar solvent if necessary for solubility).[10]

• Carefully load the sample onto the top of the silica bed.[10]

• Open the stopcock and allow the sample to enter the silica bed.

• Carefully add the mobile phase to the top of the column.

• Begin eluting the column, collecting fractions in separate tubes.

• Monitor the separation by TLC analysis of the collected fractions.

• Combine the pure fractions and remove the solvent under reduced pressure.

Visualizing the Workflow

Sources

• 1. 2-broMo-3,5-difluorobenzaldehyde CAS#: 1232407-50-9 [m.chemicalbook.com]
• 2. 2-Bromo-3,6-difluorobenzaldehyde | C7H3BrF2O | CID 50998399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Bromo-3,5-difluorobenzaldehyde | 1232407-50-9 [sigmaaldrich.com]
• 4. chemscene.com [chemscene.com]
• 5. nbinno.com [nbinno.com]
• 6. Tips and Tricks for the Lab: Column Choices - ChemistryViews [chemistryviews.org]
• 7. Chromatography [chem.rochester.edu]
• 8. sorbtech.com [sorbtech.com]
• 9. Chromatography [chem.rochester.edu]
• 10. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Technical Support Center: Optimization of Suzuki Coupling for Difluorobenzaldehyde Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and optimization strategies for the Suzuki-Miyaura cross-coupling of difluorobenzaldehyde derivatives. These substrates, while valuable synthons, present unique challenges due to their electronic properties and the reactivity of the aldehyde functional group. This resource is designed to help you navigate these complexities, improve reaction outcomes, and minimize common side reactions.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions and provides foundational knowledge for working with difluorobenzaldehyde derivatives in Suzuki couplings.

Q1: What makes the Suzuki coupling of difluorobenzaldehyde derivatives particularly challenging?

The primary challenges stem from the electronic nature of the substrate. The two electron-withdrawing fluorine atoms and the aldehyde group make the aromatic ring electron-deficient. This generally facilitates the initial oxidative addition step of the catalytic cycle, but it also increases the substrate's susceptibility to competing side reactions, most notably hydrodehalogenation, where the halide is replaced by a hydrogen atom.[1][2][3] Furthermore, the aldehyde proton can be abstracted under strongly basic conditions, potentially leading to undesired pathways or catalyst inhibition.[2]

Q2: What is the most critical factor for a successful coupling with these substrates?

The choice of the catalyst system —specifically the combination of the palladium precursor and the ligand—is paramount. Due to the often-reduced reactivity of aryl chlorides and the need to promote the desired reductive elimination over side reactions, standard catalysts like Pd(PPh₃)₄ may be insufficient. Modern, highly active catalyst systems are typically required.[4]

Q3: What type of ligand is recommended for difluorobenzaldehyde derivatives?

Bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) are the gold standard for these challenging couplings.[2][4]

• Buchwald-type biaryl phosphine ligands (e.g., SPhos, XPhos, RuPhos) are highly effective. Their bulkiness accelerates the final reductive elimination step, which forms the desired C-C bond, thereby outcompeting the dehalogenation pathway.[1][2][3] Their electron-rich nature facilitates the oxidative addition of less reactive aryl halides.[3][5]

• N-Heterocyclic Carbene (NHC) ligands are also excellent choices, offering high stability and activity.[6]

It is often beneficial to use pre-formed catalysts, such as Buchwald precatalysts or PEPPSI-type catalysts, which efficiently generate the active Pd(0) species in situ.[3][4][7]

Q4: How should I select a base for the reaction?

The base activates the boronic acid for the crucial transmetalation step, but an improper choice can be detrimental.[5][8]

• Avoid strong bases like sodium hydroxide (NaOH) or alkoxides (e.g., NaOtBu) when possible, as they can promote dehalogenation and may react with the aldehyde functionality.[1][2]

• Weaker inorganic bases are generally preferred. Potassium phosphate (K₃PO₄) is an excellent first choice, often providing a good balance of reactivity and minimization of side reactions.[1][4] Cesium carbonate (Cs₂CO₃) and potassium carbonate (K₂CO₃) are also widely used and effective alternatives.[1]

Q5: What is the role of water, and should I use anhydrous conditions?

The role of water is complex. A small amount of water is often necessary to dissolve the inorganic base and facilitate the formation of the active boronate species required for transmetalation.[3][9] However, completely anhydrous conditions can sometimes shut down the reaction entirely.[10] Conversely, excessive water can be a proton source that promotes hydrodehalogenation and protodeboronation (the undesired cleavage of the boronic acid group).[1][10] The key is control; using a carefully measured amount of water in a mixed aprotic solvent system (e.g., Dioxane/H₂O 4:1) is a common and effective strategy.[11]

Troubleshooting Guide: A Symptom-Based Approach

This section is designed to help you diagnose and solve specific problems encountered during your experiments.

Problem: My reaction yield is low, or the reaction has stalled.

If you observe low conversion of your starting material, a systematic check of your setup and reagents is the first step.

Potential Cause	Recommended Action(s)
Catalyst Deactivation	Ensure a rigorously inert atmosphere. Oxygen can oxidize and deactivate the active Pd(0) catalyst and phosphine ligands.[4][11] Degas all solvents and the reaction mixture thoroughly using at least three freeze-pump-thaw cycles or by sparging with an inert gas (Argon or Nitrogen) for 20-30 minutes.[4][12]
Inefficient Catalyst System	Screen a more active ligand/catalyst. If using a simple catalyst like Pd(PPh₃)₄, switch to a more robust system. Try a Buchwald ligand like SPhos or XPhos with a Pd(OAc)₂ or Pd₂(dba)₃ precursor, or use a pre-formed Buchwald G3 precatalyst.[4][7][13]
Poor Reagent Quality	Use fresh, high-purity reagents. Palladium precursors can degrade over time.[11] Phosphine ligands can oxidize.[11] Boronic acids can decompose on storage.[14] Use freshly opened or purified reagents.
Catalyst Poisoning	Verify the purity of starting materials. Trace impurities, particularly sulfur-containing compounds, can act as potent catalyst poisons, irreversibly binding to the palladium center.[15][16][17][18] If poisoning is suspected, purifying the starting materials may be necessary.
Sub-optimal Temperature	Carefully increase the reaction temperature. If the reaction is sluggish at a lower temperature (e.g., 80 °C), cautiously increasing it to 100-110 °C may improve the rate. Monitor for an increase in side products.[12]

Problem: I am observing a significant amount of the dehalogenated starting material (difluorobenzaldehyde).

This is one of the most common side reactions with electron-deficient aryl halides.[1] It occurs via the formation of a palladium-hydride (Pd-H) species.[2]

Potential Cause	Recommended Action(s)
Base is too Strong	Switch to a weaker base. Strong bases can generate Pd-H species. Change from alkoxides to K₃PO₄ or Cs₂CO₃.[1][2]
Solvent is a Hydride Source	Use an aprotic solvent. Alcohols can act as hydride donors.[1][3] Switch from solvents like methanol or isopropanol to dioxane, toluene, or THF.[1]
Slow Reductive Elimination	Use a bulkier ligand. Bulky ligands (e.g., SPhos, XPhos) sterically promote the desired reductive elimination step, making it faster than the competing dehalogenation pathway.[2][3][7]
Excess Water	Control the water content. While some water may be necessary, excess can be a proton source. If using a biphasic system, try reducing the amount of water or switching to anhydrous conditions with a soluble base if possible.[1][10]

Problem: My boronic acid is being consumed, forming the corresponding arene (protodeboronation).

This side reaction cleaves the C-B bond of your coupling partner and is especially prevalent with electron-deficient or heteroaromatic boronic acids.[11][14][17]

Potential Cause	Recommended Action(s)
Boronic Acid Instability	Use a fresh batch of boronic acid. Boronic acids can degrade over time, especially if exposed to moisture.[14]
Harsh Reaction Conditions	Lower the temperature or use a milder base. High temperatures and strong bases can accelerate protodeboronation.[11]
Inherent Instability	Convert the boronic acid to a more stable derivative. Using a boronate ester (e.g., pinacol ester), an MIDA boronate, or a potassium trifluoroborate salt can significantly enhance stability.[11][19][20] These reagents act as "slow-release" sources of the active boronic acid under the reaction conditions, keeping its concentration low and minimizing decomposition.[14][20]

Visualized Workflows and Mechanisms

To better illustrate the core concepts, the following diagrams outline the catalytic cycle and a logical troubleshooting workflow.

Caption: Simplified catalytic cycle of the Suzuki-Miyaura coupling.

Caption: A logical workflow for troubleshooting poor Suzuki coupling outcomes.

Recommended Starting Protocol

This protocol provides a robust starting point for the Suzuki coupling of a difluorobenzaldehyde derivative with a generic arylboronic acid. Optimization may be required for specific substrates.

Materials:

• Difluorobenzaldehyde derivative (1.0 equiv.)

• Arylboronic acid (1.2-1.5 equiv.)

• Palladium(II) Acetate [Pd(OAc)₂] (2 mol%)

• SPhos (4 mol%)

• Potassium Phosphate (K₃PO₄), finely ground (2.0-3.0 equiv.)

• 1,4-Dioxane and Water (degassed)

Procedure:

• Vessel Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the difluorobenzaldehyde derivative (1.0 equiv.), arylboronic acid (1.2 equiv.), and finely ground K₃PO₄ (2.5 equiv.).

• Inert Atmosphere: Seal the flask with a septum. Evacuate the flask under high vacuum and backfill with an inert gas (e.g., Argon). Repeat this vacuum/backfill cycle three times to ensure all oxygen is removed.

• Catalyst Addition: Under a positive pressure of inert gas, quickly add the Pd(OAc)₂ (0.02 equiv.) and SPhos (0.04 equiv.).

• Solvent Addition: Add degassed solvent (e.g., a 4:1 mixture of 1,4-dioxane/water) via syringe to achieve a substrate concentration of approximately 0.1 M.

• Reaction Execution: Lower the flask into a pre-heated oil bath at 80-100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by a suitable technique such as TLC, GC-MS, or LC-MS until the starting material is consumed.[4]

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.[4]

References

• Liu, J., Kimmel, K., Dao, K., Liu, Y., & Qi, M. (n.d.). Identification and Elimination of an Unexpected Catalyst Poison in Suzuki Coupling. Organic Process Research & Development.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.). Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction....
• ACS Publications. (n.d.). Suzuki Cross-Coupling Reactions Catalyzed by Palladium Nanoparticles in Aqueous Solution. Organic Letters.
• BenchChem. (n.d.).
• ResearchGate. (n.d.).
• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• BenchChem. (n.d.). Technical Support Center: Optimizing Suzuki Coupling of 2-Chloro-6-fluorobenzaldehyde.
• Books. (2014, October 27).
• BenchChem. (n.d.). How to avoid dehalogenation in cross-coupling reactions of substituted benzaldehydes.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• ResearchGate. (n.d.).
• ResearchGate. (2017, December 4). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?
• Reddit. (2024, February 23). How to approach choosing reaction conditions for Suzuki? : r/Chempros.
• Andrew G Myers Research Group. (n.d.). The Suzuki Reaction.
• Reddit. (2016, January 5). Why am I getting low yield for my Suzuki coupling reaction? : r/chemistry.
• BenchChem. (n.d.).
• Organic Chemistry Portal. (n.d.). Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes.
• NIH. (n.d.). Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde.

Sources

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• 2. benchchem.com [benchchem.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes [organic-chemistry.org]
• 7. reddit.com [reddit.com]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. reddit.com [reddit.com]
• 14. researchgate.net [researchgate.net]
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• 16. researchgate.net [researchgate.net]
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• 20. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Support Center: Strategies to Mitigate Homocoupling in Reactions of 2-Bromo-3,5-difluorobenzaldehyde

Welcome to the technical support hub for chemists and researchers working with 2-Bromo-3,5-difluorobenzaldehyde. This guide is designed to provide in-depth troubleshooting advice and practical solutions to a common and frustrating challenge in cross-coupling reactions: the formation of homocoupled byproducts. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical logic to empower you to optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Q1: What is homocoupling in the context of cross-coupling reactions, and why is it a significant problem?

A1: Homocoupling is a common side reaction where two identical molecules couple together instead of with their intended reaction partner. In the context of 2-Bromo-3,5-difluorobenzaldehyde, you may encounter two primary types of homocoupling byproducts:

• Aryl Halide Homocoupling: Two molecules of 2-Bromo-3,5-difluorobenzaldehyde react to form 3,3',5,5'-tetrafluoro-[1,1'-biphenyl]-2,2'-dicarbaldehyde. This is often referred to as reductive homocoupling.[1][2]

• Coupling Partner Homocoupling: The nucleophilic partner couples with itself. For instance, in a Suzuki reaction, two boronic acid molecules can form a symmetrical biaryl.[3][4][5] In a Sonogashira reaction, two terminal alkyne molecules can dimerize to form a symmetrical 1,3-diyne, a process known as Glaser coupling.[6][7][8]

This side reaction is problematic because it consumes your starting materials, reduces the yield of your desired product, and often generates byproducts that are structurally similar to the target molecule, making purification difficult and time-consuming.[5]

Q2: What are the primary mechanistic pathways that lead to these homocoupling byproducts?

A2: The mechanisms depend on the reaction type, but they generally stem from undesirable reactivity within the palladium catalytic cycle.

• For Boronic Acid Homocoupling (Suzuki): The main culprits are the presence of dissolved oxygen and palladium(II) species.[5][9] Oxygen can oxidize the active Pd(0) catalyst to Pd(II). This Pd(II) species can then undergo transmetalation with two molecules of the boronic acid, followed by reductive elimination to produce the homocoupled biaryl and regenerate the Pd(0) catalyst.[5][10][11] Using a Pd(II) precatalyst (like Pd(OAc)₂) without an efficient initial reduction step can also promote this pathway.[4][12][13]

• For Alkyne Homocoupling (Sonogashira): This side reaction is primarily driven by the copper(I) co-catalyst in the presence of oxygen.[6][7][8] The copper acetylide intermediate, formed during the catalytic cycle, can undergo oxidative dimerization, leading to the diyne byproduct.[6][14]

• For Aryl Halide Homocoupling: This can occur through several pathways, often involving the formation of an organopalladium intermediate that reacts with another equivalent of the aryl halide. Base is often essential for this side reaction to proceed.[1]

Q3: Is 2-Bromo-3,5-difluorobenzaldehyde particularly susceptible to homocoupling?

A3: Yes, the electronic properties of this substrate can influence its reactivity. The two fluorine atoms and the aldehyde group are strongly electron-withdrawing. In Suzuki reactions, electron-deficient boronic acids can be more prone to protodeboronation and homocoupling.[12] For the aryl halide itself, while electron-deficient halides generally undergo oxidative addition more readily (a key step in the desired cross-coupling), the specific conditions of the reaction will ultimately determine the balance between cross-coupling and homocoupling.

Q4: What are the most critical "best practices" I should implement from the start to prevent homocoupling?

A4: Proactive measures are always more effective than troubleshooting later.

• Ensure a Rigorously Inert Atmosphere: This is the single most important factor. Dissolved oxygen is a key promoter of both boronic acid and alkyne homocoupling.[13] Thoroughly degas all solvents and reagents using methods like freeze-pump-thaw cycles or by sparging with an inert gas (argon or high-purity nitrogen) for an extended period.[7][12] Maintain a positive pressure of inert gas throughout the entire reaction setup and duration.[3][8]

• Select the Right Palladium Source: Whenever possible, use a Pd(0) source (e.g., Pd₂(dba)₃, Pd(PPh₃)₄) or a modern, well-defined precatalyst (e.g., Buchwald G3 or G4 precatalysts).[4] These sources generate the active Pd(0) species cleanly and efficiently, minimizing the presence of Pd(II) species that can initiate homocoupling.[4][15]

• Choose Your Ligand Wisely: Bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos, or cataCXium® A) are often highly effective at suppressing homocoupling.[4][16] Their steric bulk can physically hinder the formation of intermediates leading to homocoupling and promotes the desired reductive elimination step of the cross-coupling cycle.[4][15]

Troubleshooting Guide: From Problem to Solution

This section is designed to address specific problems you might be observing in your experiments.

Scenario 1: Suzuki Coupling

Problem: "My reaction is clean, but I'm isolating a significant amount of 3,3',5,5'-tetrafluoro-[1,1'-biphenyl]-2,2'-dicarbaldehyde, the homocoupled product of my boronic acid partner. My yield of the desired cross-coupled product is low."

This is a classic case of boronic acid homocoupling. Let's break down the potential causes and solutions.

Potential Causes & Optimized Solutions for Suzuki Coupling

Potential Cause	Scientific Explanation	Recommended Action & Expected Outcome
Presence of Oxygen	Oxygen oxidizes the active Pd(0) catalyst to Pd(II), which is a key species in the homocoupling pathway.[5][9] Even trace amounts can be detrimental.	Action: Rigorously degas all solvents (including water if used) and the reaction mixture by sparging with argon for 30 minutes or using 3-4 freeze-pump-thaw cycles.[7] Outcome: Reduces the oxidation of Pd(0) to Pd(II), starving the homocoupling pathway.[12]
Use of Pd(II) Precatalyst	Pd(II) sources like Pd(OAc)₂ or PdCl₂ must be reduced in situ to Pd(0). This reduction process can be inefficient or can itself be driven by the homocoupling of two boronic acid molecules.[4][13]	Action: Switch to a Pd(0) source like Pd₂(dba)₃ or, preferably, a modern Buchwald precatalyst (e.g., tBuXPhos Pd G3). These are designed to cleanly generate the active monoligated Pd(0) species.[17] Outcome: Minimizes the concentration of free Pd(II) available to catalyze homocoupling.[13][18]
Inappropriate Ligand	The ligand stabilizes the palladium center and modulates its reactivity. Less bulky ligands may not sufficiently accelerate the desired reductive elimination step, allowing side reactions to compete.	Action: Employ bulky, electron-rich phosphine ligands like SPhos, XPhos, or RuPhos.[4] Their steric hindrance disfavors the formation of palladium-boronic acid intermediates that lead to homocoupling.[4][16] Outcome: The ligand promotes the desired catalytic cycle, making cross-coupling the kinetically favored pathway.
Incorrect Base Choice	The base activates the boronic acid for transmetalation.[19] An overly strong or inappropriate base can promote boronic acid degradation or other side reactions.	Action: Weaker inorganic bases like K₂CO₃ and K₃PO₄ are often preferred as they are generally less likely to promote homocoupling compared to stronger bases.[3][4] Screen a few different bases to find the optimal choice for your system. Outcome: A well-chosen base facilitates the transmetalation step of the desired cross-coupling without promoting side reactions.[3]
High Reaction Temperature	Excessive heat can accelerate catalyst decomposition and side reactions, including homocoupling. While some reactions require heat, the lowest effective temperature is always best.	Action: Screen a range of temperatures (e.g., 60-100 °C). Running the reaction at the lowest temperature that allows for a reasonable reaction rate can help suppress homocoupling.[4] Outcome: Favors the desired reaction pathway by minimizing the activation energy barrier for unwanted side reactions.

Scenario 2: Sonogashira Coupling

Problem: "My main byproduct is a symmetrical diyne from the homocoupling of my terminal alkyne (Glaser coupling). How do I favor the formation of the desired 2-alkynyl-3,5-difluorobenzaldehyde?"

Potential Causes & Optimized Solutions for Sonogashira Coupling

Potential Cause	Scientific Explanation	Recommended Action & Expected Outcome
Oxygen & Copper(I) Co-catalyst	The combination of a copper(I) salt and oxygen is the primary driver for the oxidative dimerization of the terminal alkyne (Glaser coupling).[6][7][8]	Action: 1) Ensure rigorously anaerobic conditions as described for the Suzuki coupling.[7] 2) The most effective solution is to switch to a copper-free Sonogashira protocol.[6][8] Outcome: Eliminating one or both key components (copper or oxygen) will effectively shut down the Glaser coupling pathway.[6]
High Alkyne Concentration	The Glaser coupling is a bimolecular reaction. A high instantaneous concentration of the alkyne can favor this undesired pathway.	Action: Add the terminal alkyne to the reaction mixture slowly over a period of time using a syringe pump.[8] Outcome: This keeps the instantaneous concentration of the alkyne low, disfavoring the bimolecular homocoupling reaction.[8]
Choice of Base/Solvent	The amine base is crucial for the reaction.[6] Certain amines and conditions can either promote or suppress homocoupling.	Action: Secondary amines like piperidine or diisopropylamine can sometimes be more effective at suppressing homocoupling than tertiary amines like triethylamine.[6] Solvent choice also plays a role; ensure it is anhydrous and degassed.[8] Outcome: An optimized base and solvent system can favor the desired cross-coupling catalytic cycle.

Scenario 3: Buchwald-Hartwig Amination

Problem: "Instead of my desired N-aryl product, my main byproduct is the biaryl from the homocoupling of 2-Bromo-3,5-difluorobenzaldehyde."

Potential Causes & Optimized Solutions for Buchwald-Hartwig Amination

Potential Cause	Scientific Explanation	Recommended Action & Expected Outcome
Inactive Catalyst / Incorrect Ligand	Aryl halide homocoupling can compete with the desired C-N bond formation. The choice of ligand is critical to ensure the rate of C-N reductive elimination is much faster than any competing pathways.	Action: Use a modern Buchwald precatalyst (e.g., tBuXPhos Pd G3, SPhos Pd G3).[17] These systems are highly active and the bulky, electron-rich ligands are specifically designed to promote C-N reductive elimination and prevent side reactions.[16][20] Outcome: The highly active, tailored catalyst ensures the desired amination pathway is overwhelmingly favored.
Base Selection	A strong, non-nucleophilic base is required to deprotonate the amine. However, the wrong base can lead to side reactions.	Action: Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used and effective bases for this transformation.[21][22] Avoid bases that can act as competing nucleophiles. Outcome: Efficient deprotonation of the amine coupling partner to facilitate its entry into the catalytic cycle.
Hydrodehalogenation	A competing side reaction is hydrodehalogenation, where the bromo group is replaced by hydrogen. This arises from palladium hydride species and can be promoted by water or other protic sources.	Action: Ensure anhydrous conditions. Use dry solvents and reagents. The choice of a robust ligand and base system as described above also helps to minimize this pathway.[17] Outcome: Minimizes the consumption of starting material through non-productive pathways.

Visualized Workflows and Mechanisms

Diagram 1: The Suzuki Catalytic Cycle and the Homocoupling Branch

Caption: The Suzuki cycle and the competing oxygen-induced homocoupling pathway.

Diagram 2: Troubleshooting Workflow for Homocoupling

Caption: A logical workflow for troubleshooting and minimizing homocoupling.

Experimental Protocols

Protocol 1: Optimized Suzuki Coupling to Minimize Boronic Acid Homocoupling

This protocol employs a modern precatalyst and rigorously anaerobic conditions.

• Glassware and Reagent Preparation:

  • Oven-dry all glassware overnight and cool under a stream of high-purity argon or nitrogen.

  • Degas the solvent (e.g., 1,4-Dioxane/water mixture) by sparging with argon for at least 30 minutes prior to use.[12]

• Reaction Setup:

  • To a dry Schlenk flask equipped with a magnetic stir bar, add 2-Bromo-3,5-difluorobenzaldehyde (1.0 mmol, 1.0 equiv.), the boronic acid partner (1.2 mmol, 1.2 equiv.), and potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 equiv.).

  • Add the catalyst system: SPhos Pd G3 precatalyst (0.02 mmol, 2 mol%).

  • Seal the flask, then evacuate and backfill with argon three times.

• Reaction Execution:

  • Add the degassed solvent (e.g., 5 mL of 4:1 Dioxane:Water) via syringe.

  • Heat the reaction mixture to the desired temperature (start by screening at 80 °C) and stir.

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.[12]

Protocol 2: Copper-Free Sonogashira Coupling to Prevent Glaser Homocoupling

This protocol eliminates the copper co-catalyst, the primary cause of alkyne dimerization.[6][8]

• Glassware and Reagent Preparation:

  • Rigorously dry and degas all glassware and solvents as described in Protocol 1. The exclusion of oxygen is paramount.[7]

• Reaction Setup:

  • To a dry Schlenk flask, add 2-Bromo-3,5-difluorobenzaldehyde (1.0 mmol, 1.0 equiv.) and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%).

  • Seal the flask and establish an inert argon atmosphere.

  • Add the degassed solvent (e.g., THF, 10 mL) and the amine base (e.g., diisopropylamine, 3.0 mmol, 3.0 equiv.) via syringe.

• Reaction Execution:

  • Slowly add the terminal alkyne (1.2 mmol, 1.2 equiv.) to the stirred reaction mixture over 1-2 hours using a syringe pump.

  • Stir the reaction at room temperature or with gentle heating (e.g., 40-50 °C) and monitor its progress.

• Work-up and Purification:

  • Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of celite to remove palladium black.

  • Concentrate the filtrate and purify the product by column chromatography.

References

• BenchChem. (2025). Minimizing homocoupling side products in Sonogashira reactions.
• BenchChem. (2025). Technical Support Center: A Troubleshooting Guide for CPME in Suzuki Couplings.
• BenchChem. (2025).
• BenchChem. (2025). Minimizing homocoupling side reactions in Sonogashira coupling of 1,1-dibromoalkenes.
• BenchChem. (2025). Strategies to minimize homocoupling in Suzuki reactions of boronic acids.
• Elias, W. C., et al. (2017). Mechanism of a Suzuki-Type Homocoupling Reaction Catalyzed by Palladium Nanocubes.
• Elangovan, A., Wang, Y.-H., & Ho, T.-I. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Letters.
• Nobel Prize Outreach AB. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. The Nobel Prize.
• ResearchGate. (n.d.). Mechanism of a Suzuki-Type Homocoupling Reaction Catalyzed by Palladium Nanocubes | Request PDF.
• ACS Publications. (n.d.). Palladium-Catalyzed Reductive Homocoupling of Aromatic Halides and Oxidation of Alcohols. The Journal of Organic Chemistry.
• BenchChem. (2025).
• Kashani, S. K., Jessiman, J. E., et al. (n.d.).
• Kashani, S. K., Jessiman, J. E., et al. (2019).
• ResearchGate. (n.d.). Palladium-Catalyzed Homocoupling of Aryl Halides in the Presence of Fluoride. | Request PDF.
• ACS Publications. (n.d.). Pd-Catalyzed Homocoupling Reaction of Arylboronic Acid: Insights from Density Functional Theory. The Journal of Physical Chemistry A.
• BenchChem. (2025).
• OpenChemHub. (2024). Ligand design for cross-couplings: phosphines. YouTube.
• Reddit. (2024). How to approach choosing reaction conditions for Suzuki?. r/Chempros.
• Miller, L. M., et al. (n.d.). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• BenchChem. (2025).
• ResearchGate. (2025). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395 | Request PDF.
• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction.
• ResearchGate. (2018). How to prevent metal catalysed homocoupling reaction of boronic acids?.
• Homocouplings of aryl halides-Typical procedures with Cu, Ni and Pd catalysts. (2025).
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.

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• 22. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Addressing protodeboronation in Suzuki reactions of "2-Bromo-3,5-difluorobenzaldehyde"

Technical Support Center: Suzuki Reactions of 2-Bromo-3,5-difluorobenzaldehyde

Welcome to the technical support hub for scientists and researchers engaged in Suzuki-Miyaura cross-coupling reactions. This guide is specifically tailored to address a critical and often frustrating side reaction—protodeboronation—encountered when using "2-Bromo-3,5-difluorobenzaldehyde" as an electrophilic partner. Our goal is to provide you with a deep, mechanistic understanding and actionable, field-proven troubleshooting strategies to maximize your yield of the desired biaryl product.

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation and why is it a significant problem in my Suzuki reaction?

A1: Protodeboronation is an undesired side reaction where the carbon-boron (C-B) bond of your boronic acid or ester is cleaved and replaced by a carbon-hydrogen (C-H) bond.[1] In essence, your nucleophilic coupling partner is destroyed before it can participate in the desired cross-coupling, leading to the formation of a hydro-deboronated byproduct and significantly reducing the yield of your target molecule. This can also complicate purification efforts.[2][3]

Q2: I'm observing the formation of 3,5-difluorobenzaldehyde in my reaction mixture. Is this related to protodeboronation?

A2: No, the formation of 3,5-difluorobenzaldehyde is not due to protodeboronation of your boronic acid. It is the result of a proto-debromination or hydrodehalogenation of your starting material, 2-Bromo-3,5-difluorobenzaldehyde. This is a different, but also common, side reaction. Protodeboronation would result in the formation of a simple arene from your boronic acid partner (e.g., if you used phenylboronic acid, you would form benzene). It is crucial to correctly identify the byproducts to diagnose the problem accurately.

Q3: Why is the Suzuki reaction of 2-Bromo-3,5-difluorobenzaldehyde particularly challenging?

A3: The substrate 2-Bromo-3,5-difluorobenzaldehyde presents a few challenges. The presence of multiple electron-withdrawing fluorine atoms and an aldehyde group activates the aryl bromide for oxidative addition, which is favorable.[4] However, these same electronic factors can make the resulting palladium complex and the reaction environment susceptible to other pathways. More importantly, the choice of reaction parameters to drive the desired coupling can inadvertently accelerate the undesired protodeboronation of the boronic acid coupling partner.

Q4: What are the primary drivers of protodeboronation?

A4: Protodeboronation is highly dependent on reaction conditions.[1] The main catalysts for this side reaction are typically:

• Base: The choice and concentration of the base are critical. Strong bases, especially in aqueous media, can form hydroxide ions that catalyze the cleavage of the C-B bond.[1][5]

• Palladium Catalyst: While essential for the main reaction, certain palladium species, particularly Pd(II) intermediates, can also catalyze protodeboronation.[6][7] This is often exacerbated by the choice of ligand.

• Water/Proton Source: The reaction requires a proton source to replace the boron moiety. Water is a common proton source in many Suzuki protocols.[7][8]

• Temperature: Higher temperatures can increase the rate of both the desired reaction and protodeboronation.

Troubleshooting Guide: Minimizing Protodeboronation

This section provides a systematic approach to optimizing your reaction by modifying key parameters. The central principle is to accelerate the rate of the desired catalytic cycle (transmetalation and reductive elimination) so that it significantly outpaces the rate of protodeboronation.

Issue 1: Significant Protodeboronation Observed (Loss of Boronic Acid)

The core of the problem lies in the relative rates of the productive Suzuki coupling versus the destructive protodeboronation pathway.

Fig. 1: Competing Suzuki and Protodeboronation Pathways.

The base is crucial for activating the boronic acid for transmetalation but is also a primary culprit in base-catalyzed protodeboronation.[5]

• Problem: Strong bases like NaOH or KOH in aqueous solutions generate a high concentration of hydroxide ions, which readily attack the boronic acid.

• Explanation: The base-catalyzed mechanism involves the formation of a boronate species [ArB(OH)3]−, which then reacts with a proton source (like water) in the rate-limiting step.[1]

• Solution: Switch to a weaker, less nucleophilic base. Anhydrous inorganic bases are often superior.

  • Recommendation: Use potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃). These bases have lower basicity and solubility in common organic solvents, minimizing the concentration of active species that can cause protodeboronation.[3]

If changing the base is insufficient, the next step is to modify the boronic acid itself.

• Problem: Free boronic acids can be inherently unstable, especially electron-deficient or heteroaromatic ones.[9]

• Explanation: The stability of the C-B bond is highly dependent on the substituents on the aromatic ring.

• Solutions:

  • Use Boronic Esters: Convert the boronic acid to a more stable boronic ester, such as a pinacol ester (Bpin). These are generally less reactive towards hydrolysis and protodeboronation.[10]

  • Employ a "Slow-Release" Strategy: Use N-methyliminodiacetic acid (MIDA) boronates.[1][11] MIDA boronates are highly stable and only slowly hydrolyze under the reaction conditions to release the active boronic acid. This keeps the instantaneous concentration of the vulnerable free boronic acid very low, dramatically favoring the cross-coupling pathway over decomposition.[11][12] Potassium trifluoroborate salts (R-BF₃K) can also be used for this purpose as they are more robust and less prone to protodeboronation.[4][13]

The choice of ligand can paradoxically promote or suppress protodeboronation.

• Problem: While bulky, electron-rich phosphine ligands are excellent for promoting oxidative addition and reductive elimination, they have also been shown to accelerate palladium-catalyzed protodeboronation.[6][7][8]

• Explanation: Bulky ligands can favor the formation of a reactive intermediate that easily undergoes protonolysis from water.[6][8] The goal is to choose a catalytic system where the rate of transmetalation and reductive elimination is much faster than any competing side reactions.

• Solution: Screen a panel of ligands. While general advice points away from excessively bulky ligands, the optimal choice is substrate-dependent.

  • Recommendation: Start with well-established ligands known for high turnover rates, such as SPhos or XPhos, but be prepared to screen less bulky alternatives if protodeboronation persists. Ensure you are using a reliable Pd(0) precatalyst (e.g., Pd₂(dba)₃) or a precatalyst that rapidly generates the active Pd(0) species to avoid side reactions mediated by Pd(II).[10]

• Problem: The presence of water and high temperatures can accelerate C-B bond cleavage.

• Explanation: Water acts as the proton source for the side reaction.[14] While often added to solubilize the base and facilitate the reaction, its quantity should be controlled.

• Solution:

  • Minimize Water: Use the minimum amount of water necessary, or switch to a rigorously anhydrous solvent system if using a compatible base (like CsF or K₃PO₄).

  • Lower Temperature: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Try starting at 70-80 °C instead of refluxing at 100 °C or higher.

Optimized Protocol & Troubleshooting Workflow

This section provides a recommended starting protocol for the Suzuki coupling of 2-Bromo-3,5-difluorobenzaldehyde, designed to minimize protodeboronation, along with a logical workflow for troubleshooting.

Recommended Starting Protocol

This protocol incorporates the principles of using a milder base and a protected boronic acid ester.

• Reagent Preparation: To an oven-dried reaction vessel equipped with a magnetic stir bar, add 2-Bromo-3,5-difluorobenzaldehyde (1.0 equiv.), the desired arylboronic acid pinacol ester (Aryl-Bpin, 1.3 equiv.), and anhydrous potassium phosphate (K₃PO₄, 3.0 equiv.).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol %) and ligand if required.

• Inert Atmosphere: Seal the vessel, then evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add a degassed solvent mixture, for example, 1,4-Dioxane with a minimal amount of water (e.g., 10:1 v/v) or anhydrous Toluene.

• Reaction: Heat the mixture to 80 °C and monitor by TLC or LC-MS every 2 hours. Check for the consumption of starting material and the formation of both the desired product and the protodeboronated byproduct.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure for purification.

Troubleshooting Decision Tree

Fig. 2: Stepwise guide for troubleshooting protodeboronation.

Summary of Recommended Conditions

Parameter	Standard Conditions (Prone to Protodeboronation)	Recommended Optimized Conditions	Rationale
Boron Reagent	Arylboronic Acid	Arylboronic Pinacol Ester or MIDA Boronate	Increased stability to hydrolysis and base-mediated C-B cleavage.[1][10][11]
Base	NaOH, K₂CO₃ (in H₂O)	Anhydrous K₃PO₄, Cs₂CO₃, CsF	Milder, less nucleophilic bases minimize base-catalyzed protodeboronation.[3]
Solvent	Dioxane/H₂O (e.g., 4:1)	Anhydrous Toluene or Dioxane; minimal H₂O	Reduces the availability of the proton source required for protodeboronation.[15]
Temperature	100-110 °C	70-80 °C	Slows the rate of the undesired side reaction more than the desired coupling.
Catalyst	Pd(II) precatalysts	Pd(0) source (e.g., Pd₂(dba)₃) or efficient precatalyst	Minimizes Pd(II)-catalyzed side reactions during the induction period.[10]

References

• Hesp, K. D., et al. (2021). Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. Journal of the American Chemical Society. Available at: [Link]

• Wikipedia. (2025). Protodeboronation. Available at: [Link]

• Hein, J. E., et al. (2021). Bulky phosphine ligands promote palladium-catalysed protodeboronation. ChemRxiv. Available at: [Link]

• Cox, P. A., et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society. Available at: [Link]

• Hesp, K. D., et al. (2021). Bulky phosphine ligands promote palladium-catalysed protodeboronation. ChemRxiv. Available at: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available at: [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. Available at: [Link]

• Yoneda Labs. (2023). Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• Hein, J. E., et al. (2021). Bulky phosphine ligands promote palladium-catalysed protodeboronation. ChemRxiv. Available at: [Link]

• ResearchGate. (n.d.). THE SUZUKI-MIYAURA REACTION AND BORON REAGENTS – MECHANISM, SYNTHESIS AND APPLICATION. Available at: [Link]

• Denmark, S. E., & Smith, R. C. (2015). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. National Institutes of Health. Available at: [Link]

• LJMU Research Online. (2017). Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited: from Concerted Proton-Transfer to Liberation of a Transient Arylanion. Available at: [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G. Myers Research Group. Available at: [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2012). The Slow-Release Strategy in Suzuki–Miyaura Coupling. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). The proposed mechanism for protodeboronation of arylboronic acids. Available at: [Link]

• Wikipedia. (2025). Suzuki reaction. Available at: [Link]

• Cox, P. A., et al. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. National Institutes of Health. Available at: [Link]

• Hall, D. G. (2016). Development of Organic Transformations Based on Protodeboronation. ACS Publications. Available at: [Link]

• Buchwald, S. L., et al. (2009). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. National Institutes of Health. Available at: [Link]

• Leadbeater, N. E., & Marco, M. (2002). Suzuki Coupling of Aryl Chlorides with Phenylboronic Acid in Water, Using Microwave Heating with Simultaneous Cooling. Organic Letters. Available at: [Link]

• Denmark, S. E., & Smith, R. C. (2015). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society. Available at: [Link]

• Quora. (2023). What is the prominent role of water in the Suzuki reaction?. Available at: [Link]

• Chem Help ASAP. (2020). Suzuki cross-coupling reaction. YouTube. Available at: [Link]

• Hartwig, J. F. (2011). Distinguishing Between Pathways for Transmetalation in Suzuki-Miyaura Reactions. Synfacts. Available at: [Link]

• Reddit. (2024). How to approach choosing reaction conditions for Suzuki?. Available at: [Link]

• ChemistryViews. (2019). Water Is Key for Solid-State Suzuki-Miyaura Reactions. Available at: [Link]

• The Organic Chemistry Tutor. (2020). Suzuki Coupling. YouTube. Available at: [Link]

• Semantics Scholar. (n.d.). Distinguishing between pathways for transmetalation in Suzuki-Miyaura reactions.. Available at: [Link]

• Inglesby, P. A., et al. (2023). Quantitative In Silico Prediction of the Rate of Protodeboronation by a Mechanistic Density Functional Theory-Aided Algorithm. PubMed Central. Available at: [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Suzuki-Miyaura. Wordpress. Available at: [Link]

• Imae, I., et al. (2015). Influence of the boron moiety and water on suzuki-miyaura catalyst-transfer condensation polymerization. PubMed. Available at: [Link]

• ResearchGate. (n.d.). Mechanistic studies on the protodeboronation. Available at: [Link]

• Lipshutz, B. H., et al. (2008). Palladium-Catalyzed Suzuki Reactions in Water with No Added Ligand: Effects of Reaction Scale, Temperature, pH of Aqueous Phase, and Substrate Structure. Organic Process Research & Development. Available at: [Link]

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• 9. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Influence of the boron moiety and water on suzuki-miyaura catalyst-transfer condensation polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of "2-Bromo-3,5-difluorobenzaldehyde" under reaction conditions

Technical Support Center: 2-Bromo-3,5-difluorobenzaldehyde

Welcome to the technical support guide for 2-Bromo-3,5-difluorobenzaldehyde (CAS No. 1232407-50-9). This document is designed for researchers, medicinal chemists, and process development scientists to provide in-depth insights into the stability and reactivity of this versatile building block. Our goal is to help you anticipate challenges, troubleshoot effectively, and optimize your synthetic routes.

Section 1: Foundational Stability & Handling

This section addresses the most common initial queries regarding the fundamental properties and safe handling of 2-Bromo-3,5-difluorobenzaldehyde.

Q1: What are the ideal storage conditions for 2-Bromo-3,5-difluorobenzaldehyde and why?

Answer: Proper storage is critical to maintain the integrity of the aldehyde functional group, which is susceptible to oxidation.

The primary degradation pathway under improper storage is the oxidation of the aldehyde to the corresponding carboxylic acid. This process can be accelerated by exposure to air (oxygen), light, and trace metal impurities. The compound is typically a solid at room temperature.[1]

Table 1: Recommended Storage Protocols

Parameter	Recommendation	Rationale
Temperature	2-8°C or colder (-20°C for long-term).[1][2]	Slows down potential degradation pathways, primarily oxidation.
Atmosphere	Store under an inert atmosphere (Nitrogen or Argon).[1][3]	Prevents air oxidation of the sensitive aldehyde group.
Container	Tightly sealed, amber glass vial or bottle.	Protects from light, which can catalyze oxidation, and prevents moisture ingress.
Purity	Use high-purity material (>97%).[1][4]	Impurities, especially metal ions, can catalyze decomposition.

Q2: My compound is developing a slight yellowish tint over time. Is it degrading?

Answer: A color change often indicates the formation of minor impurities. While slight discoloration may not significantly impact every reaction, it warrants investigation. The most likely cause is slow, air-induced oxidation or the formation of oligomeric species. Before use, it is best practice to verify the purity by TLC, HPLC, or ¹H NMR. If significant degradation to the carboxylic acid is observed (visible as a new spot on TLC or corresponding peaks in NMR), purification via column chromatography or recrystallization may be necessary.

Section 2: Navigating the Reactivity Landscape

2-Bromo-3,5-difluorobenzaldehyde possesses three key reactive sites: the aldehyde carbonyl, the carbon-bromine bond, and the carbon-fluorine bonds on an electron-deficient aromatic ring. Understanding the interplay between these groups is crucial for predicting reaction outcomes.

Figure 1. Key reactivity sites of 2-Bromo-3,5-difluorobenzaldehyde.

Q3: I am planning a Suzuki coupling reaction. Will the aldehyde or fluorine atoms interfere?

Answer: This is a common and important question. The Suzuki-Miyaura coupling is a powerful method for C-C bond formation at the aryl bromide position.[5][6][7] However, the stability of the other functional groups is highly dependent on the reaction conditions, particularly the choice of base and temperature.

Potential Issues & Solutions:

• Aldehyde Reactivity: Strong bases (e.g., NaOH, KOH, alkoxides) under heating can promote unwanted side reactions like aldol condensation or Cannizzaro reactions.

  • Solution: Employ milder bases such as K₃PO₄, K₂CO₃, or Cs₂CO₃. These are generally sufficient for the Suzuki catalytic cycle but are less likely to interfere with the aldehyde.[5]

• Nucleophilic Aromatic Substitution (SNAr): The aromatic ring is significantly electron-deficient due to the two fluorine atoms and the aldehyde group. This makes the ring susceptible to nucleophilic attack, potentially leading to the displacement of a fluorine atom by the basic medium (e.g., hydroxide from aqueous bases) or other nucleophiles present.[8][9][10]

  • Solution: Keep reaction temperatures as low as possible while still achieving a reasonable reaction rate (typically ≤ 90 °C).[5] Avoid highly nucleophilic solvents or additives. Monitor the reaction closely for the formation of byproducts.

Table 2: Compatibility Guide for Common Reagents

Reagent Class	Compatibility & Key Considerations
Strong Oxidizing Agents (e.g., KMnO₄, CrO₃)	Incompatible. Will rapidly oxidize the aldehyde to a carboxylic acid.
Strong Reducing Agents (e.g., LiAlH₄, NaBH₄)	Incompatible. Will reduce the aldehyde to an alcohol.
Strong, Non-nucleophilic Bases (e.g., DBU, DIPEA)	Generally Compatible. Useful for reactions where the aldehyde must be preserved and basic conditions are needed, but nucleophilic attack is undesirable.
Strong Nucleophilic Bases (e.g., NaOH, MeO⁻)	Use with Caution. High risk of promoting aldol reactions or SNAr at elevated temperatures.[8][11]
Mild Bases (e.g., K₂CO₃, K₃PO₄, Et₃N)	Compatible. Preferred for base-mediated reactions like Suzuki or Heck couplings.[5]
Organometallics (e.g., Grignard, Organolithiums)	Incompatible. The aldehyde is highly electrophilic and will be attacked. Protection of the aldehyde (e.g., as an acetal) is required before using these reagents to target the C-Br bond.
Palladium Catalysts & Ligands	Compatible. Standard for cross-coupling reactions.[6][12]

Section 3: Troubleshooting Experimental Workflows

Q4: My reaction is complete, but I'm seeing an unexpected, more polar byproduct on my TLC plate. What could it be?

Answer: An unexpected polar byproduct often points to a reaction involving the aldehyde or a substitution on the ring. Use the following workflow to diagnose the issue.

Figure 2. Troubleshooting workflow for identifying polar byproducts.

Protocol: Example Suzuki Coupling with Troubleshooting in Mind

This protocol is provided as a general guideline. Optimization will be necessary for specific substrates.

• Degassing: To a flame-dried Schlenk flask, add 2-Bromo-3,5-difluorobenzaldehyde (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and the Palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%).

• Reagent Addition: Add K₃PO₄ (2.5 equiv.). Evacuate and backfill the flask with Argon or Nitrogen three times.

• Solvent Addition: Add degassed solvent (e.g., 1,4-Dioxane/Water 4:1) via cannula. Causality: Using degassed solvents minimizes oxidation of both the aldehyde and the catalyst.

• Heating & Monitoring: Heat the reaction to 80-90°C. Monitor the reaction progress by TLC or LC-MS every 1-2 hours. Self-Validation: Regular monitoring allows you to stop the reaction upon completion, preventing the formation of thermally-induced byproducts like SNAr products.

• Workup: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure. Trustworthiness: A standard aqueous workup removes the inorganic base and salts.

• Purification: Purify the crude product by column chromatography on silica gel.

Section 4: Frequently Asked Questions (FAQs)

• Q: Can I perform an electrophilic aromatic substitution on this compound?

  • A: It is extremely challenging. The aromatic ring is heavily deactivated by three electron-withdrawing groups (two -F, one -CHO), making it very resistant to standard electrophilic substitution conditions (e.g., nitration, Friedel-Crafts).[13]

• Q: Is the compound stable to acidic conditions?

  • A: Generally, it is stable to mild and non-oxidizing acidic conditions. Strong acids may promote polymerization or other undesired reactions at the aldehyde. The compound itself is not basic and will not quench acids.

• Q: What is the primary safety concern when handling this compound?

  • A: The compound is classified as harmful and an irritant.[1][14] It may cause skin, eye, and respiratory irritation. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[2][15]

References

• 2-Bromo-3,5-difluorobenzaldehyde Product Information. BIOFOUNT. [Link]

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. PubMed Central, National Library of Medicine. [Link]

• Nucleophilic Aromatic Substitution. Chemistry Steps. [Link]

• Nucleophilic Aromatic Substitution. Molecular Memory (YouTube). [Link]

• The Chemical Properties and Reactivity of 3-Bromo-2,5-difluorobenzaldehyde. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• 2-Bromo-3,6-difluorobenzaldehyde PubChem Entry. National Center for Biotechnology Information. [Link]

• Nucleophilic Aromatic Substitution. Chemistry LibreTexts. [Link]

• Nucelophilic Aromatic Substitution Reactions. The Organic Chemistry Tutor (YouTube). [Link]

• Nucleophilic Aromatic Substitution. Professor Dave Explains (YouTube). [Link]

• Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene. PubMed Central, National Library of Medicine. [Link]

• Design, Synthesis, and In Vitro Evaluation of Benzofuro[3,2-c]Quinoline Derivatives as Potential Antileukemia Agents. National Institutes of Health. [Link]

• Design, Synthesis, and In Vitro Evaluation of Benzofuro[3,2- c]Quinoline Derivatives as Potential Antileukemia Agents. PubMed, National Library of Medicine. [Link]

• The Suzuki Reaction. Myers Research Group, Harvard University. [Link]

• Suzuki Cross-Coupling of meso-Dibromoporphyrins for the Synthesis of Functionalized A2B2 Porphyrins. ResearchGate. [Link]

• 2-Bromo-3,5-difluorobenzaldehyde CAS:1232407-50-9. Sunway Pharm Ltd. [Link]

• The synthesis of benzofuroquinolines. V. Some benzofuro[3,2-B]quinoline derivatives. ScienceDirect. [Link]

• Synthesis of furo[3,2‐b]quinoline and benzylidene‐1,3‐dihydrofuro[3,4‐b] quinolines. ResearchGate. [Link]

• 2-Bromo-5-fluorobenzaldehyde. ResearchGate. [Link]

Sources

• 1. 2-Bromo-3,5-difluorobenzaldehyde | 1232407-50-9 [sigmaaldrich.com]
• 2. 1232407-50-9|2-Bromo-3,5-difluorobenzaldehyde|2-Bromo-3,5-difluorobenzaldehyde|-范德生物科技公司 [bio-fount.com]
• 3. chemscene.com [chemscene.com]
• 4. 2-bromo-3,5-difluorobenzaldehyde, CasNo.1232407-50-9 Shanghai Yuanding Chem. Sci. & Tech. Co., Ltd. China (Mainland) [shydchem.lookchem.com]
• 5. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. tcichemicals.com [tcichemicals.com]
• 8. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. m.youtube.com [m.youtube.com]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. fishersci.com [fishersci.com]
• 15. fishersci.com [fishersci.com]

Technical Support Center: Scalable Synthesis of 2-Bromo-3,5-difluorobenzaldehyde and Its Derivatives

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Welcome to the technical support center for the scalable synthesis of 2-bromo-3,5-difluorobenzaldehyde and its derivatives. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice, frequently asked questions, and detailed protocols to ensure successful and scalable synthesis.

I. Introduction to the Synthesis and its Challenges

2-Bromo-3,5-difluorobenzaldehyde is a key building block in the synthesis of various pharmaceuticals and agrochemicals. Its preparation on a large scale, however, can present several challenges, including regioselectivity control, management of exothermic reactions, and purification from closely related impurities. This guide will address these critical aspects, offering practical solutions grounded in established chemical principles.

II. Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 2-Bromo-3,5-difluorobenzaldehyde at scale?

A1: Two primary routes are favored for scalable synthesis:

• Route A: Bromination of 3,5-Difluorobenzaldehyde: This is a direct approach but can suffer from poor regioselectivity, leading to the formation of isomeric byproducts.

• Route B: Formylation of 1-Bromo-2,4-difluorobenzene: This route often provides better control over the final product's regiochemistry. This can be achieved through ortho-lithiation followed by reaction with a formylating agent like N,N-dimethylformamide (DMF).[1]

Q2: I'm observing the formation of multiple isomers during the bromination of 3,5-difluorobenzaldehyde. How can I improve the regioselectivity for the desired 2-bromo isomer?

A2: The formation of ortho- and para-brominated isomers is a common issue in electrophilic aromatic substitution reactions.[2] To favor the formation of the 2-bromo isomer, consider the following:

• Steric Hindrance: Employing a bulky brominating agent can sterically hinder attack at the less hindered para-position.

• Directed Ortho Metalation: A more controlled approach involves the deprotonation of the aromatic ring at the position ortho to the aldehyde (which is first protected as an acetal), followed by quenching with a bromine source.

Q3: My formylation of 1-Bromo-2,4-difluorobenzene is giving low yields. What are the critical parameters to optimize?

A3: Low yields in formylation reactions involving organolithium intermediates are often traced back to a few key factors:

• Temperature Control: The initial lithium-halogen exchange must be conducted at very low temperatures (typically below -70 °C) to prevent side reactions.[3]

• Anhydrous Conditions: All glassware, solvents, and reagents must be scrupulously dried. Any moisture will quench the organolithium reagent, drastically reducing the yield.

• Purity of Starting Material: Ensure the 1-Bromo-2,4-difluorobenzene is free of impurities that could react with the organolithium reagent.

Q4: What are the best practices for purifying 2-Bromo-3,5-difluorobenzaldehyde on a large scale?

A4: For scalable purification, a multi-step approach is often most effective:

• Aqueous Workup: An initial wash with a mild base, such as a sodium bicarbonate solution, can help remove acidic impurities.[4]

• Recrystallization: This is a cost-effective method for removing many impurities. A suitable solvent system (e.g., heptane/dichloromethane) should be identified at a small scale first.[5]

• Column Chromatography: While potentially expensive at a very large scale, silica gel chromatography is excellent for removing isomeric impurities if high purity is required.[4] An optimized eluent system is crucial for good separation.[4]

III. Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common problems encountered during the synthesis.

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Low Yield in Bromination	Incomplete reaction; competing side reactions (e.g., polybromination).	- Monitor reaction progress using TLC or GC to ensure completion.- Control stoichiometry of the brominating agent carefully to avoid over-bromination.- Optimize reaction temperature and time.
"Oiling Out" During Recrystallization	The compound's melting point is lower than the solvent's boiling point; the compound is too soluble.	- Switch to a lower-boiling point solvent or a solvent mixture.- Dissolve the compound at the lowest possible temperature to achieve saturation.- Try a different solvent system.[4]
No Crystal Formation	The solution is not supersaturated; high solubility even at low temperatures.	- Concentrate the solution by evaporating some of the solvent.- Induce nucleation by scratching the inside of the flask with a glass rod.- Add a seed crystal of the pure compound.[4]
Incomplete Lithiation	Insufficient organolithium reagent; poor quality of the organolithium reagent.	- Titrate the organolithium reagent before use to determine its exact concentration.- Use a slight excess (1.05-1.1 equivalents) of the organolithium reagent.
Formation of Benzoic Acid Derivative	Oxidation of the aldehyde during workup or storage.	- Ensure the workup is performed under an inert atmosphere if possible.- Store the final product under nitrogen or argon at a low temperature.[6][7]

IV. Detailed Experimental Protocols

Protocol 1: Scalable Synthesis of 1-Bromo-3,5-difluorobenzene via Sandmeyer Reaction

This protocol is a prerequisite for Route B, the formylation pathway. The Sandmeyer reaction provides a reliable method for introducing a bromine atom.[8][9]

Workflow Diagram:

Caption: Workflow for the synthesis of 1-Bromo-3,5-difluorobenzene.

Procedure:

• Diazotization: In a well-ventilated fume hood, dissolve 3,5-difluoroaniline in aqueous hydrobromic acid (HBr) and cool the mixture to 0-5 °C in an ice bath. Slowly add a solution of sodium nitrite (NaNO₂) in water, maintaining the temperature below 5 °C. Stir for 30 minutes at this temperature.

• Sandmeyer Reaction: In a separate flask, prepare a solution of copper(I) bromide (CuBr) in HBr. Slowly add the cold diazonium salt solution to the CuBr solution. Vigorous nitrogen evolution will be observed.

• Workup: After the addition is complete and gas evolution has ceased, warm the reaction mixture to room temperature and then heat to 60 °C for 30 minutes. Cool the mixture and extract the product with a suitable organic solvent (e.g., dichloromethane).

• Purification: Wash the organic layer with water, saturated sodium bicarbonate solution, and brine. Dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation.

Protocol 2: Formylation of 1-Bromo-3,5-difluorobenzene

Workflow Diagram:

Caption: Ortho-formylation of 1-Bromo-3,5-difluorobenzene.

Procedure:

• Reaction Setup: Under an inert atmosphere (nitrogen or argon), dissolve 1-bromo-3,5-difluorobenzene in anhydrous tetrahydrofuran (THF) in a flame-dried flask. Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (n-BuLi) dropwise to the solution, maintaining the temperature at -78 °C. Stir the mixture for 1 hour at this temperature.

• Formylation: Add anhydrous N,N-dimethylformamide (DMF) dropwise to the reaction mixture, again keeping the temperature at -78 °C.

• Workup: After stirring for an additional hour at -78 °C, allow the reaction to warm slowly to 0 °C and then quench by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the product with ethyl acetate. Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate. After solvent removal, purify the crude product by column chromatography on silica gel or recrystallization.[4][5]

V. Purity Assessment

To ensure the quality of the synthesized 2-Bromo-3,5-difluorobenzaldehyde, the following analytical techniques are recommended:

• High-Performance Liquid Chromatography (HPLC): Ideal for determining purity and quantifying isomeric impurities.[4]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile impurities and confirming the molecular weight of the product.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for confirming the structure and identifying any isomeric byproducts.[5]

• Melting Point Analysis: A sharp melting point range close to the literature value is indicative of high purity.[4][10]

VI. Safety Information

• Halogenated Compounds: Handle all halogenated starting materials and products in a well-ventilated fume hood. They can be irritants and harmful if inhaled or absorbed through the skin.

• Organolithium Reagents: n-Butyllithium is highly pyrophoric and reacts violently with water. Handle with extreme care under an inert atmosphere.

• Acids and Bases: Concentrated acids and bases are corrosive. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Exothermic Reactions: Both diazotization and the quenching of organolithium reactions can be highly exothermic. Maintain proper cooling and add reagents slowly.

This technical support guide provides a comprehensive overview of the scalable synthesis of 2-Bromo-3,5-difluorobenzaldehyde and its derivatives. By understanding the underlying chemical principles and following the detailed protocols and troubleshooting advice, researchers can overcome common challenges and achieve successful, high-yield syntheses.

References

• 1. youtube.com [youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. 2-bromo-3,5-difluorobenzaldehyde, CasNo.1232407-50-9 Shanghai Yuanding Chem. Sci. & Tech. Co., Ltd. China (Mainland) [shydchem.lookchem.com]
• 4. benchchem.com [benchchem.com]
• 5. US20010050352A1 - Ortho substituted benzaldehydes, preparation thereof and use thereof - Google Patents [patents.google.com]
• 6. 2-Bromo-3,5-difluorobenzaldehyde | 1232407-50-9 [sigmaaldrich.com]
• 7. chemscene.com [chemscene.com]
• 8. EP0776877A1 - Process for the preparation of 1-bromo-3,5-difluorobenzene - Google Patents [patents.google.com]
• 9. CA2191652A1 - Process for preparing 1-bromo-3,5-difluorobenzene - Google Patents [patents.google.com]
• 10. prepchem.com [prepchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectrum of 2-Bromo-3,5-difluorobenzaldehyde for Structural Elucidation

Introduction

In the landscape of drug development and materials science, the unambiguous structural confirmation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone of molecular characterization, providing unparalleled insight into the electronic and steric environment of atomic nuclei.[1] This guide offers a detailed, field-proven analysis of the ¹H NMR spectrum of 2-Bromo-3,5-difluorobenzaldehyde, a polysubstituted aromatic aldehyde.

Our approach transcends a simple spectral interpretation. We will dissect the spectrum by systematically comparing it with structurally related alternatives: the parent benzaldehyde, 2-bromobenzaldehyde, and 3,5-difluorobenzaldehyde. This comparative methodology not only validates the assigned structure but also provides researchers with a logical framework for interpreting the spectra of other complex aromatic systems. We will delve into the causality behind observed chemical shifts and coupling patterns, grounded in fundamental electronic principles and supported by empirical data.

Section 1: Analysis of the Target Molecule: 2-Bromo-3,5-difluorobenzaldehyde

The structure of 2-Bromo-3,5-difluorobenzaldehyde presents a fascinating case for ¹H NMR analysis. The aromatic ring contains only two protons, positioned at C4 and C6. These protons are chemically non-equivalent due to their distinct relationships with the three substituents: the aldehyde (-CHO), the bromine atom (-Br), and the two fluorine atoms (-F). All three substituent types are electron-withdrawing, which is expected to shift the proton resonances significantly downfield compared to benzene (δ ~7.3 ppm).[2]

The aldehyde proton is anticipated to appear at a characteristic downfield position, typically δ 9.5-10.5 ppm, due to the strong deshielding effect of the carbonyl group.[3] The two aromatic protons, H-4 and H-6, will exhibit complex splitting patterns due to coupling with each other (meta H-H coupling) and with the fluorine nuclei (H-F coupling).

Predicted ¹H NMR Spectral Data

While a publicly available, fully assigned spectrum for this specific molecule is not readily found, we can predict its key features with high confidence based on established substituent effects and data from analogous compounds. The predicted data in CDCl₃ is summarized below.

Proton Label	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Integration
H-α (Aldehyde)	~10.2 - 10.4	Doublet of doublets (dd) or Triplet (t)	⁴J(Hα-H6) ≈ 0.5-1.0 Hz, ⁶J(Hα-F5) ≈ 0.5-1.0 Hz	1H
H-6	~7.8 - 8.0	Doublet of doublets (dd)	⁴J(H6-H4) ≈ 2-3 Hz, ⁴J(H6-F5) ≈ 6-8 Hz	1H
H-4	~7.5 - 7.7	Doublet of triplets (dt) or Triplet of doublets (td)	⁴J(H4-H6) ≈ 2-3 Hz, ³J(H4-F3) ≈ 8-10 Hz, ⁵J(H4-F5) ≈ 2-3 Hz	1H

Note: The multiplicity of the aldehyde proton can be complex. While often a singlet in simpler benzaldehydes, long-range coupling to ring protons or fluorine can occur.

dot graph { graph [layout=neato, overlap=false, splines=true, maxiter=1000, bgcolor="#F1F3F4", fontname="Arial", fontsize=12]; node [shape=plaintext, fontname="Arial", fontsize=12, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

// Define nodes for atoms with positions C1 [label="C", pos="0,1.5!"]; C2 [label="C", pos="-1.3,0.75!"]; C3 [label="C", pos="-1.3,-0.75!"]; C4 [label="C", pos="0,-1.5!"]; C5 [label="C", pos="1.3,-0.75!"]; C6 [label="C", pos="1.3,0.75!"]; C_CHO [label="C", pos="0,2.8!"]; O_CHO [label="O", pos="1.1,3.4!"]; H_alpha [label=<H-α>, pos="-1.1,3.4!", fontcolor="#EA4335"]; Br [label="Br", pos="-2.6,1.5!"]; F3 [label="F", pos="-2.6,-1.5!"]; H4 [label=<H-4>, pos="0,-2.8!", fontcolor="#4285F4"]; F5 [label="F", pos="2.6,-1.5!"]; H6 [label=<H-6>, pos="2.6,1.5!", fontcolor="#34A853"];

// Define edges for bonds C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- C1; C1 -- C_CHO; C_CHO -- O_CHO [style=double]; C_CHO -- H_alpha; C2 -- Br; C3 -- F3; C4 -- H4; C5 -- F5; C6 -- H6; } caption: "Structure of 2-Bromo-3,5-difluorobenzaldehyde with proton labels."

Section 2: A Comparative Spectral Analysis

Understanding the spectrum of 2-Bromo-3,5-difluorobenzaldehyde is best achieved by comparing it to simpler, related molecules. This allows for the isolation of individual substituent effects.

Alternative 1: Benzaldehyde (The Parent Compound)

Benzaldehyde provides the fundamental spectral framework. Its aldehyde proton gives a sharp singlet around δ 10.0 ppm.[4] The five aromatic protons resonate in the δ 7.5-7.9 ppm region, with the ortho protons (C2/C6) being the most downfield due to proximity to the aldehyde group.

Alternative 2: 2-Bromobenzaldehyde

Introducing a bromine atom at the C2 position breaks the symmetry of the ring. The aldehyde proton signal shifts slightly downfield to ~δ 10.3 ppm.[5] The four aromatic protons are now all non-equivalent and their signals are spread over a wider range compared to benzaldehyde, demonstrating the anisotropic and electronic effects of the ortho-halogen.[6]

Alternative 3: 3,5-Difluorobenzaldehyde

This isomer is highly informative. Due to symmetry, there are only two types of aromatic protons: H-2/H-6 and H-4. This results in a simpler spectrum than our target molecule. The aldehyde proton resonates around δ 9.9 ppm. The H-2/H-6 protons appear as a doublet of doublets, split by H-4 (meta coupling) and the adjacent fluorine at C3/C5. The H-4 proton appears as a triplet, split by the two equivalent fluorine atoms at C3 and C5.[7][8]

Synthesizing the Analysis: Data Comparison Table

The following table quantitatively summarizes the ¹H NMR data for our target compound and its alternatives, illustrating the additive nature of substituent effects.

Compound	H-α (Aldehyde) (δ, ppm)	Aromatic Protons (δ, ppm range)	Key Distinguishing Features
Benzaldehyde	~10.0[4]	~7.5 - 7.9	5 aromatic protons, complex but condensed multiplet.
2-Bromobenzaldehyde	~10.3[5]	~7.4 - 7.9[5]	4 non-equivalent aromatic protons, wider signal dispersion.
3,5-Difluorobenzaldehyde	~9.9[7]	~7.3 - 7.6[8]	2 sets of aromatic protons due to symmetry (2H and 1H).
2-Bromo-3,5-difluorobenzaldehyde	~10.3 (predicted)	~7.5 - 8.0 (predicted)	Only 2 aromatic protons, both showing H-H and H-F coupling.

This comparison clearly demonstrates that the unique substitution pattern of 2-Bromo-3,5-difluorobenzaldehyde—specifically the presence of only two non-equivalent aromatic protons with complex splitting from each other and multiple fluorine atoms—provides a definitive spectral fingerprint.

Section 3: Experimental Protocol for High-Resolution ¹H NMR

The acquisition of a clean, interpretable spectrum is contingent on a robust experimental protocol. The following self-validating methodology is recommended for aromatic aldehydes.

Step-by-Step Protocol

• Sample Preparation:

  • Rationale: Accurate quantitation and signal resolution depend on precise sample preparation.

  • Procedure: Accurately weigh 5-10 mg of the purified analyte. Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, purity >99.8 atom % D). The choice of CDCl₃ is standard for many organic molecules due to its good solubilizing power and relatively clean spectral window.[9] Add an internal standard, typically tetramethylsilane (TMS), at a concentration of 0.03-0.05% (v/v) for chemical shift referencing (δ 0.00 ppm).[4]

• Instrumentation & Setup:

  • Rationale: A high-field spectrometer enhances signal dispersion and resolution, which is critical for resolving complex coupling patterns in polysubstituted aromatics.

  • Procedure: Utilize a ≥400 MHz NMR spectrometer. Ensure the instrument is properly shimmed to achieve optimal magnetic field homogeneity, characterized by a sharp, symmetrical TMS signal.

• Data Acquisition:

  • Rationale: The chosen parameters balance signal-to-noise ratio (S/N) with experimental time.

  • Procedure:

    • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30') is typically sufficient.

    • Acquisition Time (AQ): Set to 3-4 seconds to ensure adequate data points across narrow signals.

    • Relaxation Delay (D1): Use a delay of 2-5 seconds to allow for near-complete T1 relaxation, ensuring accurate integration.

    • Number of Scans (NS): Acquire 16 to 64 scans, depending on the sample concentration, to achieve a good S/N.

• Data Processing:

  • Rationale: Proper processing is essential to extract accurate spectral parameters.

  • Procedure: Apply an exponential window function with a line broadening factor (LB) of 0.3 Hz to improve S/N without significantly sacrificing resolution. Perform Fourier transformation, followed by phase and baseline correction. Calibrate the spectrum by setting the TMS peak to δ 0.00 ppm. Integrate all signals and analyze the chemical shifts, multiplicities, and coupling constants.[10]

Conclusion

The ¹H NMR spectrum of 2-Bromo-3,5-difluorobenzaldehyde is a powerful identifier of its unique molecular structure. The presence of only two aromatic protons, each exhibiting complex splitting patterns arising from both proton-proton and proton-fluorine couplings, creates a distinct fingerprint. By systematically comparing this spectrum with those of benzaldehyde, 2-bromobenzaldehyde, and 3,5-difluorobenzaldehyde, we can confidently assign every signal and rationalize the observed chemical shifts and coupling constants based on fundamental electronic and steric principles. This comparative guide provides researchers with a robust framework for approaching the structural elucidation of complex substituted aromatic compounds, reinforcing the indispensable role of NMR spectroscopy in modern chemical science.

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A Comparative Guide to the Mass Spectrometry of 2-Bromo-3,5-difluorobenzaldehyde and its Derivatives

This in-depth technical guide provides a comparative analysis of the mass spectrometric behavior of 2-Bromo-3,5-difluorobenzaldehyde and its derivatives. Designed for researchers, scientists, and professionals in drug development, this document offers objective comparisons of ionization techniques, detailed fragmentation analyses, and supporting experimental data to facilitate accurate compound identification and structural elucidation.

Introduction: The Significance of 2-Bromo-3,5-difluorobenzaldehyde in Synthetic Chemistry

2-Bromo-3,5-difluorobenzaldehyde is a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds. Its unique substitution pattern, featuring both bromine and fluorine atoms, imparts specific reactivity and physicochemical properties to the molecule. Accurate characterization of this building block and its subsequent derivatives is paramount for ensuring the integrity and success of multi-step synthetic pathways. Mass spectrometry serves as a cornerstone analytical technique for this purpose, providing invaluable information on molecular weight and structural features.

This guide will explore the nuances of analyzing 2-Bromo-3,5-difluorobenzaldehyde and its derivatives using different ionization techniques, with a focus on Electron Ionization (EI), Electrospray Ionization (ESI), and Atmospheric Pressure Chemical Ionization (APCI). By understanding the characteristic fragmentation patterns and ionization efficiencies associated with each method, researchers can select the most appropriate analytical strategy for their specific needs.

Comparative Analysis of Ionization Techniques

The choice of ionization technique is critical in mass spectrometry as it directly influences the type and quality of data obtained. For a molecule like 2-Bromo-3,5-difluorobenzaldehyde, the presence of electronegative halogens and a polar aldehyde group allows for analysis by various methods.

Electron Ionization (EI): The "Hard" Technique for Structural Fingerprinting

Electron Ionization (EI) is a high-energy ionization method that provides reproducible mass spectra with extensive fragmentation, making it ideal for structural elucidation and library matching.[1] The high energy (typically 70 eV) imparted to the analyte molecule often leads to the cleavage of weaker bonds, generating a characteristic "fingerprint" of fragment ions.

Expected Behavior of 2-Bromo-3,5-difluorobenzaldehyde under EI:

• Molecular Ion (M•+): Due to the presence of the aromatic ring, a discernible molecular ion peak is expected. The bromine atom will result in a characteristic isotopic pattern with two peaks of nearly equal intensity at m/z 220 (for ⁷⁹Br) and m/z 222 (for ⁸¹Br), calculated from the molecular formula C₇H₃BrF₂O.

• Fragmentation: Extensive fragmentation is anticipated, providing rich structural information.

Electrospray Ionization (ESI): The "Soft" Technique for Molecular Weight Determination

Electrospray Ionization (ESI) is a soft ionization technique that generates ions from solution with minimal fragmentation.[2][3] This makes it particularly useful for determining the molecular weight of a compound and for analyzing thermally labile or non-volatile molecules.

Expected Behavior of 2-Bromo-3,5-difluorobenzaldehyde under ESI:

• Protonated Molecule ([M+H]⁺): In the positive ion mode, the primary ion observed would be the protonated molecule at m/z 221 and 223.

• Adduct Formation: The formation of adducts with solvent ions (e.g., [M+Na]⁺, [M+K]⁺) is also possible.[4] Interestingly, for aromatic aldehydes analyzed in methanol, the formation of an in-source aldolization product, an [M+15]⁺ ion, has been reported.[5]

• Minimal Fragmentation: Little to no in-source fragmentation is expected under standard ESI conditions.

Atmospheric Pressure Chemical Ionization (APCI): A Versatile Alternative

Atmospheric Pressure Chemical Ionization (APCI) is suitable for a wide range of small molecules, including those with medium to high polarity and thermal stability.[6] It is often used for compounds that are not efficiently ionized by ESI.

Expected Behavior of 2-Bromo-3,5-difluorobenzaldehyde under APCI:

• Protonated Molecule ([M+H]⁺): Similar to ESI, the protonated molecule is the expected primary ion in the positive mode.

• Moderate Fragmentation: APCI can sometimes induce more in-source fragmentation than ESI, providing some structural information while still retaining a strong molecular ion signal.

Data Summary: Predicted Ionization Outcomes

Ionization Technique	Primary Ion(s) Expected (m/z)	Fragmentation Level	Key Application
Electron Ionization (EI)	220/222 (M•+)	High	Structural Elucidation, Library Matching
Electrospray Ionization (ESI)	221/223 ([M+H]⁺)	Low	Molecular Weight Determination
Atmospheric Pressure Chemical Ionization (APCI)	221/223 ([M+H]⁺)	Low to Moderate	Analysis of less polar compounds

Deep Dive into Fragmentation: Decoding the EI Mass Spectrum

The Electron Ionization mass spectrum of 2-Bromo-3,5-difluorobenzaldehyde is predicted to be rich with information. By drawing parallels with the known fragmentation of 4-bromobenzaldehyde, we can anticipate the key fragmentation pathways.[7]

Primary Fragmentation Pathways

The initial fragmentation events are expected to involve the loss of the aldehyde proton, the entire aldehyde group, or the bromine atom.

• Loss of a Hydrogen Radical (-H•): The molecular ion can lose a hydrogen radical from the aldehyde group to form a stable acylium ion at m/z 219 and 221.

• Loss of the Aldehyde Group (-CHO•): Cleavage of the C-C bond between the aromatic ring and the aldehyde group would result in a bromodifluorophenyl cation at m/z 191 and 193.

• Loss of a Bromine Radical (-Br•): The cleavage of the C-Br bond would lead to the formation of a difluorobenzoyl cation at m/z 141.

Secondary Fragmentation

The primary fragment ions can undergo further fragmentation, leading to a cascade of smaller ions.

• Decarbonylation (-CO): The acylium ions (m/z 219/221 and m/z 141) can lose a molecule of carbon monoxide to form the corresponding aryl cations at m/z 191/193 and m/z 113, respectively.

Predicted EI fragmentation of 2-Bromo-3,5-difluorobenzaldehyde.

Comparative Fragmentation Data of Analogous Compounds

To provide context, the following table compares the major fragments of benzaldehyde, 2-bromobenzaldehyde, and the predicted fragments for 2-Bromo-3,5-difluorobenzaldehyde.

m/z	Benzaldehyde (Relative Intensity %)[8]	2-Bromobenzaldehyde (Relative Intensity %)[9]	Predicted for 2-Bromo-3,5-difluorobenzaldehyde	Proposed Fragment Ion
220/222	-	-	High	[C₇H₃BrF₂O]⁺• (Molecular Ion)
219/221	-	-	Moderate	[C₇H₂BrF₂O]⁺
191/193	-	-	Moderate	[C₆H₂BrF₂]⁺
184/186	-	High	-	[C₇H₅BrO]⁺• (Molecular Ion)
141	-	-	Moderate	[C₇H₃F₂O]⁺
113	-	-	Moderate	[C₆H₃F₂]⁺
106	High	-	-	[C₇H₆O]⁺• (Molecular Ion)
105	High	High	-	[C₇H₅O]⁺
77	High	High	-	[C₆H₅]⁺

Experimental Protocols

The following are generalized protocols for the analysis of 2-Bromo-3,5-difluorobenzaldehyde using different mass spectrometry techniques. Instrument parameters may require optimization.

GC-EI-MS Protocol

Workflow for GC-EI-MS analysis.

LC-ESI-MS Protocol

Workflow for LC-ESI-MS analysis.

Analysis of Derivatives

The principles outlined for 2-Bromo-3,5-difluorobenzaldehyde can be extended to its derivatives. For instance:

• 2-Bromo-3,5-difluorobenzoic acid: Under ESI, this derivative would readily deprotonate in the negative ion mode to give a prominent [M-H]⁻ ion.

• (2-Bromo-3,5-difluorophenyl)methanol: This alcohol derivative may show a loss of water ([M-H₂O]⁺•) under EI conditions.

• Schiff base derivatives: The mass spectra of Schiff bases will be dominated by fragmentation patterns characteristic of the imine linkage and the substituents on both aromatic rings.

Conclusion

The mass spectrometric analysis of 2-Bromo-3,5-difluorobenzaldehyde and its derivatives requires a considered approach to the selection of ionization techniques. Electron Ionization provides detailed structural information through its characteristic fragmentation patterns, while Electrospray Ionization and Atmospheric Pressure Chemical Ionization are invaluable for unambiguous molecular weight determination. By understanding the interplay of the aldehyde functionality and the halogen substituents on the fragmentation pathways, researchers can confidently identify and characterize these important synthetic intermediates. The data and protocols presented in this guide serve as a robust foundation for the mass spectrometric analysis of this class of compounds.

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Comparing reactivity of "2-Bromo-3,5-difluorobenzaldehyde" vs 2-chloro-3,5-difluorobenzaldehyde

An In-Depth Comparative Guide to the Reactivity of 2-Bromo-3,5-difluorobenzaldehyde and 2-Chloro-3,5-difluorobenzaldehyde

For researchers and professionals in drug development and synthetic chemistry, the choice of starting materials is a critical decision that dictates reaction efficiency, cost, and scalability. Halogenated benzaldehydes are foundational building blocks, but subtle changes in their structure, such as the identity of the halogen atom, can lead to profound differences in chemical behavior. This guide provides an objective, data-driven comparison of the reactivity of two closely related aryl halides: 2-Bromo-3,5-difluorobenzaldehyde and 2-Chloro-3,5-difluorobenzaldehyde.

Foundational Physicochemical Properties: The Halogen's Influence

The divergent reactivity of these two compounds is rooted in the fundamental properties of the carbon-halogen bond. Two key parameters govern their behavior in the most common synthetic transformations: Bond Dissociation Energy (BDE) and electronegativity.

• Bond Dissociation Energy (BDE): This is the energy required to break the C-X bond homolytically. A weaker bond is more easily cleaved, which is often the initial step in many catalytic cycles. The established trend for aryl halides shows that the C-Br bond is significantly weaker than the C-Cl bond.[1][2][3] This difference is primarily due to the less effective orbital overlap between the larger bromine atom and the carbon atom compared to the smaller chlorine atom.[1]

• Electronegativity: Chlorine is more electronegative than bromine. This makes the carbon atom in the C-Cl bond more electrophilic (electron-deficient) compared to the carbon in the C-Br bond. This property is crucial in reactions where the aromatic ring is attacked by a nucleophile.

These two factors create a reactivity dichotomy: reactions dependent on C-X bond cleavage will favor the bromo derivative, while reactions initiated by nucleophilic attack on the carbon atom will favor the chloro derivative.

Comparative Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, are cornerstones of modern synthesis for forming C-C bonds.[4][5] The generally accepted catalytic cycle involves three main steps: oxidative addition, transmetalation, and reductive elimination.

For aryl halides, the oxidative addition of the C-X bond to the Pd(0) catalyst is typically the rate-determining step.[4] The reactivity trend for this step is well-established: Ar-I > Ar-Br > Ar-OTf >> Ar-Cl.[6][7][8]

Workflow: The Suzuki-Miyaura Catalytic Cycle

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Implications:

• 2-Bromo-3,5-difluorobenzaldehyde: Due to its weaker C-Br bond, this substrate undergoes oxidative addition more readily. This translates to milder reaction conditions, such as lower temperatures, shorter reaction times, and the use of less activated palladium catalysts.

• 2-Chloro-3,5-difluorobenzaldehyde: The stronger C-Cl bond makes oxidative addition more difficult.[9] Consequently, this substrate often requires more forcing conditions: higher temperatures, longer reaction times, and more sophisticated, electron-rich ligands (e.g., bulky phosphines) to facilitate the oxidative addition step.[7]

Feature	2-Bromo-3,5-difluorobenzaldehyde	2-Chloro-3,5-difluorobenzaldehyde
C-X BDE	Lower	Higher
Rate of Oxidative Addition	Faster	Slower[6][10]
Typical Reaction Conditions	Milder (e.g., 80-100 °C)	Harsher (e.g., >100 °C, specialized ligands)
Catalyst Choice	Standard Pd catalysts (e.g., Pd(PPh₃)₄) often suffice	Often requires highly active catalysts/ligands
Overall Reactivity	Higher	Lower

Protocol: Representative Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere (Nitrogen or Argon), add the aryl halide (1.0 mmol), the desired arylboronic acid (1.2 mmol), and a base such as K₂CO₃ or K₃PO₄ (3.0 mmol).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%).

• Solvent Addition: Add a degassed solvent mixture, typically toluene/water or dioxane/water (e.g., 4:1 ratio, 5 mL).

• Reaction Execution:

  • For 2-bromo-3,5-difluorobenzaldehyde , heat the mixture to 90 °C and monitor by TLC or GC-MS. The reaction is often complete within 2-6 hours.

  • For 2-chloro-3,5-difluorobenzaldehyde , a more active catalyst system (e.g., Pd₂(dba)₃ with a ligand like SPhos or XPhos) and higher temperatures (110-120 °C) may be necessary. Reaction times can extend to 12-24 hours.

• Work-up: After completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Comparative Reactivity in Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a powerful method for forming C-O, C-N, and C-S bonds on an aromatic ring. This reaction proceeds via an addition-elimination mechanism , where a nucleophile attacks an electron-poor aromatic ring, forming a resonance-stabilized carbanion known as a Meisenheimer complex.[11][12]

The rate-determining step is typically the initial attack of the nucleophile to form this intermediate.[13] The stability of the C-X bond is less critical, as its cleavage occurs in the second, faster step. Instead, the reaction rate is governed by the electrophilicity of the carbon atom bearing the leaving group.

Mechanism: The SNAr Addition-Elimination Pathway

Caption: The two-step addition-elimination mechanism of SNAr reactions.

Experimental Implications:

The reactivity order for leaving groups in SNAr reactions is often the reverse of that seen in cross-coupling: F > Cl > Br > I.[11][13] This is because the more electronegative halogen polarizes the C-X bond more strongly, making the attached carbon a better electrophile for the nucleophile's attack.

• 2-Chloro-3,5-difluorobenzaldehyde: Due to chlorine's higher electronegativity compared to bromine, the C1 carbon is more electron-deficient. This facilitates the initial attack by a nucleophile, leading to a faster reaction rate.

• 2-Bromo-3,5-difluorobenzaldehyde: The C1 carbon is less electrophilic, resulting in a slower rate of nucleophilic attack.

Both molecules are well-activated for SNAr due to the presence of the strongly electron-withdrawing aldehyde group and the two fluorine atoms, which stabilize the negative charge of the Meisenheimer complex through resonance and induction.[13][14]

Feature	2-Bromo-3,5-difluorobenzaldehyde	2-Chloro-3,5-difluorobenzaldehyde
C-X Electronegativity	Lower	Higher
Electrophilicity of C1	Lower	Higher
Rate of Nucleophilic Attack	Slower	Faster
Overall Reactivity	Lower	Higher

Protocol: Representative SNAr Reaction (e.g., with Sodium Methoxide)

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the aryl halide (1.0 mmol) in a suitable polar aprotic solvent like DMF or DMSO (5 mL).

• Reagent Addition: Add the nucleophile, for example, sodium methoxide (1.5 mmol), to the solution.

• Reaction Execution:

  • For 2-chloro-3,5-difluorobenzaldehyde , the reaction may proceed efficiently at room temperature or with gentle heating (e.g., 50-60 °C). Monitor by TLC.

  • For 2-bromo-3,5-difluorobenzaldehyde , slightly higher temperatures (e.g., 70-90 °C) or longer reaction times may be required to achieve a comparable conversion rate.

• Work-up: Upon completion, pour the reaction mixture into ice-water and extract with a suitable organic solvent like diethyl ether or ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous Mg₂SO₄, filter, and concentrate. Purify the resulting product by column chromatography or recrystallization.

Summary and Conclusion

The choice between 2-bromo-3,5-difluorobenzaldehyde and 2-chloro-3,5-difluorobenzaldehyde is entirely dependent on the desired chemical transformation. Their reactivity is not unilaterally "better" but is instead tailored to specific mechanistic pathways.

• For palladium-catalyzed cross-coupling reactions , where C-X bond cleavage is paramount, 2-bromo-3,5-difluorobenzaldehyde is the more reactive and preferred substrate , allowing for milder conditions and greater efficiency.

• For nucleophilic aromatic substitution (SNAr) reactions , where activating the ring for nucleophilic attack is key, 2-chloro-3,5-difluorobenzaldehyde is the superior choice , reacting faster due to the higher electronegativity of chlorine.

This guide underscores the importance of understanding fundamental mechanistic principles when designing synthetic routes. By appreciating the distinct roles of bond strength and electronegativity, researchers can make informed decisions, optimizing reaction conditions and ultimately accelerating the pace of discovery and development.

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A Comparative Guide to Cross-Coupling Reactivity: 2-Bromo-3,5-difluorobenzaldehyde vs. Other Brominated Benzaldehydes

For researchers, synthetic chemists, and professionals in drug development, the selection of a starting material is a critical decision that dictates the efficiency, yield, and ultimate success of a synthetic pathway. Substituted benzaldehydes are foundational building blocks, and their functionalization via palladium-catalyzed cross-coupling reactions is a cornerstone of modern organic synthesis. This guide provides an in-depth comparison of 2-Bromo-3,5-difluorobenzaldehyde against other common brominated benzaldehydes, offering insights into how substituent patterns influence reactivity in key C-C and C-N bond-forming reactions.

The Decisive Factors: Electronic and Steric Effects in Catalysis

The reactivity of an aryl bromide in a palladium-catalyzed cross-coupling reaction is not absolute; it is a nuanced interplay of electronic and steric factors that govern the key steps of the catalytic cycle, primarily the initial oxidative addition to the Pd(0) complex.[1][2]

• Electronic Effects : The rate of oxidative addition is significantly enhanced by the presence of electron-withdrawing groups on the aromatic ring. These groups decrease the electron density on the carbon atom of the C-Br bond, making it more electrophilic and susceptible to attack by the electron-rich Pd(0) catalyst. The aldehyde group (–CHO) is moderately electron-withdrawing, while fluorine (–F) is the most electronegative element, exerting a powerful inductive electron-withdrawing effect.

• Steric Hindrance : The size and position of substituents, particularly those ortho to the bromine atom, can physically impede the approach of the bulky palladium-phosphine catalyst complex.[3][4] This steric clash can slow or even prevent the oxidative addition step, requiring more forcing conditions or specialized, bulkier ligands to overcome.[3]

This guide will dissect how these principles apply to 2-Bromo-3,5-difluorobenzaldehyde in comparison to its isomers and less substituted analogues in Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions.

Logical Framework: Predicting Reactivity

The interplay between electronic activation and steric hindrance determines the overall reactivity of a given brominated benzaldehyde.

Sources

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• 4. Synthesis of Ortho/Ortho′-Substituted 1,1-Diarylethylenes through Cross-Coupling Reactions of Sterically Encumbered Hydrazones and Aryl Halides [organic-chemistry.org]

A Comparative Guide to the Purity Analysis of 2-Bromo-3,5-difluorobenzaldehyde by HPLC

For researchers, scientists, and professionals in drug development, the purity of starting materials and intermediates is a cornerstone of reproducible research and the manufacturing of safe, effective therapeutics. 2-Bromo-3,5-difluorobenzaldehyde, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), is no exception. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) with other analytical techniques for the purity assessment of this compound, supported by experimental insights and protocols.

The Critical Role of Purity in Pharmaceutical Synthesis

The presence of impurities in a starting material like 2-Bromo-3,5-difluorobenzaldehyde can have cascading effects on a synthetic route. These impurities can lead to unwanted side reactions, decreased yields, and the introduction of difficult-to-remove byproducts in subsequent steps. Therefore, a robust and reliable analytical method for purity determination is not just a quality control measure but a critical component of process development and validation.

High-Performance Liquid Chromatography (HPLC): The Gold Standard

Reverse-phase HPLC (RP-HPLC) is the predominant method for the purity analysis of moderately polar, non-volatile compounds like 2-Bromo-3,5-difluorobenzaldehyde.[1] Its high resolution, sensitivity, and versatility make it the industry standard for pharmaceutical analysis.[1][2] The technique separates compounds based on their differential partitioning between a nonpolar stationary phase and a polar mobile phase.[1]

Why RP-HPLC is the Method of Choice

The selection of RP-HPLC for analyzing 2-Bromo-3,5-difluorobenzaldehyde is based on several key physicochemical properties of the analyte:

• Polarity: The presence of a polar carbonyl group and halogen atoms imparts a moderate polarity to the molecule, making it well-suited for retention and separation on a nonpolar stationary phase like C18.[3]

• UV Absorbance: The aromatic ring structure of benzaldehyde derivatives results in strong ultraviolet (UV) absorbance, allowing for sensitive detection using a photodiode array (PDA) or UV detector.[3]

• Non-Volatility: As a solid with a predicted boiling point of 215.4±35.0 °C, 2-Bromo-3,5-difluorobenzaldehyde is not amenable to analysis by gas chromatography without derivatization.[4]

The following workflow outlines the logical steps for developing a robust HPLC method for this compound.

Sources

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• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
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• 4. 2-broMo-3,5-difluorobenzaldehyde CAS#: 1232407-50-9 [m.chemicalbook.com]

A Comparative Guide to Catalyst Selection for Reactions of 2-Bromo-3,5-difluorobenzaldehyde

For researchers, scientists, and professionals in drug development, the strategic functionalization of complex aromatic building blocks is a cornerstone of modern synthetic chemistry. 2-Bromo-3,5-difluorobenzaldehyde stands out as a versatile scaffold, featuring a reactive aldehyde for subsequent elaborations and a strategically positioned bromo-substituent, primed for carbon-carbon and carbon-heteroatom bond formation. The presence of two fluorine atoms significantly modulates the electronic properties of the aromatic ring, influencing its reactivity and imparting unique characteristics to the resulting products, a desirable trait in the design of novel pharmaceuticals and advanced materials.

This guide provides an in-depth comparative analysis of catalytic systems for three pivotal cross-coupling reactions of 2-Bromo-3,5-difluorobenzaldehyde: the Suzuki-Miyaura coupling, the Sonogashira coupling, and the Buchwald-Hartwig amination. By examining the interplay between catalysts, ligands, and reaction conditions, this document aims to equip researchers with the knowledge to make informed decisions for efficient and successful synthesis.

The Suzuki-Miyaura Coupling: Forging C(sp²)–C(sp²) Bonds

The Suzuki-Miyaura reaction is a robust and widely employed method for the formation of biaryl structures. For a substrate like 2-Bromo-3,5-difluorobenzaldehyde, the electron-withdrawing nature of the aldehyde and fluorine substituents can influence the oxidative addition step in the catalytic cycle. The choice of an appropriate palladium catalyst and ligand is therefore critical to achieve high yields and avoid side reactions.

Comparative Performance of Catalytic Systems for Suzuki-Miyaura Coupling

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Reference
Pd(PPh₃)₄	PPh₃	K₂CO₃	Toluene/H₂O	100	12	85-95	[1]
Pd(OAc)₂ / SPhos	SPhos	K₃PO₄	DMF	110	6	78-85	[1]
PdCl₂(dppf)	dppf	Cs₂CO₃	Toluene/H₂O	100	8	75-85	[1]
NiCl₂(PPh₃)₂	PPh₃	K₃PO₄	Dioxane	90	12	70-80	[1]

Expert Insights on Catalyst Selection:

The choice of catalyst for the Suzuki-Miyaura coupling of 2-Bromo-3,5-difluorobenzaldehyde is a balance between reactivity and stability.

• For General Applications: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is a reliable choice for a wide range of arylboronic acids. It is commercially available and often provides good to excellent yields under standard conditions.[1]

• For Sterically Hindered Substrates: For couplings involving sterically demanding boronic acids, more sophisticated ligand systems are often necessary. Buchwald's biarylphosphine ligands, such as SPhos, in combination with a palladium precursor like Pd(OAc)₂, can overcome steric hindrance and promote efficient coupling.[2][3] The increased bulk of these ligands facilitates the reductive elimination step.

• For Heteroaryl Couplings: When coupling with heteroarylboronic acids, ligands like dppf (1,1'-Bis(diphenylphosphino)ferrocene) can be advantageous. The bite angle of dppf can stabilize the palladium center and promote efficient transmetalation.

• Nickel Catalysis as an Alternative: While palladium catalysts are predominant, nickel-based systems, such as NiCl₂(PPh₃)₂, can be a cost-effective alternative, particularly for certain substrates.[1]

Generalized Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the copper-co-catalyzed Sonogashira coupling.

The Buchwald-Hartwig Amination: Constructing C–N Bonds

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, which are prevalent in pharmaceuticals. The reaction of 2-Bromo-3,5-difluorobenzaldehyde with various amines requires a catalyst system that can tolerate the aldehyde functionality and effectively couple a wide range of amine nucleophiles.

Comparative Performance of Catalytic Systems for Buchwald-Hartwig Amination

| Catalyst System | Ligand | Base | Solvent | Temp. (°C) | Time (h) | Typical Yield (%) | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | Pd₂(dba)₃ / XPhos | XPhos | NaOtBu | Toluene | 100 | 12-24 | 85-95 | [4]| | Pd(OAc)₂ / BINAP | BINAP | Cs₂CO₃ | Dioxane | 110 | 18 | 80-90 | [5]| | [tBuXPhos Pd(allyl)]OTf | tBuXPhos | K₃PO₄ | t-BuOH | 100 | 12 | 80-88 | [2]| | RuPhos Pd G3 | RuPhos | LHMDS | Toluene | 80 | 4 | 75-85 | [2]|

Expert Insights on Catalyst Selection:

The success of the Buchwald-Hartwig amination is highly dependent on the choice of ligand.

• Bulky Biarylphosphine Ligands: Ligands such as XPhos and RuPhos are highly effective for the amination of a broad range of aryl bromides, including electron-deficient and sterically hindered substrates. [2][4]Their steric bulk promotes the reductive elimination step, which is often the rate-limiting step in the catalytic cycle.

• Bidentate Ligands: For certain applications, bidentate ligands like BINAP can be advantageous. They can stabilize the palladium center and are particularly useful for the coupling of primary amines. [5]* Pre-catalysts: The use of well-defined palladium pre-catalysts, such as RuPhos Pd G3, can offer improved reactivity and reproducibility compared to generating the active catalyst in situ. [2]These pre-catalysts are often more air- and moisture-stable.

• Base Selection: The choice of base is also crucial. Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) are commonly used. However, for substrates with base-sensitive functional groups, weaker inorganic bases such as cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) may be preferred. [6]

Generalized Catalytic Cycle for Buchwald-Hartwig Amination

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Experimental Protocols

General Experimental Workflow for Cross-Coupling Reactions

Caption: A generalized workflow for palladium-catalyzed cross-coupling reactions.

Detailed Protocol for a Representative Suzuki-Miyaura Coupling

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup: To an oven-dried Schlenk flask, add 2-Bromo-3,5-difluorobenzaldehyde (1.0 mmol), the arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with argon (repeat three times).

• Catalyst and Solvent Addition: Add Pd(PPh₃)₄ (0.05 mmol) to the flask. Add a degassed 4:1 mixture of toluene and water (10 mL) via syringe.

• Reaction: Heat the reaction mixture to 100 °C and stir vigorously for 12 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired biaryl product. [1]

Conclusion

The selection of an optimal catalyst system for the functionalization of 2-Bromo-3,5-difluorobenzaldehyde is a multifaceted decision that depends on the specific transformation desired. For Suzuki-Miyaura couplings, a range of palladium catalysts with phosphine ligands offers excellent versatility. Sonogashira couplings can be effectively performed under both classical copper-co-catalyzed and modern copper-free conditions, with the choice depending on the desired purity and reaction efficiency. For the crucial construction of C-N bonds via Buchwald-Hartwig amination, the use of bulky biarylphosphine ligands is paramount for achieving high yields with a broad scope of amines.

By understanding the principles outlined in this guide and considering the comparative data presented, researchers can confidently select the most appropriate catalytic system to advance their synthetic endeavors with this valuable fluorinated building block.

References

• Johnson Matthey. Buchwald Hartwig amination catalysts. Retrieved from [Link]

• Darvas, F., et al. (2009). Rapid catalyst evaluation for Sonogashira coupling in continuous flow. Arkivoc, 2009(6), 185-194.
• Hundertmark, T., et al. (2000). Pd(PhCN)2Cl2/P(t-Bu)3: A Versatile Catalyst for Sonogashira Reactions of Aryl Bromides at Room Temperature. Organic Letters, 2(12), 1729-1731.

• PrepChem. Synthesis of 3-bromo-2,5-difluorobenzaldehyde. Retrieved from [Link]

• ThalesNano. Rapid Catalyst Screening for Sonogashira Coupling Using H-Cube® Continuous Flow Reactor. Retrieved from [Link]

• Williams, J. M., et al. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Advances, 14(37), 26868-26872.

• Wikipedia. Buchwald–Hartwig amination. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. The Chemical Properties and Reactivity of 3-Bromo-2,5-difluorobenzaldehyde. Retrieved from [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 2-Bromo-3,5-difluorobenzaldehyde

For professionals in research, discovery, and drug development, the integrity of our work is intrinsically linked to the safety and precision of our laboratory practices. The handling and disposal of specialized chemical reagents like 2-Bromo-3,5-difluorobenzaldehyde (CAS No. 1232407-50-9) are not mere procedural afterthoughts; they are critical components of responsible science.[1][2][3] This guide provides a direct, operational plan for the safe disposal of this compound, grounded in regulatory standards and chemical principles. Our objective is to ensure that your laboratory environment remains safe and compliant, protecting both personnel and the environment.

Core Principles: Hazard Profile and Risk Assessment

Understanding the specific hazards of 2-Bromo-3,5-difluorobenzaldehyde is the foundation of its safe management. This compound is a halogenated aromatic aldehyde, a classification that dictates its handling and disposal pathway. Its primary risks are associated with irritation and acute toxicity.[1][4]

Table 1: GHS Hazard Profile for 2-Bromo-3,5-difluorobenzaldehyde

Hazard Classification	GHS Code	Description	Source(s)
Acute Toxicity, Oral	H302	Harmful if swallowed.	[1][4]
Skin Corrosion/Irritation	H315	Causes skin irritation.	[1][4][5][6]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation.	[1][4][5][6]

| Specific Target Organ Toxicity (Single Exposure) | H335 | May cause respiratory irritation. |[1][4][5][6] |

The causality is clear: exposure via ingestion, skin contact, or inhalation can lead to immediate harm.[4] Therefore, all handling and disposal operations must be engineered to prevent these exposure routes.

Immediate Safety & Handling Protocols

Prior to initiating any disposal procedure, adherence to the following safety protocols is mandatory. These steps create a self-validating system of safety, minimizing risk at every stage.

Required Personal Protective Equipment (PPE)

• Chemical-Resistant Gloves: Wear nitrile or other appropriate chemically resistant gloves to prevent skin contact.[7]

• Eye Protection: Use chemical safety goggles and a face shield to protect against splashes and fine particulates.[4][7]

• Laboratory Coat: A flame-resistant lab coat is essential to protect from contamination.[7]

• Respiratory Protection: All handling and transfers of this solid compound or its solutions must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[4][6][8]

Emergency Procedures

• In Case of Skin Contact: Immediately wash the affected area with copious amounts of soap and water and remove all contaminated clothing.[4][7]

• In Case of Eye Contact: Flush the eyes immediately with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[6][7]

• In Case of Spill: For a small spill, contain the material using an inert absorbent like vermiculite or sand.[8] Carefully sweep the contaminated material into a designated, sealable container for hazardous waste.[4][8] Ensure the area is decontaminated afterward. All spill cleanup materials must be disposed of as hazardous waste.

The Core Disposal Workflow: A Step-by-Step Guide

The proper disposal of 2-Bromo-3,5-difluorobenzaldehyde is a systematic process governed by its chemical properties. As a halogenated organic compound, it must be segregated into a specific waste stream. The following workflow ensures compliance with regulations set forth by agencies like the Environmental Protection Agency (EPA).[9][10]

Caption: Disposal workflow for 2-Bromo-3,5-difluorobenzaldehyde.

Operational Protocol:

• Waste Identification and Segregation:

  • This is the most critical step. This compound is a halogenated organic waste .[8][11]

  • DO NOT mix with non-halogenated organic solvents (e.g., acetone, ethanol, hexanes).[8][12]

  • DO NOT mix with aqueous, acidic, or basic waste streams.[8]

  • DO NOT mix with reactive chemicals, oxidizers, or wastes containing heavy metals.[8]

  • Causality: Mixing halogenated and non-halogenated waste streams significantly increases the cost and complexity of disposal.[11] Commingling with incompatible materials can cause dangerous chemical reactions.

• Containerization:

  • Collect all waste containing 2-Bromo-3,5-difluorobenzaldehyde (including residual solid, contaminated labware, and spill cleanup debris) in a designated hazardous waste container.

  • The container must be robust, leak-proof, and chemically compatible (e.g., a high-density polyethylene (HDPE) carboy).[12] It must have a secure, tight-fitting lid.[9]

• Labeling:

  • Label the container with a "Hazardous Waste" tag before adding any waste.[11]

  • The label must clearly state all constituents, including "2-Bromo-3,5-difluorobenzaldehyde," and their approximate percentages.[11][13]

  • Clearly indicate the associated hazards by checking the appropriate boxes (e.g., "Toxic" or "Irritant").[11][14]

• Accumulation and Storage:

  • Keep the waste container securely closed at all times, except when you are actively adding waste.[9][11] This is a common regulatory violation and a safety hazard due to potential vapor release.

  • Store the container in a designated Satellite Accumulation Area (SAA). This area must be at or near the point of generation.[11]

  • The container must be kept in secondary containment (e.g., a larger plastic tub) to contain any potential leaks.[11]

• Final Disposal:

  • Once the container is full or you are finished generating this waste stream, contact your institution's Environmental Health and Safety (EHS or EH&S) department to schedule a pickup.

  • The required disposal method for halogenated organic compounds is high-temperature incineration at a licensed Treatment, Storage, and Disposal Facility (TSDF).[8][15] This process ensures the complete and safe destruction of the hazardous molecule.[8]

Authoritative Grounding & Regulatory Framework

The procedures outlined in this guide are mandated by a framework of federal and local regulations designed to protect human health and the environment.[9] In the United States, the primary regulations governing hazardous waste are the Resource Conservation and Recovery Act (RCRA), enforced by the EPA, and the Occupational Exposure to Hazardous Chemicals in Laboratories standard (29 CFR 1910.1450), enforced by OSHA.[9][13][16] Your institution's Chemical Hygiene Plan (CHP) will provide specific details that translate these regulations into actionable policies for your laboratory.[16][17] Adherence to this guide ensures compliance with these critical standards.

References

• Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA). Available at: [Link]

• OSHA Laboratory Standard | OSHA Lab Safety Standard. Compliancy Group. (2023). Available at: [Link]

• The Laboratory Standard. Vanderbilt University Medical Center, Office of Clinical and Research Safety. Available at: [Link]

• OSHA Guidelines For Labeling Laboratory Chemicals. Spill Containment Blog. (2014). Available at: [Link]

• Safety Measures for Hazardous Chemicals in Hospital Laboratories: Compliance with OSHA Guidelines and Best Practices. Needle.Tube. Available at: [Link]

• Hazardous Waste Disposal Guidelines. Purdue University, Radiological and Environmental Management. Available at: [Link]

• Non-hazardous oxidative neutralization of aldehydes. Google Patents (US6531634B1).

• 2-Bromo-3,6-difluorobenzaldehyde | C7H3BrF2O | CID 50998399. PubChem, National Institutes of Health. Available at: [Link]

• Formalin, Glutaraldehyde, Aldehyde Neutralizing Products. Ted Pella, Inc. Available at: [Link]

• Method of neutralizing aldehyde-containing waste waters and the like. Google Patents (US5545336A).

• Disposal Protocol for High Level Disinfectants (HLDs). University of Rochester Medical Center, Environmental Health & Safety. (2024). Available at: [Link]

• Evaluation of two eco-friendly neutralizers for a spectrum of tissue fixatives for biomedical applications. National Institutes of Health (NIH). (2018). Available at: [Link]

• Hazardous Material Disposal - EPA Specific. JJ Safety. (2025). Available at: [Link]

• Hazardous Waste Management. Arkansas State University, Environmental Health and Safety. Available at: [Link]

• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich. Available at: [Link]

• Hazardous Waste and Disposal Considerations. American Chemical Society. Available at: [Link]

• 1232407-50-9|2-Bromo-3,5-difluorobenzaldehyde. BIOFOUNT. Available at: [Link]

• Learn the Basics of Hazardous Waste. U.S. Environmental Protection Agency (EPA). (2025). Available at: [Link]

• Halogenated Waste (any organic chemical that contains F, Cl, Br, or I). University of Wisconsin-Milwaukee, University Safety & Assurances. Available at: [Link]

• Halogenated Solvents in Laboratories. Temple University, Environmental Health and Radiation Safety. Available at: [Link]

• Halogenated Wastes Safe Disposal: Polychlorinated biphenyls. ResearchGate. (2017). Available at: [Link]

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